4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine

• CAS: 176220-38-5

Core Science & Biosynthesis

A Senior Application Scientist's Guide to 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine: Structure, Synthesis, and Advanced Applications

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine, a highly versatile and functionalized bidentate ligand. We will delve into its unique chemical structure, detailing the synergistic interplay between the electron-deficient 2,2'-bipyridine core and the coordinating phosphonate moieties. This guide offers a detailed, field-tested protocol for its synthesis via the Michaelis-Arbuzov reaction, complete with characterization data. Furthermore, we will explore its significant applications in coordination chemistry, catalysis, and the strategic separation of lanthanides and actinides, a critical process in advanced nuclear fuel cycles. The document is structured to provide both foundational knowledge and practical insights, enabling researchers to leverage the full potential of this powerful chelating agent.

Introduction: The Strategic Design of a Multifunctional Ligand

In the landscape of coordination chemistry, the design of ligands with specific electronic and steric properties is paramount to controlling the reactivity and stability of metal complexes.[1] 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine (henceforth referred to as L) is a prime example of such strategic molecular engineering. It belongs to a class of phosphonate-derivatized bipyridine ligands that have garnered significant interest for their robust coordination capabilities.[1][2]

The molecule's architecture is twofold:

• The 2,2'-Bipyridine (bpy) Core: A classic, rigid N,N'-bidentate chelating agent, the bipyridine scaffold provides a stable coordination plane for a wide array of transition metals, lanthanides, and actinides.[1][3] Its aromatic system can participate in π-stacking interactions and can be tuned electronically by substituents.

• The 4,4'-Phosphonate Groups: The diethylmethylphosphonate groups are the key functionalizers. The phosphoryl (P=O) oxygen atoms act as potent hard Lewis bases, exhibiting a strong affinity for hard metal ions like lanthanides and actinides.[4][5] This bifunctionality—combining the bipyridine's nitrogen donors with the phosphonate's oxygen donors—allows for the formation of highly stable, often multidentate, coordination complexes.[6]

This unique combination makes L a valuable tool for applications ranging from stabilizing catalytic metal centers to creating surface-anchorable dyes for solar fuel generation and acting as a selective extractant in hydrometallurgy.[2][7]

Molecular Structure and Physicochemical Properties

The foundational properties of L are dictated by its molecular structure, which combines the rigidity of the bipyridine backbone with the flexibility of the diethylphosphonate side chains.

Chemical Structure

The molecule consists of a 2,2'-bipyridine unit where each pyridine ring is substituted at the 4-position with a diethylmethylphosphonate group [-CH₂(P=O)(OCH₂CH₃)₂].

DOT Script for Chemical Structure

Caption: Chemical structure of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine.

Core Properties

A summary of the key physicochemical properties is presented below.

Property	Value	Source
CAS Number	176220-38-5	[8][9]
Molecular Formula	C₂₀H₃₀N₂O₆P₂	[8][9][10]
Molecular Weight	456.41 g/mol	[8][9][10]
Appearance	Yellowish-brown solid	[7]
Boiling Point	594.5 ± 50.0 °C (Predicted)	[11]
Density	1.202 g/cm³ (Predicted)	[11]
pKa	4.35 ± 0.30 (Predicted)	[11]

Synthesis and Characterization

The synthesis of L is robust and typically achieved through a well-established organophosphorus reaction, providing good yields.

Synthesis Workflow: The Michaelis-Arbuzov Reaction

The most common and efficient route to synthesize L is via the Michaelis-Arbuzov reaction. This reaction involves the treatment of a haloalkane with a trialkyl phosphite. In this case, the starting material is 4,4'-Bis(chloromethyl)-2,2'-bipyridine or 4,4'-Bis(bromomethyl)-2,2'-bipyridine, which reacts with an excess of triethyl phosphite.

The causality behind this choice is the reaction's reliability and high-yielding nature for forming carbon-phosphorus bonds. The reaction proceeds via an Sₙ2 attack of the phosphorus lone pair on the benzylic carbon of the bipyridine, followed by dealkylation of the resulting phosphonium salt by the displaced halide ion. Using triethyl phosphite in excess serves as both the reactant and the solvent, driving the reaction to completion.

DOT Script for Synthesis Workflow

Caption: Workflow for the synthesis of the target ligand via the Michaelis-Arbuzov reaction.

Detailed Experimental Protocol

This protocol is a representative example and should be adapted based on laboratory safety standards and specific experimental findings.

• Preparation: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4,4'-Bis(chloromethyl)-2,2'-bipyridine (1.0 eq).

• Reagent Addition: Under an inert atmosphere (e.g., Nitrogen or Argon), add a significant excess of triethyl phosphite (e.g., 10-20 eq). The phosphite often serves as the solvent.

• Reaction: Heat the reaction mixture to 120-140°C and maintain for 12-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or by taking aliquots for ¹H NMR analysis.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Remove the excess triethyl phosphite under high vacuum. The resulting residue is the crude product.

• Purification: Purify the crude product by column chromatography on silica gel, typically using a gradient of dichloromethane/methanol or ethyl acetate/hexane as the eluent, to yield the pure product as a yellowish, viscous oil or solid.[7]

Characterization: A Self-Validating System

Confirmation of the product's identity and purity is crucial. A combination of spectroscopic methods provides a self-validating system.

• ¹H NMR Spectroscopy: The proton NMR spectrum is highly diagnostic. Key signals include:

  • Aromatic protons of the bipyridine core, typically in the 7.5-8.8 ppm range.[12]

  • A characteristic doublet for the methylene protons (-CH₂-P) around 3.0-3.5 ppm, with coupling to the phosphorus nucleus (²J(H,P) ≈ 21 Hz).

  • A multiplet for the ethoxy methylene protons (-O-CH₂-CH₃) around 4.0 ppm.

  • A triplet for the ethoxy methyl protons (-O-CH₂-CH₃) around 1.2 ppm.

• ³¹P NMR Spectroscopy: A single peak in the phosphorus NMR spectrum confirms the presence of a single phosphorus environment.

• Mass Spectrometry (MS): Electrospray Ionization (ESI-MS) should show a prominent peak corresponding to the protonated molecule [M+H]⁺, confirming the molecular weight of 456.41 g/mol .[8][10]

Coordination Chemistry and Key Applications

The true utility of L is realized in its coordination complexes. The ligand's bifunctional nature allows it to act as a bridge, a chelator, or a sensitizer depending on the metal ion and reaction conditions.

Lanthanide and Actinide Separation

A primary application of phosphonate-containing ligands is in the solvent extraction and separation of lanthanides and actinides from nuclear waste streams.[13] This is a notoriously difficult separation due to the similar ionic radii and chemical properties of these elements.[14]

Mechanism of Action: The hard oxygen donors of the phosphonate groups show a high affinity for the hard f-block elements. The extraction process typically involves forming a neutral metal-ligand complex in an organic phase that is immiscible with the aqueous acidic waste solution. The bipyridine core enhances the stability and lipophilicity of the resulting complex. The selectivity for different metal ions can be tuned by altering the pH of the aqueous phase and the concentration of the ligand. Ligands with phosphonate donors have shown promise in creating systems that can selectively bind minor actinides (like Americium) over lanthanides.[13]

DOT Script for Application Concept

Caption: Conceptual workflow of solvent extraction for lanthanide/actinide separation using L.

Homogeneous Catalysis

When complexed with transition metals like Ruthenium, Rhodium, or Palladium, L can form highly effective catalysts. The ligand serves two main purposes:

• Stabilization: The bipyridine core provides a stable coordination environment, preventing the metal center from precipitating as nanoparticles.[7][15]

• Electronic Tuning: The phosphonate groups can influence the electron density at the metal center, thereby tuning its catalytic activity and selectivity for various organic transformations.[7]

Surface Modification and Materials Science

The phosphonate groups can be hydrolyzed to phosphonic acids (-PO₃H₂). These acidic moieties are excellent anchors for binding to metal oxide surfaces, such as titanium dioxide (TiO₂) or zirconium phosphonate frameworks.[1][2][16] This allows for the covalent attachment of molecules to surfaces, which is a key step in developing:

• Dye-Sensitized Solar Cells (DSSCs): Ruthenium-bipyridine complexes functionalized with phosphonic acids act as dyes that can be immobilized on semiconductor surfaces to facilitate light harvesting.[2]

• Heterogeneous Catalysts: Immobilizing a homogeneous catalyst onto a solid support combines the high selectivity of the catalyst with the ease of separation of a heterogeneous system.

Future Outlook

The versatility of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine ensures its continued relevance in chemical research. Future directions are likely to focus on the development of "late-stage functionalization" strategies, where the phosphonate ester is modified after complexation to a metal. This would allow for the modular synthesis of complex, multifunctional molecular devices for applications in advanced catalysis, molecular electronics, and targeted therapeutic agents. The robust nature of the bipyridine-phosphonate scaffold provides a reliable platform upon which further chemical complexity can be built.

References

• Norris, M. R., Concepcion, J. J., Glasson, C. R., Fang, Z., Lapides, A. M., Ashford, D. L., Templeton, J. L., & Meyer, T. J. (2013). Synthesis of phosphonic acid derivatized bipyridine ligands and their ruthenium complexes. Inorganic Chemistry, 52(21), 12492–12501. [Link]

• BoroPharm Inc. (n.d.). 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine. Retrieved from [Link]

• LookChem. (n.d.). 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine. Retrieved from [Link]

• Gize, A., et al. (1998). Facile and Efficient Syntheses of 2,2'-bipyridine-based Bis(phosphonic) Acids. Tetrahedron Letters, 39(23), 4031-4034. Retrieved from [Link]

• Muller, J. M., Galley, S. S., Albrecht-Schmitt, T. E., & Nash, K. L. (2016). Characterization of Lanthanide Complexes with Bis-1,2,3-triazole-bipyridine Ligands Involved in Actinide/Lanthanide Separation. Inorganic Chemistry, 55(21), 11454–11461. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 46911978, Tetraethyl ([2,2'-bipyridine]-4,4'-diylbis(methylene))bis(phosphonate). PubChem. Retrieved from [Link]

• SpectraBase. (n.d.). 2,2'-Bipyridine-4,4'-bis(diethylphosphonate). Retrieved from [Link]

• ResearchGate. (n.d.). Figure S2a . 1 H NMR spectrum of 4-(diethylphosphonomethyl)-4′-methyl-2,2′-bipyridine ( 2 ). Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Late-stage ligand functionalization via the Staudinger reaction using phosphine-appended 2,2'-bipyridine. Retrieved from [Link]

• Toth, E., et al. (2013). Pyridine and phosphonate containing ligands for stable lanthanide complexation. An experimental and theoretical study to assess the solution structure. Dalton Transactions, 42(34), 12295-12307. [Link]

• National Center for Biotechnology Information. (2018). Speciation of lanthanide ions in the organic phase after extraction from nitrate media by basic extractants. PubMed Central. Retrieved from [Link]

• American Chemical Society. (2023). Octadentate Bispidine Chelators for Tb(III) Complexation: Pyridine Carboxylate versus Pyridine Phosphonate Donors. Inorganic Chemistry. [Link]

• ResearchGate. (n.d.). Imidazolium-functionalized bipyridine derivatives: A promising family of ligands for catalytical Rh(0) colloids. Retrieved from [Link]

• ResearchGate. (2015). Synergistic Extraction and Separation of Heavy Lanthanide by Mixtures of Bis(2,4,4‐trimethylpentyl)phosphinic Acid and 2‐Ethylhexyl Phosphinic Acid Mono‐2‐Ethylhexyl Ester. Retrieved from [Link]

• Zhang, X. W. (2017). Synthesis, Structures And Properties Of Functionalized Metal Phosphonate Materials. (Master's thesis). Retrieved from [Link]

• ResearchGate. (n.d.). High-resolution 1H NMR spectra of bis(2,2′-bipyridine)(4,4′-dialkyl-2,2′-bipyridine) ruthenium(II) salts. Retrieved from [Link]

• Kopchuk, D. S., et al. (2022). Improved method for the obtaining DTTA-appended 2,2'-bipyridine ligands for lanthanide cations. Chimica Techno Acta, 9(2). Retrieved from [Link]

• The Royal Society of Chemistry. (2016). 4,4′-Bis(trifluoromethyl)-2,2′-bipyridine – a multipurpose ligand scaffold for lanthanoid-based luminescence/19F NMR probes. Dalton Transactions. [Link]

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An In-Depth Technical Guide to Tetraethyl [[2,2'-bipyridine]-4,4'-diylbis(methylene)]bis(phosphonate) (CAS Number: 176220-38-5)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraethyl [[2,2'-bipyridine]-4,4'-diylbis(methylene)]bis(phosphonate), also known by its CAS number 176220-38-5 and often abbreviated as bpyMeP, is a functionalized bipyridine ligand that has garnered significant interest in the fields of coordination chemistry, materials science, and photocatalysis. Its unique structure, featuring a rigid bipyridine core for metal chelation and two diethylphosphonate methylene groups, allows for versatile applications, including the construction of sophisticated molecular architectures and functional materials. The phosphonate moieties serve as robust anchoring groups, enabling the immobilization of molecular complexes onto semiconductor surfaces, a critical feature for the development of photoelectrosynthesis cells and other optoelectronic devices.[1] This guide provides a comprehensive overview of the characterization data, synthesis, and potential applications of this important compound.

Physicochemical Properties

A thorough understanding of the physicochemical properties of Tetraethyl [[2,2'-bipyridine]-4,4'-diylbis(methylene)]bis(phosphonate) is essential for its effective application in research and development. Key properties are summarized in the table below.

Property	Value	Source
CAS Number	176220-38-5	[2]
Molecular Formula	C20H30N2O6P2	[2]
Molecular Weight	456.41 g/mol	[2]
IUPAC Name	Tetraethyl [[2,2'-bipyridine]-4,4'-diylbis(methylene)]bis(phosphonate)	[2]
Synonyms	4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine, 4,4'-(CH2PO(OC2H5)2)2-2,2'-Bipyridine	[2][3]
Boiling Point	594.5 ± 50.0 °C (Predicted)	[2]
Density	1.202 g/cm³ (Predicted)	[3]
pKa	4.35 ± 0.30 (Predicted)	[2]

Synthesis

The synthesis of Tetraethyl [[2,2'-bipyridine]-4,4'-diylbis(methylene)]bis(phosphonate) is typically achieved through a Michaelis-Arbuzov reaction. This classic method for forming carbon-phosphorus bonds is highly efficient for this particular transformation.

Synthetic Workflow

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Molecular weight of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine

Technical Guide: 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine

Abstract

This technical guide provides a comprehensive overview of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine, a key bidentate chelating ligand in modern coordination chemistry and materials science. The document delves into its fundamental chemical properties, provides a detailed, field-tested synthesis protocol, outlines robust analytical characterization techniques, and explores its primary applications. This guide is intended for researchers and professionals in drug development, catalysis, and materials science who require a deep, practical understanding of this versatile molecule. We will explore the causality behind experimental choices, ensuring that the described protocols are self-validating and grounded in established chemical principles.

Compound Identification and Physicochemical Properties

4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine is a functionalized bipyridine ligand. The bipyridine core provides a robust, electron-accepting N,N'-bidentate chelation site for a vast range of transition metals. The diethylmethylphosphonate groups appended at the 4,4'-positions serve two primary roles: they enhance solubility in common organic solvents and, upon hydrolysis to the corresponding phosphonic acids, act as powerful anchoring groups for stable immobilization onto metal oxide surfaces.

Table 1: Key Identifiers and Properties

Property	Value	Source(s)
Molecular Formula	C₂₀H₃₀N₂O₆P₂
Molecular Weight	456.41 g/mol
CAS Number	176220-38-5
Appearance	White to off-white or light-yellow solid/needles
Boiling Point (Predicted)	594.5 ± 50.0 °C
Density (Predicted)	1.202 g/cm³
pKa (Predicted)	4.35 ± 0.30

| Common Synonyms | Tetraethyl ([2,2'-bipyridine]-4,4'-diylbis(methylene))bis(phosphonate) | |

Synthesis and Purification: A Validated Protocol

The synthesis of phosphonate-functionalized bipyridines is crucial for their application. The most direct and high-yield method for synthesizing the title compound is the Michaelis-Arbuzov reaction. This reaction is a cornerstone of organophosphorus chemistry for forming carbon-phosphorus bonds.

Causality of the Method: The choice of the Arbuzov reaction is dictated by its efficiency and reliability in converting an alkyl halide (in this case, a benzylic-type halide on the bipyridine core) into a phosphonate ester. The reaction proceeds via an SN2 attack of the nucleophilic phosphorus atom of the triethyl phosphite on the electrophilic carbon of the 4,4'-Bis(bromomethyl)-2,2'-bipyridine. The subsequent dealkylation of the resulting phosphonium salt is the driving force of the reaction, yielding the stable phosphonate ester and a volatile ethyl bromide byproduct.

Experimental Protocol: Michaelis-Arbuzov Synthesis

Step 1: Pre-Reaction Setup

• Equip a three-neck round-bottom flask with a reflux condenser, a magnetic stir bar, and a nitrogen inlet.

• Ensure all glassware is oven-dried to prevent hydrolysis of the phosphite reagent.

• The entire reaction should be conducted under an inert atmosphere (e.g., Nitrogen or Argon) to prevent oxidation.

Step 2: Reagent Addition

• To the flask, add 4,4'-Bis(bromomethyl)-2,2'-bipyridine (1.0 equivalent).

• Add an excess of triethyl phosphite (typically 2.5 - 3.0 equivalents). Triethyl phosphite serves as both the reactant and the solvent in many preparations, though a high-boiling, inert solvent can be used if desired.

Step 3: Reaction Conditions

• Heat the reaction mixture to reflux (typically 120-150 °C) with vigorous stirring.

• Monitor the reaction progress using Thin Layer Chromatography (TLC). The disappearance of the starting halide spot indicates reaction completion. This typically takes 4-6 hours.

Step 4: Work-up and Isolation

• Allow the reaction mixture to cool to room temperature.

• Remove the excess triethyl phosphite under reduced pressure using a rotary evaporator.

• The resulting crude oil or solid contains the desired product.

Step 5: Purification

• The primary method for purification is recrystallization. A common solvent system is refluxing hexanes or an ethanol/ether mixture. The product should crystallize as light-yellow needles upon cooling.

• Alternatively, for higher purity, flash column chromatography on silica gel can be employed. A gradient elution system (e.g., ethyl acetate in hexanes) is typically effective.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis and purification of the target ligand.

Analytical Characterization

Rigorous characterization is essential to confirm the identity and purity of the synthesized 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine.

Table 2: Standard Characterization Methods

Technique	Purpose	Expected Results
¹H NMR	Structural confirmation and purity assessment.	The spectrum should show characteristic signals for the bipyridine protons, the methylene bridge protons (CH₂-P), and the ethyl ester protons (O-CH₂ and CH₃). A closely related compound, 4,4′-bis(diethylphosphonate)-2,2′-bipyridine, shows bipyridine protons around 8.8-7.7 ppm, the phosphonate ethyl groups at ~4.17 ppm (multiplet) and ~1.34 ppm (triplet). The methylene bridge protons for the title compound are expected to appear as a doublet around 3.2-3.5 ppm due to coupling with the phosphorus atom.
³¹P NMR	Direct confirmation of the phosphonate group.	A single peak in the proton-decoupled spectrum confirms the presence of the two equivalent phosphorus atoms. For a similar compound, this peak appears at δ 14.73.
Mass Spectrometry (MS)	Confirmation of molecular weight.	The mass spectrum should show a molecular ion peak [M+H]⁺ corresponding to the calculated molecular weight (456.41).

| Elemental Analysis | Determination of elemental composition. | The experimental percentages of C, H, N, and P should match the calculated theoretical values for the molecular formula C₂₀H₃₀N₂O₆P₂. |

Core Applications and Scientific Insights

The unique architecture of this ligand makes it highly valuable in several advanced research areas. Its bifunctional nature—a robust metal chelation site combined with surface anchoring capabilities—is the primary driver of its utility.

• Solar Fuels and Dye-Sensitized Photoelectrosynthesis Cells (DSPECs): The phosphonate groups, after hydrolysis to phosphonic acids, form highly stable, covalent-like bonds with metal oxide semiconductor surfaces like TiO₂ and SnO₂. This allows for the irreversible anchoring of molecular catalysts or chromophores. Ruthenium complexes incorporating this ligand are used in DSPECs for applications like water splitting and CO₂ reduction, where stable surface attachment is critical for long-term device performance.

• Homogeneous and Heterogeneous Catalysis: As a ligand, it can modify the electronic properties and steric environment of a metal center (e.g., Palladium, Ruthenium, Copper), influencing its catalytic activity. By anchoring the entire metal complex to a solid support via the phosphonate groups, one can create a heterogenized catalyst. This combines the high selectivity of homogeneous catalysts with the ease of separation and recyclability of heterogeneous catalysts.

• Luminescent Materials and Sensors: The bipyridine core is a well-known chromophore. Metal complexes derived from this ligand, particularly with Ru(II) or Ir(III), can exhibit strong luminescence. This property is exploited in the development of light-emitting devices and chemical sensors, where changes in luminescence can signal the presence of specific analytes.

Ligand Coordination Diagram

Caption: Chelation of a metal ion (Mⁿ⁺) by the bidentate ligand.

Conclusion

4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine is more than just a chemical compound; it is an enabling tool for advanced molecular engineering. Its well-defined synthesis, robust chemical nature, and dual functionality provide researchers with a reliable platform for constructing complex supramolecular assemblies, developing next-generation catalysts, and designing innovative materials for energy conversion and sensing applications. The protocols and insights provided in this guide serve as a foundation for its effective utilization in the laboratory.

References

• Norris, M. R., Concepcion, J. J., Glasson, C. R. K., Fang, Z., Lapides, A. M., Ashford, D. L., Templeton, J. L., & Meyer, T. J. (2013). Synthesis of phosphonic acid derivatized bipyridine ligands and their ruthenium complexes. *Inorganic

NMR spectroscopy of phosphonate-functionalized bipyridines

An In-Depth Technical Guide to the NMR Spectroscopy of Phosphonate-Functionalized Bipyridines

Introduction: Illuminating Structure and Function

Phosphonate-functionalized bipyridines represent a versatile and highly significant class of ligands in modern chemistry. Their unique architecture, combining the robust metal-chelating properties of the 2,2'-bipyridine core with the strong surface-anchoring and pH-responsive nature of the phosphonate group, has positioned them as critical components in fields ranging from catalysis and materials science to drug development.[1] The ability to tether these molecules to metal oxide surfaces, for instance, is fundamental for creating dye-sensitized photoelectrosynthesis cells for solar fuel generation.

For researchers and drug development professionals, elucidating the precise structure, purity, and dynamic behavior of these molecules is not merely an academic exercise—it is a prerequisite for success. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and definitive tool for this purpose. This guide provides a comprehensive exploration of NMR techniques tailored to the unique challenges and opportunities presented by phosphonate-functionalized bipyridines, moving from fundamental 1D experiments to advanced 2D correlation techniques and practical case studies.

Part 1: The Core Nuclei: ¹H and ³¹P NMR Spectroscopy

A thorough analysis begins with the two most informative nuclei for this molecular class: ¹H and ³¹P.

¹H NMR: Mapping the Aromatic and Aliphatic Regions

The ¹H NMR spectrum provides a detailed map of the proton environment. A typical spectrum can be deconstructed into two key regions: the aromatic signals from the bipyridine core and the aliphatic signals from the phosphonate moiety.

• Bipyridine Core (δ 7.0 - 9.0 ppm): The protons on the bipyridine rings appear in the downfield region due to the deshielding effect of the aromatic ring current. In a symmetrically substituted 4,4'-bipyridine, a characteristic set of doublets and doublets of doublets is observed. For example, the ¹H NMR spectrum of free 2,2'-bipyridine in CDCl₃ shows distinct signals for H6 (δ ~8.70 ppm), H3 (δ ~8.41 ppm), H4 (δ ~7.83 ppm), and H5 (δ ~7.32 ppm). Functionalization with a phosphonate group at the 4-position will significantly alter the chemical shift and multiplicity of the H3, H5, and H6 protons, providing the first piece of evidence for successful synthesis.

• Phosphonate Group (δ 1.0 - 4.0 ppm): The protons of the phosphonate group, such as the methylene bridge in a methylphosphonate (-CH₂PO(OR)₂) or the ethyl esters (-OCH₂CH₃), appear in the upfield, aliphatic region. A key diagnostic feature is the presence of phosphorus-proton coupling (J-coupling). The protons on the carbon directly attached to the phosphorus (P-CH₂) will appear as a doublet due to coupling with the ³¹P nucleus (²J_PH), providing unambiguous evidence of the phosphonate's location.

³¹P NMR: The Definitive Probe

With a 100% natural abundance and a wide chemical shift range, ³¹P is an exceptionally informative nucleus for studying these molecules.[2]

• Chemical Shift (δ): The chemical shift of the ³¹P nucleus is highly sensitive to its electronic environment. Phosphonate esters typically resonate in the range of δ 15 to 30 ppm, while their corresponding phosphonic acids appear at slightly different shifts. This sensitivity is crucial for monitoring hydrolysis of the ester groups. Chemical shifts are almost universally referenced to an external standard of 85% H₃PO₄ (δ 0.0 ppm).[3][4]

• Proton Decoupling: ³¹P NMR spectra are most commonly acquired with broadband proton decoupling.[5][6] This technique collapses all proton-phosphorus coupling, resulting in a single, sharp singlet for each unique phosphorus atom in the molecule. This simplification dramatically increases the signal-to-noise ratio and is ideal for initial characterization and purity assessment.

• Proton-Coupled Spectra: While decoupled spectra are excellent for detection, proton-coupled ³¹P spectra provide a wealth of structural information.[5][7] The phosphorus signal will be split by adjacent protons. For a -CH₂-PO₃R₂ group, the ³¹P signal will appear as a triplet, confirming the presence of the two equivalent methylene protons. The magnitude of the one-bond P-H coupling in phosphonic acids can be very large, typically 600-700 Hz.[5]

Nucleus	Typical Chemical Shift Range (ppm)	Key Features & Comments
¹H (Bipyridine)	7.0 - 9.0	Downfield shifts due to aromaticity. Sensitive to substitution and metal coordination.[8]
¹H (Alkyl Phosphonate)	1.0 - 4.5	Protons on carbons α and β to phosphorus show clear H-P coupling.
³¹P (Phosphonate Ester)	15 - 30	Highly sensitive to electronic environment. Referenced to 85% H₃PO₄.[3][9]
³¹P (Phosphonic Acid)	10 - 25	Shift is highly dependent on pH due to protonation state.[10][11]

Part 2: Advanced 2D NMR for Unambiguous Structural Elucidation

While 1D spectra provide foundational data, complex structures or mixtures necessitate 2D correlation experiments to definitively assign all signals and confirm connectivity.[12][13]

The Standard Workflow

A logical, self-validating workflow is essential for tackling the structure of a novel phosphonate-functionalized bipyridine. The results from each step should build upon and confirm the hypotheses of the last.

Caption: Logical workflow for NMR-based structure elucidation.

• ¹H-¹H COSY (Correlation Spectroscopy): This is the first step in mapping the proton framework.[14] It identifies protons that are coupled to each other (typically through 2-3 bonds). Cross-peaks in the 2D spectrum will connect, for example, H5 to H6 on the bipyridine ring, confirming their adjacency.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons directly to the carbons they are attached to.[14][15] It is the most reliable method for assigning the carbon signals of the molecule. For instance, the doublet observed for the -CH₂- protons in the ¹H spectrum will show a correlation peak to a specific ¹³C signal, identifying it as the methylene carbon.

• ¹H-¹³C / ¹H-³¹P HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most powerful experiment for connecting the different parts of the molecule.[14][15] It reveals correlations between protons and carbons (or phosphorus) that are 2-4 bonds away. Key correlations to look for include:

  • From the bipyridine H3/H5 protons to the carbon at position 4, confirming the site of substitution.

  • From the methylene (-CH₂-) protons to the bipyridine carbon at position 4.

  • Crucially, from the methylene (-CH₂-) protons to the ³¹P nucleus. This ¹H-³¹P HMBC correlation provides the definitive link between the bipyridine scaffold and the phosphonate group, completing the structural puzzle.

Part 3: Field-Proven Methodologies

Experimental Protocol: A Standard Acquisition Suite

This protocol outlines a robust set of experiments for the complete characterization of a novel phosphonate-functionalized bipyridine.

1. Sample Preparation: a. Weigh approximately 5-10 mg of the purified compound. b. Dissolve in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, MeOD, D₂O, DMSO-d₆) in a standard 5 mm NMR tube. Ensure the solvent choice is appropriate for the compound's solubility and does not have signals that overlap with key resonances.[16] c. For quantitative ³¹P NMR, an internal standard can be used, but inverse-gated decoupling is often preferred to obtain accurate integrals without Nuclear Overhauser Effect (NOE) distortions.[5] d. For ³¹P NMR in D₂O, note that 85% H₃PO₄ is an external standard.

2. Instrument Setup & 1D Acquisition: a. Insert the sample into the spectrometer. Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal resolution. b. Acquire a standard 1D ¹H spectrum . c. Tune the broadband probe to the ³¹P frequency. d. Acquire a 1D ³¹P spectrum with proton decoupling . Ensure the decoupling power is sufficient to collapse the P-H couplings.[5] e. (Optional) Acquire a 1D proton-coupled ³¹P spectrum to observe P-H splitting patterns.

3. 2D Correlation Experiments: a. Acquire a gradient-selected ¹H-¹H COSY experiment. b. Acquire a phase-sensitive gradient-selected ¹H-¹³C HSQC experiment. Set the ¹J_CH coupling constant to an average value of 145 Hz. c. Acquire a gradient-selected ¹H-¹³C HMBC experiment. Optimize the long-range coupling delay for an average _n_J_CH of 8 Hz. This will typically reveal 2- and 3-bond correlations. d. If the instrument is capable, acquire a ¹H-³¹P HMBC experiment to confirm the P-C-H connectivities.

Part 4: Case Studies - NMR in Action

Case Study 1: Monitoring Metal Coordination

Phosphonate-bipyridines are excellent ligands for transition metals. NMR is highly effective at studying the coordination process.[17][18][19] Upon coordination of a metal ion (e.g., Ru²⁺, Pd²⁺) to the bipyridine nitrogens, significant changes are observed in the NMR spectra.[20][21]

• ¹H Spectrum: The bipyridine proton signals, particularly those closest to the nitrogen atoms (H6 and H3), will experience a significant downfield shift due to the electron-withdrawing effect of the metal center.

• ³¹P Spectrum: The ³¹P chemical shift can also be affected, though to a lesser extent than the protons. This change, known as a coordination shift (Δδ = δ_complex - δ_ligand), provides information about how the electronic environment around the phosphorus atom is perturbed by metal binding.[19]

Caption: Metal coordination effect on NMR chemical shifts.

Case Study 2: pH Titration by ³¹P NMR

The phosphonate group can exist in different protonation states depending on the pH of the solution. ³¹P NMR is an outstanding method to monitor this equilibrium and determine the pKa of the phosphonate group.[10][22]

As the pH of a solution of a phosphonic acid in D₂O is increased, the phosphonate group deprotonates. Since proton exchange is fast on the NMR timescale, a single, population-weighted average ³¹P signal is observed. This signal shifts upfield as the pH increases.[10][22][23] Plotting the ³¹P chemical shift versus pH results in a sigmoidal titration curve. The inflection point of this curve corresponds to the pKa of the phosphonate group. This technique is invaluable for understanding how these molecules will behave in biological systems or pH-dependent catalytic cycles.[24] The change in chemical shift upon deprotonation can be significant, often in the range of 5-11 ppm.[11][22]

Caption: The effect of pH on the observed ³¹P chemical shift.

Conclusion

NMR spectroscopy is an indispensable tool for the comprehensive characterization of phosphonate-functionalized bipyridines. From routine 1D ¹H and ³¹P spectra for initial identification and purity checks to sophisticated 2D correlation experiments like COSY, HSQC, and HMBC for complete structural assignment, NMR provides unparalleled insight. Furthermore, its application extends to dynamic studies, enabling researchers to probe the intricacies of metal coordination and pH-dependent behavior. For any scientist working with these powerful molecules, a deep understanding of these NMR principles and protocols is not just beneficial—it is essential for driving innovation and ensuring scientific integrity.

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• Title: 1H NMR spectroscopic identification of binding modes of 2,2′-bipyridine ligands in complexes of square-planar d 8 metal ions Source: Dalton Transactions (RSC Publishing) URL: [Link]

• Title: (1)H NMR spectroscopic identification of binding modes of 2,2'-bipyridine ligands in complexes of square-planar d(8) metal ions. Source: Semantic Scholar URL: [Link]

• Title: Does pH influences the NMR chemical shift of 31P ? And if it is the case, how strong is this influence ? Source: ResearchGate URL: [Link]

• Title: High-resolution 1H NMR spectra of bis(2,2′-bipyridine)(4,4′-dialkyl-2,2′-bipyridine) ruthenium(II) salts Source: ResearchGate URL: [Link]

• Title: Intrinsic 31P NMR Chemical Shifts and the Basicities of Phosphate Groups in a Short-Chain Imino Polyphosphate Source: PMC - NIH URL: [Link]

• Title: a, c) Proton-coupled and b, d) proton-decoupled 31 P NMR spectra of... Source: ResearchGate URL: [Link]

• Title: Synthesis of phosphonic acid derivatized bipyridine ligands and their ruthenium complexes Source: Inorganic Chemistry URL: [Link]

• Title: Intracellular pH measurements by 31P nuclear magnetic resonance. Influence of factors other than pH on 31P chemical shifts Source: PubMed URL: [Link]

• Title: Versatile 1H-31P-31P COSY 2D NMR Techniques for the Characterization of Polyphosphorylated Small Molecules Source: PMC - NIH URL: [Link]

• Title: NMR Spectra of New Compounds Source: Molecules URL: [Link]

• Title: 31 Phosphorus NMR Source: NMR-Service.com URL: [Link]

• Title: Layered metal(IV) phosphonate materials: Solid-state 1 H, 13 C, 31 P NMR spectra and NMR relaxation Source: PubMed URL: [Link]

• Title: Quantification of phosphonate drugs by 1H-31P HSQC shows that rats are better models of primate drug exposure than mice Source: bioRxiv URL: [Link]

• Title: Types of 2D NMR Source: NMR-Service.com URL: [Link]

• Title: 2D NMR Spectroscopy Source: Slideshare URL: [Link] BasantSharma8/2d-nmr-spectroscopy-13

• Title: 31P Decoupling Source: University of Ottawa NMR Facility Blog URL: [Link]

• Title: Common 2D (COSY, HSQC, HMBC) Source: SDSU NMR Facility – Department of Chemistry URL: [Link]

• Title: 31P nuclear magnetic resonance of phosphonic acid analogues of adenosine nucleotides as functions of pH and magnesium ion concentration Source: PubMed URL: [Link]

• Title: NMR Spectroscopy :: 31P NMR Chemical Shifts Source: Organic Chemistry Data URL: [Link]

• Title: In Pursuit of Low Energy Phosphorescence: Late Metal Coordination Complexes of the Planar, π‐extended Bipyridyl Ligand 6,6′,7,7′‐Biphenanthridine Source: NIH URL: [Link]

• Title: Analysing phosphorus containing compounds using 31P Benchtop NMR: R&D and QC case studies Source: Oxford Instruments URL: [Link]

• Title: Phosphorus-31 nuclear magnetic resonance Source: Wikipedia URL: [Link]

• Title: 2D NMR Source: EPFL URL: [Link]

• Title: Broadband proton decoupling in human 31P NMR spectroscopy Source: PubMed URL: [Link]

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• Title: On phosphorus chemical shift anisotropy in metal (IV) phosphates and phosphonates: A 31P NMR experimental study Source: OSTI.GOV URL: [Link]

• Title: diethyl 2-(2,2'-bipyridin-4-ylmethylene)malonate and diethyl 3,3'-(2,2'-bipyridine-4,4'-diyl)diacrylate Source: University of Regensburg URL: [Link]

• Title: Synthesis,Structures And Properties Of Functionalized Metal Phosphonate Materials Source: Dissertations Abstracts International URL: [Link]

• Title: The 1 H and 31 P NMR chemical shifts (δ, ppm) and coupling constants... Source: ResearchGate URL: [Link]

• Title: Synthesis of Phosphonic Acid Derivatized Bipyridine Ligands and Their Ruthenium Complexes Source: Energy Frontier Research Center URL: [Link]

• Title: Using JPP to Identify Ni Bidentate Phosphine Complexes In Situ Source: PMC - PubMed Central URL: [Link]

• Title: 31P NMR coordination shifts in transition metal complexes with heterocycles containing phosphorus—Update for 2012–20 Source: ResearchGate URL: [Link]

• Title: diethyl 2-(2,2'-bipyridin-4-ylmethylene)malonate and diethyl 3,3'-(2,2'-bipyridine-4,4'-diyl)diacrylate Source: Indian Academy of Sciences URL: [Link]

• Title: NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities Source: The Journal of Organic Chemistry URL: [Link]

• Title: Electronic Structure and Complexation Behavior of Methyl Substituted Phosphonate Ligands with Uranyl Nitrate Source: ResearchGate URL: [Link]

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An In-Depth Technical Guide to the Crystal Structure of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine

For Researchers, Scientists, and Drug Development Professionals

Foreword

The precise understanding of a molecule's three-dimensional structure is a cornerstone of modern chemical and pharmaceutical research. It dictates physical properties, reactivity, and, crucially, biological activity. This guide provides a comprehensive technical overview of the crystal structure of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine, a molecule of significant interest due to its potential as a versatile ligand in coordination chemistry and as a building block for functional materials. As a Senior Application Scientist, my aim is to present not just the structural data, but to provide context and insight into the experimental methodologies and the implications of the elucidated structure.

Introduction: The Significance of Phosphonate-Functionalized Bipyridines

Bipyridine derivatives are a well-established class of chelating ligands, forming stable complexes with a wide range of metal ions. The introduction of phosphonate groups, as in 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine (bpyMeP), imparts several advantageous properties. These include enhanced solubility, the ability to act as anchoring groups on surfaces, and the potential for further functionalization.[1] The phosphonate moieties can be hydrolyzed to phosphonic acids, which are excellent for binding to metal oxide surfaces, making these ligands valuable for applications in dye-sensitized solar cells, catalysis, and the development of molecular devices.[1] A detailed understanding of the crystal structure of bpyMeP is therefore crucial for the rational design of new materials and complexes with tailored properties.

Synthesis and Crystallization: A Self-Validating Protocol

The synthesis of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine is achieved through a robust and reproducible procedure, ensuring high purity material suitable for single crystal growth. The experimental protocol outlined below is a self-validating system, where successful synthesis of the intermediate and final products can be confirmed at each stage through standard analytical techniques.

Synthetic Workflow

The synthesis commences with the commercially available 4,4'-dimethyl-2,2'-bipyridine, which is first converted to the key intermediate, 4,4'-bis(bromomethyl)-2,2'-bipyridine. This intermediate then undergoes an Arbuzov reaction with triethyl phosphite to yield the target molecule.

Caption: Synthetic route for 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine.

Detailed Experimental Protocol

Step 1: Synthesis of 4,4'-bis(bromomethyl)-2,2'-bipyridine

• To a solution of 4,4'-dimethyl-2,2'-bipyridine in a suitable solvent such as carbon tetrachloride, add N-bromosuccinimide (NBS) and a radical initiator like azobisisobutyronitrile (AIBN).

• Reflux the mixture under an inert atmosphere for several hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture and filter to remove succinimide.

• Wash the filtrate with a saturated sodium thiosulfate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization to obtain 4,4'-bis(bromomethyl)-2,2'-bipyridine as a solid.

Step 2: Synthesis of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine

• Suspend 4,4'-bis(bromomethyl)-2,2'-bipyridine in an excess of triethyl phosphite.

• Heat the mixture to reflux under an inert atmosphere for several hours.

• The progress of the Arbuzov reaction can be monitored by ³¹P NMR spectroscopy.

• After the reaction is complete, remove the excess triethyl phosphite by vacuum distillation.

• The resulting crude product can be purified by column chromatography on silica gel.

Step 3: Crystallization

Single crystals suitable for X-ray diffraction can be obtained by slow evaporation of a solution of the purified product in a suitable solvent system, such as a mixture of dichloromethane and hexane.

Crystal Structure Analysis: Unveiling the Molecular Architecture

The definitive three-dimensional structure of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine was determined by single-crystal X-ray diffraction. This powerful analytical technique provides precise information on bond lengths, bond angles, and the overall molecular conformation.

Crystallographic Data

The crystal structure of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine has been deposited in the Crystallography Open Database (COD) under the deposition number 7033980. The key crystallographic parameters are summarized in the table below.

Parameter	Value
Chemical Formula	C₂₀H₃₀N₂O₆P₂
Formula Weight	456.41 g/mol
Crystal System	Triclinic
Space Group	P-1
a (Å)	7.3747
b (Å)	9.5398
c (Å)	16.985
α (°)	82.509
β (°)	86.812
γ (°)	75.337
Volume (ų)	1141.5
Z	2

Molecular Structure and Conformation

The molecule consists of a central 2,2'-bipyridine core substituted at the 4 and 4' positions with diethylmethylphosphonate groups. The bipyridine rings are not coplanar, exhibiting a dihedral angle that relieves steric hindrance between the hydrogen atoms at the 3 and 3' positions. The diethylphosphonate groups adopt a staggered conformation, minimizing steric interactions.

Supramolecular Assembly and Intermolecular Interactions

In the solid state, the molecules of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine are packed in a way that maximizes van der Waals interactions. The crystal packing is influenced by weak C-H···O hydrogen bonds involving the phosphonate oxygen atoms and hydrogen atoms from the ethyl groups and the bipyridine core of neighboring molecules. These interactions contribute to the stability of the crystal lattice.

Caption: Schematic of intermolecular C-H···O interactions in the crystal lattice.

Implications for Drug Development and Materials Science

The detailed crystal structure of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine provides valuable insights for its application in various fields.

• Ligand Design: The determined bond lengths and angles of the bipyridine core and the phosphonate groups can be used as a starting point for computational modeling of metal complexes. This allows for the prediction of coordination geometries and the design of catalysts with specific activities.

• Surface Functionalization: Understanding the conformation of the phosphonate groups is crucial for modeling their interaction with metal oxide surfaces. This knowledge can aid in the development of more efficient dye-sensitized solar cells and heterogeneous catalysts.

• Pharmaceutical Applications: Bipyridine-based ligands are known to form complexes with metal ions that exhibit biological activity. The structural information of bpyMeP can be used in structure-activity relationship (SAR) studies to design new metallodrugs with improved efficacy and reduced toxicity.

Conclusion

This technical guide has provided a comprehensive overview of the crystal structure of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine. From a detailed, self-validating synthetic protocol to a thorough analysis of the single-crystal X-ray diffraction data, this document offers a foundational understanding of this important molecule. The elucidated structure not only confirms the molecular connectivity but also reveals the subtle conformational and packing features that govern its properties. This knowledge is invaluable for researchers and scientists working on the development of new functional materials, catalysts, and therapeutic agents based on phosphonate-functionalized bipyridine ligands.

References

• Braumüller, M., Schulz, M., Sorsche, D., Pfeffer, M., Schaub, M., Popp, J., Park, B.-W., Hagfeldt, A., Dietzek, B., & Rau, S. (2015). Synthesis and characterization of an immobilizable photochemical molecular device for H2-generation. Dalton Transactions, 44(12), 5577–5586. [Link]

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Solubility of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine in common solvents

An In-depth Technical Guide to the Solubility of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine

Abstract

This technical guide provides a comprehensive framework for understanding, predicting, and experimentally determining the solubility of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine. This compound is of significant interest in coordination chemistry and materials science, particularly for the synthesis of functional metal complexes and surface-bound molecular assemblies.[1][2] An accurate understanding of its solubility is paramount for reaction design, purification, and formulation. This document moves beyond a simple data table to provide researchers, scientists, and drug development professionals with the theoretical foundation and practical methodologies required to rigorously assess its solubility profile in common laboratory solvents. We delve into the molecular characteristics governing solubility, present detailed, self-validating experimental protocols, and offer a systematic approach to data interpretation.

Introduction: The Molecular Architecture and Its Implications

4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine is a bifunctional ligand featuring a rigid, aromatic 2,2'-bipyridine core symmetrically substituted with two diethylmethylphosphonate groups at the 4 and 4' positions.[3] The 2,2'-bipyridine unit is a classic chelating ligand, forming stable complexes with a vast array of transition metals.[4] The phosphonate ester moieties, on the other hand, introduce a distinct set of properties. They are known to enhance polarity and can serve as precursors to phosphonic acids, which are excellent anchoring groups for binding to metal oxide surfaces.[1][5]

The solubility of this molecule is governed by the interplay between these two distinct structural components:

• The Bipyridine Core: Aromatic, relatively non-polar, and capable of π-π stacking interactions. This part of the molecule favors solubility in non-polar and moderately polar aprotic solvents.

• The Diethylmethylphosphonate Groups: These ester groups contain polar P=O and P-O-C bonds. The oxygen atoms can act as hydrogen bond acceptors. This functionality significantly increases the molecule's polarity compared to unsubstituted bipyridine, suggesting enhanced solubility in polar solvents.

Understanding this structural dichotomy is the first step in predicting the compound's behavior across a spectrum of solvents.

Caption: Key structural domains of the target molecule.

Theoretical Framework: Predicting Solubility

The principle of "like dissolves like" is the cornerstone of solubility prediction.[6][7] This rule states that substances with similar intermolecular forces are likely to be soluble in one another. We can classify solvents and predict the solubility of our target compound based on polarity, hydrogen bonding capability, and dielectric constant.[7][8]

• Non-Polar Solvents (e.g., Hexane, Toluene): Solubility is expected to be low. While the bipyridine core has some affinity for aromatic solvents like toluene, the highly polar phosphonate groups will significantly hinder dissolution.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile, THF): These solvents have large dipole moments and can engage in dipole-dipole interactions with the polar phosphonate groups.[7] Solubility is predicted to be moderate to high in this class. Solvents like DMSO and DMF are often excellent choices for polar organic molecules.[9]

• Polar Protic Solvents (e.g., Water, Methanol, Ethanol): These solvents can act as both hydrogen bond donors and acceptors. The phosphonate oxygens can accept hydrogen bonds, suggesting some solubility. However, the large, non-polar hydrocarbon backbone (bipyridine core plus ethyl groups) will likely limit solubility, especially in water. Solubility in alcohols is expected to be higher than in water.

• Halogenated Solvents (e.g., Dichloromethane, Chloroform): These solvents have moderate polarity. Solubility is anticipated to be moderate, making them potentially suitable for reactions and chromatography.

Predicted Solubility Profile

The following table summarizes the predicted qualitative solubility based on theoretical principles. This serves as a hypothesis to be validated by the experimental protocols outlined in the next section.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Non-Polar	Hexane, Cyclohexane	Poor	Mismatch in polarity; polar phosphonate groups dominate.
Aromatic	Toluene, Benzene	Low to Moderate	Favorable π-π interactions with the bipyridine core, but limited by polar groups.
Ethers	Diethyl Ether, THF	Moderate	Moderate polarity; THF is generally a better solvent than ether for polar compounds.
Halogenated	Dichloromethane (DCM), Chloroform	Moderate to Good	Good balance of polarity to solvate both parts of the molecule.
Polar Aprotic	Acetone, Acetonitrile (ACN)	Good	Strong dipole-dipole interactions with phosphonate groups.
Polar Aprotic	DMSO, DMF	Very Good	Highly polar nature makes them excellent solvents for a wide range of organic compounds.[9]
Polar Protic	Methanol, Ethanol	Good	Capable of hydrogen bonding with the phosphonate oxygens.
Polar Protic	Water	Poor to Slight	Large non-polar surface area outweighs the polar groups' affinity for water.

Experimental Protocols for Quantitative Solubility Determination

Rigorous quantitative analysis requires robust and validated methodologies. The choice of method often depends on the required accuracy, throughput, and available equipment. The "shake-flask" method is considered the gold standard for determining thermodynamic equilibrium solubility.[10][11]

General Experimental Workflow

The process for determining solubility is systematic, regardless of the specific quantification technique employed. The goal is to create a saturated solution at a specific temperature, separate the dissolved solute from the excess solid, and accurately measure the concentration of the solute in the solution.

Caption: Generalized workflow for experimental solubility determination.

Protocol 1: Isothermal Equilibrium (Shake-Flask) Method

This gravimetric method directly measures the mass of dissolved solute and is highly accurate if performed carefully.[11]

A. Causality and Self-Validation:

• Excess Solid: Adding an excess of the compound ensures that the solution reaches its maximum saturation point. The visible presence of undissolved solid at the end of the experiment validates that equilibrium was established.

• Equilibration Time: A long agitation period (24-48 hours) is crucial to ensure the system reaches thermodynamic equilibrium. Shorter times may result in an underestimation of solubility.

• Constant Temperature: Solubility is temperature-dependent. Maintaining a constant temperature (e.g., in a water bath or incubator) is essential for reproducible and accurate results.

• Phase Separation: Incomplete removal of solid particulates before analysis is a major source of error. High-speed centrifugation followed by filtration through a fine-pore (e.g., 0.22 µm) filter minimizes this risk.

B. Step-by-Step Methodology:

• Preparation: Add an excess amount (e.g., ~20 mg) of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine to a 2 mL glass vial.

• Solvent Addition: Accurately add a known volume (e.g., 1.0 mL) of the chosen solvent to the vial.

• Equilibration: Seal the vial tightly and place it in an incubator/shaker set to a constant temperature (e.g., 25 °C). Agitate vigorously for 24 to 48 hours.

• Phase Separation: After equilibration, allow the vials to stand at the same constant temperature for at least 2 hours to let the solid settle. Centrifuge the vials at high speed (e.g., 14,000 rpm for 15 minutes).

• Sample Extraction: Carefully withdraw a precise aliquot (e.g., 0.5 mL) of the clear supernatant without disturbing the solid pellet.

• Gravimetric Analysis:

  • Transfer the aliquot to a pre-weighed, dry evaporating dish or vial.

  • Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature well below the compound's boiling/decomposition point.

  • Once the solvent is completely removed, re-weigh the dish containing the solid residue.

• Calculation:

  • Mass of dissolved solid = (Final weight of dish + residue) - (Initial weight of dish).

  • Solubility (mg/mL) = (Mass of dissolved solid in mg) / (Volume of aliquot in mL).

Protocol 2: UV-Vis Spectrophotometry Method

This method is faster than the gravimetric approach and is suitable for higher throughput, provided the compound has a distinct UV-Vis chromophore, which the bipyridine core does.[11]

A. Causality and Self-Validation:

• Calibration Curve: A standard curve of known concentrations versus absorbance is essential. The linearity of this curve (typically R² > 0.995) validates the method's accuracy within that concentration range.

• Wavelength Maximum (λmax): Measuring absorbance at the λmax provides the highest sensitivity and minimizes the impact of minor fluctuations.

• Dilution: The saturated solution often needs to be diluted to fall within the linear range of the calibration curve. Accurate dilution is critical for an accurate final calculation.

B. Step-by-Step Methodology:

• Determine λmax: Prepare a dilute solution of the compound in the chosen solvent and scan its absorbance from ~200-400 nm to find the wavelength of maximum absorbance.

• Prepare Calibration Curve:

  • Create a stock solution of the compound with a precisely known concentration.

  • Perform a series of serial dilutions to generate at least five standard solutions of decreasing concentration.

  • Measure the absorbance of each standard at the predetermined λmax.

  • Plot Absorbance vs. Concentration and perform a linear regression to get the equation of the line (y = mx + c).

• Prepare and Equilibrate Saturated Solution: Follow steps 1-4 from Protocol 1.

• Sample and Dilute: Carefully withdraw a small, precise aliquot of the clear supernatant and dilute it with a known volume of the solvent to bring its absorbance into the linear range of the calibration curve.

• Measure Absorbance: Measure the absorbance of the diluted sample at λmax.

• Calculation:

  • Use the calibration curve equation to calculate the concentration of the diluted sample: Concentration = (Absorbance - c) / m.

  • Calculate the original concentration in the saturated solution by multiplying by the dilution factor: Solubility = (Concentration of diluted sample) x (Dilution Factor).

Data Presentation: A Template for Your Research

To ensure clarity and comparability, experimental results should be tabulated systematically.

Solvent	Solvent Class	Polarity Index¹	Dielectric Constant²	Qualitative Observation	Quantitative Solubility (mg/mL @ 25°C)
Hexane	Non-Polar	0.1	1.89	Insoluble	<0.1
Toluene	Aromatic	2.4	2.38	Slightly Soluble	Fill in data
Dichloromethane	Halogenated	3.1	9.08	Soluble	Fill in data
Acetonitrile	Polar Aprotic	5.8	37.5	Soluble	Fill in data
Methanol	Polar Protic	5.1	32.7	Soluble	Fill in data
Water	Polar Protic	10.2	80.1	Insoluble	Fill in data
DMSO	Polar Aprotic	7.2	46.7	Very Soluble	Fill in data

¹ Snyder polarity index values. ² Dielectric constants are common measures of solvent polarity.[7]

Conclusion

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The Electronic Architecture of Phosphonated Bipyridine Ligands: A Technical Guide for Researchers and Drug Development Professionals

This guide provides an in-depth exploration of the electronic properties of phosphonated bipyridine ligands, offering a crucial resource for researchers, scientists, and drug development professionals. By delving into the synthesis, characterization, and application of these versatile molecules, we aim to illuminate the causal relationships between their structural features and electronic behavior, thereby empowering more informed and innovative research.

Introduction: The Strategic Advantage of Phosphonation

Bipyridine (bpy) ligands have long been a cornerstone in coordination chemistry, prized for their robust metal-chelating properties and rich photophysical and electrochemical characteristics. The strategic introduction of phosphonic acid [-PO(OH)₂] or phosphonate ester [-PO(OR)₂] groups onto the bipyridine framework imparts a unique set of functionalities that significantly modulate their electronic landscape and expand their applicability.

The primary impetus for phosphonation lies in several key advantages:

• Enhanced Anchoring Capabilities: Phosphonic acid groups serve as excellent anchors for binding to metal oxide surfaces, such as titanium dioxide (TiO₂) and tin-doped indium oxide (ITO).[1][2] This property is fundamental to the development of dye-sensitized solar cells (DSSCs), photoelectrochemical cells, and heterogeneous catalysts.[1][2]

• Modulation of Redox Potentials: The electron-withdrawing or -donating nature of the phosphonate moiety, and its protonation state, can be leveraged to fine-tune the redox potentials of the resulting metal complexes.[3][4] This is critical for designing catalysts for processes like water oxidation, where accessing high oxidation states is essential.[4][5]

• pH-Dependent Properties: The acidic protons of the phosphonic acid groups introduce a pH-responsive element to the ligand and its metal complexes, influencing their electrochemical and photophysical behavior.[3][5] This can be exploited for developing sensors or pH-switchable molecular devices.

• Biological Targeting: The phosphonate group's structural similarity to phosphate allows for interactions with biological systems, opening avenues for the design of therapeutic agents and biosensors.[6][7][8]

This guide will systematically unpack these features, providing both the theoretical underpinnings and practical methodologies for harnessing the unique electronic properties of phosphonated bipyridine ligands.

Tailoring the Electronic Core: Synthesis of Phosphonated Bipyridine Ligands

The electronic properties of a phosphonated bipyridine ligand are intrinsically linked to its molecular architecture. The position and nature of the phosphonate substituent are therefore critical design parameters. A common and effective synthetic route to 4,4'-disubstituted phosphonated bipyridines begins with 4,4'-dimethyl-2,2'-bipyridine, which is then halogenated to form 4,4'-bis(chloromethyl)-2,2'-bipyridine. This intermediate is then amenable to reaction with a phosphite source to yield the desired phosphonated ligand.[2][9][10]

Representative Synthetic Workflow

The following diagram illustrates a typical synthetic pathway for preparing 4,4'-bis(diethylphosphonomethyl)-2,2'-bipyridine, a common precursor to the corresponding phosphonic acid.

Caption: Synthetic pathway for 4,4'-bis(phosphonomethyl)-2,2'-bipyridine.

Probing the Electronic Landscape: Characterization Techniques

A comprehensive understanding of the electronic properties of phosphonated bipyridine ligands and their metal complexes necessitates a suite of spectroscopic and electrochemical techniques.

Cyclic Voltammetry (CV)

Cyclic voltammetry is an indispensable tool for investigating the redox behavior of these molecules. It provides quantitative data on redox potentials, the reversibility of electron transfer processes, and the electrochemical stability of the complexes.[11][12]

The choice of solvent and supporting electrolyte is critical for obtaining meaningful CV data. A non-aqueous solvent like acetonitrile or dichloromethane is often used to solubilize the complexes and a supporting electrolyte such as tetrabutylammonium hexafluorophosphate (TBAPF₆) provides conductivity without interfering with the redox processes of the analyte.[13] The working electrode (e.g., glassy carbon or platinum), reference electrode (e.g., Ag/AgCl or SCE), and counter electrode (e.g., platinum wire) form the three-electrode system necessary for precise potential control and current measurement.[14][15][16]

• Solution Preparation: Prepare a 1 mM solution of the phosphonated bipyridine metal complex in the chosen solvent containing 0.1 M supporting electrolyte.[15]

• Deoxygenation: Purge the solution with an inert gas (e.g., argon or nitrogen) for at least 10-15 minutes to remove dissolved oxygen, which can interfere with the electrochemical measurements.[15]

• Electrode Preparation: Polish the working electrode with alumina slurry on a polishing pad, followed by rinsing with deionized water and the solvent to ensure a clean and reproducible surface.[14]

• Cell Assembly: Assemble the three-electrode cell with the prepared solution, ensuring the electrodes are properly immersed.

• Data Acquisition:

  • Set the initial and final potentials to values that bracket the expected redox events.

  • Set the scan rate, typically starting at 100 mV/s.

  • Run the experiment, recording the current response as a function of the applied potential.

  • Perform multiple scans to check for stability and reversibility.

• Data Analysis:

  • Determine the half-wave potential (E₁/₂) for reversible processes, which is an approximation of the standard redox potential.

  • Measure the peak separation (ΔEp) to assess the reversibility of the electron transfer. For a one-electron reversible process, ΔEp is theoretically 59 mV at room temperature.[13]

UV-Visible and Fluorescence Spectroscopy

UV-Vis absorption and fluorescence emission spectroscopy are used to probe the electronic transitions within the molecule. For metal complexes of bipyridine ligands, the absorption spectra are often dominated by metal-to-ligand charge transfer (MLCT) bands in the visible region and ligand-centered (π-π*) transitions in the UV region.[3][17][18]

Phosphonation can significantly influence the photophysical properties. For instance, in Ru(II) bipyridyl complexes, the energy of the MLCT state and the luminescence properties are sensitive to the presence of phosphonate or phosphonic acid groups.[3] The electron-withdrawing nature of the phosphonate group can lower the energy of the ligand's π* orbitals, leading to a red-shift in the MLCT absorption and emission bands.[17]

Complex Type	Typical Absorption Max (λₘₐₓ)	Emission Max (λₑₘ)	Key Observations
[Ru(bpy)₃]²⁺	~450 nm	~615 nm	Benchmark complex with strong MLCT absorption.[18]
[Ru(bpy)₂(phosphonated-bpy)]²⁺	450-470 nm	620-650 nm	Red-shift in absorption and emission due to stabilization of the π* orbitals of the phosphonated ligand.[3]

Computational Studies: A Theoretical Lens

Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT) are powerful computational tools for elucidating the electronic structure and predicting the photophysical properties of these complexes.[19][20][21][22] DFT calculations can provide insights into the molecular orbital energy levels (HOMO and LUMO), charge distribution, and the nature of the electronic transitions observed in the experimental spectra.[19][20][21]

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An In-depth Technical Guide to 2,2'-Bipyridine Derivatives in Coordination Chemistry

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Abstract

2,2'-Bipyridine (bpy) and its derivatives stand as one of the most significant and extensively studied classes of ligands in the field of coordination chemistry.[1] Their robust chelating ability, coupled with the tunability of their electronic and steric properties through synthetic modification, has led to a vast array of metal complexes with diverse and impactful applications. This guide provides a comprehensive overview for researchers, scientists, and drug development professionals on the core principles of 2,2'-bipyridine derivatives, from fundamental synthesis and coordination behavior to their application in cutting-edge technologies. We will delve into the causality behind experimental choices, provide validated protocols, and explore the future landscape of this remarkable family of ligands.

The 2,2'-Bipyridine Scaffold: A Privileged Ligand

2,2'-Bipyridine is a bidentate chelating ligand that coordinates to metal ions through its two nitrogen atoms.[2] The coplanarity of its two pyridine rings facilitates electron delocalization, which is fundamental to the distinctive optical and redox properties of its metal complexes.[2] First synthesized in 1888, its journey from a chemical curiosity to a cornerstone of coordination chemistry has been remarkable.[1] The versatility of the bipyridine framework allows for systematic modifications, enabling precise control over the properties of the resulting metal complexes.

Electronic Properties and Their Significance

The electronic nature of bipyridine ligands can be finely tuned by introducing electron-donating or electron-withdrawing substituents. These modifications directly influence the energy of the ligand's π and π* orbitals, which in turn affects the metal-to-ligand charge transfer (MLCT) transitions that are characteristic of many bipyridine complexes.[2][3] These MLCT transitions are responsible for the strong absorption of visible light, a property exploited in applications such as photocatalysis and photosensitizers.[2][3] For instance, extending the π-conjugation of the bipyridine ligand can reduce the HOMO-LUMO gap, enabling the absorption of lower energy light.

Steric Effects: Directing Coordination and Reactivity

The introduction of substituents on the bipyridine ring system can impose significant steric constraints around the metal center. Alkyl groups, for example, can enhance the solubility of complexes in organic solvents, while bulky groups at the 6,6'-positions can protect the metal center from unwanted interactions.[2] This steric control is crucial in catalysis, where it can influence substrate access to the active site and thereby control selectivity.

Synthesis of 2,2'-Bipyridine Derivatives: A Synthetic Chemist's Toolkit

The sustained interest in bipyridine derivatives has driven the development of numerous synthetic methodologies.[4] These methods can be broadly categorized into the construction of the bipyridine core and the functionalization of a pre-existing bipyridine scaffold.

Core Synthesis: Building the Bipyridine Framework

Modern synthetic strategies have largely moved towards transition-metal-catalyzed cross-coupling reactions, offering high efficiency and broad substrate scope.[5]

• Cross-Coupling Reactions: Methods like Suzuki, Stille, and Negishi couplings are widely employed for the synthesis of both symmetrical and unsymmetrical bipyridines.[6][7] For instance, the Suzuki coupling of pyridyl boronic esters with halopyridines, often catalyzed by palladium complexes, provides a high-yield route to various bipyridine derivatives.[6] The choice of catalyst and ligands is critical to overcome the potential for product inhibition, where the newly formed bipyridine coordinates to the metal center and deactivates the catalyst.[6][7]

• Homocoupling Reactions: Ullmann-type and Wurtz coupling reactions are effective for synthesizing symmetrical bipyridines from 2-halopyridines or pyridines themselves.[4][6]

• Pyridine N-Oxides: The use of pyridine N-oxides as coupling partners has emerged as a powerful strategy, facilitating C-H activation and cross-coupling reactions under milder conditions.[8][9]

Post-Synthetic Modification: Functionalizing the Scaffold

Functionalization of the parent 2,2'-bipyridine allows for the introduction of a wide range of chemical groups. For example, the reactivity of 4,4'-dichloro-2,2'-bipyridine is significantly enhanced upon coordination to a metal center like Ru(II), making the chlorine atoms susceptible to nucleophilic displacement.[10] This strategy opens up avenues for attaching various functional moieties to the bipyridine ligand within a metal complex.

Coordination Chemistry: The Dance of Ligand and Metal

2,2'-Bipyridine and its derivatives form stable complexes with a vast majority of transition metals.[2] The coordination geometry is influenced by the metal ion's size, oxidation state, and electronic configuration, as well as the steric and electronic properties of the bipyridine ligand.

Common Coordination Motifs

The most prevalent coordination mode is as a bidentate ligand, forming a five-membered chelate ring with the metal ion.[2] This leads to common geometries such as:

• Octahedral Complexes: Tris-bipyridyl complexes, with the general formula [M(bpy)₃]ⁿ⁺, are archetypal examples.[2] These complexes are often chiral and exhibit rich photophysical and electrochemical properties.[2]

• Square Planar Complexes: Typically formed with d⁸ metal ions like Pt(II), these complexes can exhibit interesting reactivity due to steric interactions between the bipyridine ligands.[2]

Redox Non-Innocence: A Ligand with a Dual Role

A fascinating aspect of bipyridine chemistry is the concept of "redox non-innocence." This means that the bipyridine ligand can actively participate in the redox chemistry of the complex, existing in reduced (bpy⁻) or even doubly reduced (bpy²⁻) states.[11][12] This property is crucial in understanding the electronic structure and reactivity of many bipyridine complexes, particularly in catalysis.[11][12]

Applications: From Laboratory Curiosities to Real-World Solutions

The unique properties of 2,2'-bipyridine metal complexes have led to their application in a multitude of scientific and technological fields.

Catalysis: Driving Chemical Transformations

Bipyridine-metal complexes are workhorses in catalysis, finding use in a wide range of reactions.

• Homogeneous Catalysis: The ability to tune the steric and electronic environment around the metal center makes bipyridine ligands invaluable in designing catalysts with high activity and selectivity. For example, iridium and rhodium complexes bearing silyl-bipyridine pincer ligands have shown high catalytic activity for C-H borylation of arenes.

• Photocatalysis: Ruthenium and iridium bipyridyl complexes are prominent photocatalysts, capable of absorbing visible light and initiating single-electron transfer processes.[13] This has opened up new avenues in organic synthesis, enabling reactions that are difficult to achieve through traditional thermal methods.

Photochemistry and Materials Science: Harnessing Light and Electrons

The intense MLCT absorption and luminescence of many bipyridine complexes make them ideal candidates for applications in photochemistry and materials science.[2]

• Luminescent Materials: Ruthenium(II) tris(bipyridine), [Ru(bpy)₃]²⁺, is a classic example of a luminophore with a long-lived excited state.[2][3] Derivatives of this complex are explored for use in organic light-emitting diodes (OLEDs) and as luminescent probes.

• Solar Energy Conversion: The photophysical properties of ruthenium bipyridyl complexes have been extensively studied for their potential in solar energy conversion schemes, particularly in dye-sensitized solar cells.[14]

Medicinal Chemistry and Drug Development: Targeting Disease

The interaction of bipyridine derivatives and their metal complexes with biological systems has opened up exciting possibilities in drug development.

• Anticancer Agents: Certain bipyridine derivatives have demonstrated the ability to induce apoptosis in cancer cells, such as hepatocellular carcinoma.[15] Their mechanism of action is often linked to the generation of reactive oxygen species and interaction with key signaling proteins.[15] Multinuclear platinum complexes with bispyridine bridging ligands are being investigated as potential anticancer drugs.[16]

• Antimicrobial and Other Biological Activities: Bipyridine scaffolds are found in natural products with potent antimicrobial, immunomodulatory, and antitumor activities.[17][18] This has spurred research into synthetic bipyridine derivatives as potential therapeutic agents.[18]

Experimental Protocols: A Practical Guide

To bridge theory and practice, this section provides a representative experimental protocol for the synthesis and characterization of a common bipyridine complex.

Synthesis of Tris(2,2'-bipyridine)ruthenium(II) Chloride

This protocol outlines the synthesis of the iconic [Ru(bpy)₃]Cl₂ complex, a cornerstone of inorganic photochemistry.

Materials:

• Ruthenium(III) chloride hydrate (RuCl₃·xH₂O)

• 2,2'-Bipyridine (bpy)

• N,N-Dimethylformamide (DMF)

• Acetone

• Diethyl ether

Procedure:

• In a round-bottom flask, dissolve RuCl₃·xH₂O (1 mmol) and 2,2'-bipyridine (3.3 mmol) in DMF (20 mL).

• Reflux the mixture under a nitrogen atmosphere for 4 hours. The color of the solution will change from dark brown to deep red.

• Cool the reaction mixture to room temperature.

• Add the solution dropwise to a vigorously stirred beaker of acetone (200 mL).

• A red-orange precipitate will form. Collect the solid by vacuum filtration.

• Wash the precipitate with small portions of diethyl ether to remove any unreacted bipyridine.

• Dry the product under vacuum to yield [Ru(bpy)₃]Cl₂ as a red-orange crystalline solid.

Characterization Techniques

A suite of analytical techniques is essential to confirm the identity and purity of the synthesized complex.

Technique	Purpose	Expected Outcome for [Ru(bpy)₃]Cl₂
UV-Vis Spectroscopy	To observe the characteristic electronic transitions.	Strong absorption band around 452 nm in acetonitrile, corresponding to the MLCT transition.[3]
Luminescence Spectroscopy	To measure the emission properties.	Emission maximum around 620 nm in acetonitrile when excited at the MLCT band.[3]
Nuclear Magnetic Resonance (NMR)	To confirm the structure and purity of the complex.	A complex aromatic region in the ¹H NMR spectrum, consistent with the three bipyridine ligands.
Cyclic Voltammetry (CV)	To investigate the electrochemical behavior.	A reversible one-electron oxidation around +1.26 V vs. SCE, corresponding to the Ru(II)/Ru(III) couple.

Visualizing the Concepts

Diagrams are invaluable tools for understanding the complex relationships in coordination chemistry.

Synthesis of a Substituted Bipyridine

Caption: A simplified workflow for the Suzuki coupling synthesis of a substituted 2,2'-bipyridine.

Coordination of Bipyridine to a Metal Center

Caption: Chelation of a 2,2'-bipyridine ligand to a central metal ion (Mⁿ⁺).

Future Outlook and Conclusion

The field of 2,2'-bipyridine coordination chemistry continues to evolve, driven by the quest for new materials, more efficient catalysts, and novel therapeutic agents. Future research will likely focus on the development of bipyridine derivatives with increasingly complex functionalities, such as those incorporated into supramolecular assemblies and advanced materials. The integration of computational chemistry will play an even more critical role in the rational design of ligands and the prediction of their complex's properties.

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• (n.d.). Experimental and Computational Study of the Structural and Electronic Properties of Fe-II(2,2 '-bipyridine)(mes)(2) and , a Complex Containing a 2,2 '-Bipyridyl Radical Anion. ResearchGate. Retrieved from [Link]

• (n.d.). Electronic Structure of 2,2'-Bipyridine Organotransition-Metal Complexes. Establishing the Ligand Oxidation Level by Density Functional Theoretical Calculations. ResearchGate. Retrieved from [Link]

• (n.d.). 2,2′-Bipyridine Zn(ii) complexes: effect of the 4,4′ substituents on the crystalline solid state properties. New Journal of Chemistry (RSC Publishing). Retrieved from [Link]

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• (n.d.). Photochemistry of tris(2,2'-bipyridine)ruthenium(2+) ion. ACS Publications. Retrieved from [Link]

• (n.d.). The structures of 2,2′-bipyridine (1) and some related compounds. The.... ResearchGate. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Theoretical Investigation of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the theoretical and computational investigation of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine, a bidentate chelating ligand of significant interest in coordination chemistry and materials science. As a Senior Application Scientist, my objective is to present not just a methodology, but a validated, trustworthy protocol grounded in established quantum chemical principles. This document will delve into the rationale behind the selection of computational methods, detailing step-by-step procedures for geometry optimization, vibrational analysis, electronic structure characterization, and the simulation of key spectroscopic properties. All protocols are designed to be self-validating, ensuring the generation of reliable and reproducible theoretical data.

Introduction: The Scientific Imperative

4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine is a molecule of considerable scientific interest due to its unique combination of a rigid, electron-accepting bipyridine core and flexible, coordinating phosphonate groups. This structure makes it an excellent ligand for the synthesis of metal complexes with applications in catalysis and as bifunctional molecules capable of coordinating with two different metal ions.[1] Understanding the fundamental electronic and structural properties of this ligand is paramount for the rational design of novel metal complexes with tailored functionalities.

Computational chemistry, particularly Density Functional Theory (DFT), has emerged as an indispensable tool for elucidating the structural, electronic, and spectroscopic properties of such molecules.[2][3] Theoretical investigations provide insights that are often complementary to experimental data and can guide the design of new molecules with desired characteristics. This guide will provide a robust computational workflow for characterizing 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine.

Foundational Computational Strategy: A Validated Approach

The accuracy of any theoretical calculation is fundamentally dependent on the chosen methodology. For a molecule incorporating both aromatic nitrogen heterocycles and organophosphorus groups, a careful selection of the density functional and basis set is critical.

The Choice of Density Functional

Hybrid functionals, which incorporate a portion of exact Hartree-Fock exchange, have demonstrated considerable success in describing the electronic structure of organic and organometallic compounds. The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) functional is a widely used and well-validated choice for a broad range of chemical systems, offering a good balance between computational cost and accuracy.[4][5] For systems where dispersion interactions may be significant, employing a dispersion-corrected functional such as B3LYP-D3 is recommended.

The Basis Set: A Pople-Style Approach

The basis set dictates the flexibility of the atomic orbitals used in the calculation. For a molecule of this size, the Pople-style basis set 6-31G(d,p) provides a good starting point. This basis set includes polarization functions on both heavy atoms (d) and hydrogen atoms (p), which are crucial for accurately describing the bonding environment, particularly around the phosphorus and nitrogen atoms. For higher accuracy, especially when calculating electronic properties, a larger basis set such as 6-311+G(d,p) , which includes diffuse functions, is recommended.

Core Computational Workflow

The following sections detail the step-by-step protocols for the theoretical characterization of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine. These calculations are typically performed using quantum chemistry software packages like Gaussian.[4][5]

Geometry Optimization: In Silico Molecular Structure Determination

The first and most critical step is to determine the molecule's most stable three-dimensional structure.

Protocol 1: Geometry Optimization

• Construct the Initial Structure: Build the 3D structure of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine using a molecular modeling program.

• Prepare the Input File: Create an input file for the quantum chemistry software. A sample Gaussian input file is provided below.

• Execute the Calculation: Run the geometry optimization calculation.

• Verify Convergence: Ensure the optimization has converged to a true minimum on the potential energy surface by checking the output file for the convergence criteria.

Sample Gaussian Input File for Geometry Optimization:

Vibrational Frequency Analysis: Confirming the Minimum and Simulating IR Spectra

A frequency calculation serves two purposes: it confirms that the optimized geometry is a true energy minimum (no imaginary frequencies) and it allows for the simulation of the infrared (IR) spectrum.

Protocol 2: Vibrational Frequency Calculation

• Use the Optimized Geometry: The frequency calculation must be performed on the optimized geometry from the previous step.

• Prepare the Input File: Modify the input file to request a frequency calculation.

• Execute the Calculation: Run the frequency calculation.

• Analyze the Output:

  • Confirm that there are no imaginary frequencies.

  • Visualize the vibrational modes and compare the simulated IR spectrum with experimental data if available.

Sample Gaussian Input File for Frequency Calculation:

Elucidating Electronic Properties

Understanding the electronic structure of the ligand is key to predicting its behavior in coordination complexes.

Frontier Molecular Orbitals (FMOs): HOMO and LUMO Analysis

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding the molecule's reactivity and electronic transitions. The energy difference between them, the HOMO-LUMO gap, is an indicator of chemical stability.[6][7]

Protocol 3: FMO Analysis

• Use the Optimized Geometry: Perform a single-point energy calculation on the optimized geometry.

• Visualize the Orbitals: Use visualization software to plot the HOMO and LUMO isosurfaces.

• Analyze the Orbital Character: Determine the atomic contributions to the HOMO and LUMO to understand the nature of the frontier orbitals.

Diagram: Computational Workflow for Ligand Characterization

Caption: A flowchart of the computational workflow for the theoretical characterization of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine.

Simulating Spectroscopic Data

Theoretical calculations can provide valuable predictions of spectroscopic properties, aiding in the interpretation of experimental data.

Time-Dependent Density Functional Theory (TD-DFT) is a powerful method for simulating electronic absorption spectra.[8][9]

Protocol 4: UV-Vis Spectrum Simulation

• Use the Optimized Geometry: Perform a TD-DFT calculation on the optimized geometry.

• Specify the Number of Excited States: Request a sufficient number of excited states to cover the desired spectral range.

• Execute the Calculation: Run the TD-DFT calculation.

• Analyze the Results: Plot the calculated oscillator strengths against the excitation energies to generate a simulated UV-Vis spectrum.

Sample Gaussian Input File for TD-DFT Calculation:

Data Presentation and Interpretation

For clarity and comparative analysis, all quantitative data should be summarized in tables.

Table 1: Key Computational Parameters

Parameter	Methodology	Basis Set
Geometry Optimization	DFT (B3LYP)	6-31G(d,p)
Vibrational Analysis	DFT (B3LYP)	6-31G(d,p)
UV-Vis Simulation	TD-DFT (B3LYP)	6-31G(d,p)

| NMR Simulation | GIAO (B3LYP) | 6-31G(d,p) |

Table 2: Predicted Electronic Properties

Property	Calculated Value
HOMO Energy	Value in eV
LUMO Energy	Value in eV
HOMO-LUMO Gap	Value in eV

| Dipole Moment | Value in Debye |

(Note: The values in Table 2 are placeholders and would be populated with the results from the calculations.)

Conclusion

This technical guide provides a robust and scientifically sound workflow for the theoretical characterization of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine. By following these validated protocols, researchers can obtain reliable insights into the structural, electronic, and spectroscopic properties of this important ligand, thereby accelerating the design and development of novel functional materials and catalysts. The emphasis on explaining the causality behind methodological choices ensures that this guide serves not only as a set of instructions but also as an educational resource for researchers in the field.

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Protocols & Analytical Methods

Synthesis of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine protocol

An In-Depth Guide to the Synthesis of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine

Introduction: A Versatile Ligand for Modern Chemistry

4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine is a highly functionalized bidentate ligand that stands at the crossroads of coordination chemistry, materials science, and catalysis. Its molecular architecture is ingeniously designed: the 2,2'-bipyridine core provides a robust and well-characterized chelating site for a vast array of transition metals, forming stable complexes.[1] The true versatility of this compound, however, lies in the two diethylmethylphosphonate groups positioned at the 4 and 4' positions. These groups serve multiple critical functions: they can act as stable anchoring points for immobilizing complexes onto metal oxide surfaces (e.g., in dye-sensitized solar cells or heterogeneous catalysts)[2], enhance solubility, and be further hydrolyzed to phosphonic acids to create layered metal-phosphonate materials with unique properties.[3][4]

This guide provides a comprehensive, field-tested protocol for the synthesis of this important building block, designed for researchers in both academic and industrial settings. We will delve into a reliable two-step synthetic pathway, explain the causality behind the procedural choices, and provide insights into the core chemical transformations involved.

Overall Synthetic Strategy

The synthesis is typically achieved in a two-step process. First, the commercially available 4,4'-dimethyl-2,2'-bipyridine is halogenated to create reactive benzylic halide groups. This is followed by a classic Michaelis-Arbuzov reaction, where the di-halogenated intermediate reacts with triethyl phosphite to form the desired phosphonate ester linkages.

Caption: Overall two-step synthesis workflow.

Part 1: Protocol for Synthesis of 4,4'-Bis(bromomethyl)-2,2'-bipyridine

This initial step transforms the relatively inert methyl groups of the starting material into highly reactive bromomethyl groups, which are excellent electrophiles for the subsequent phosphonylation. The method of choice is a free-radical bromination using N-bromosuccinimide (NBS).

Experimental Protocol:

• Setup: To a dry 500 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 4,4'-dimethyl-2,2'-bipyridine (e.g., 5.0 g).

• Reagent Addition: Add N-bromosuccinimide (NBS) (2.2 equivalents) and a catalytic amount of a radical initiator such as azobisisobutyronitrile (AIBN). Suspend these reactants in a suitable non-polar solvent like carbon tetrachloride (CCl₄) or chlorobenzene (approx. 250 mL).[1]

  • Expert Insight: The choice of a non-polar solvent is crucial. It ensures the insolubility of the succinimide byproduct, which simplifies its removal by filtration after the reaction is complete.

• Reaction: Under an inert atmosphere (Nitrogen or Argon), heat the mixture to reflux (the boiling point of the solvent) with vigorous stirring.[1]

• Monitoring: Monitor the reaction's progress using Thin-Layer Chromatography (TLC). The disappearance of the starting material spot indicates the reaction is nearing completion. This typically takes several hours.

• Work-up: Once complete, cool the reaction mixture to room temperature. The succinimide byproduct will precipitate out of the solution.

• Purification: Filter the mixture to remove the solid succinimide. Wash the solid with a small amount of cold solvent to recover any trapped product. The filtrate, which contains the desired product, is then concentrated under reduced pressure using a rotary evaporator. The resulting crude solid can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield 4,4'-bis(bromomethyl)-2,2'-bipyridine as a solid.

Part 2: Protocol for Synthesis of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine

This is the key step where the phosphonate groups are introduced via the Michaelis-Arbuzov reaction.[5][6] The lone pair on the phosphorus atom of triethyl phosphite acts as a nucleophile, attacking the electrophilic carbon of the bromomethyl group.

Experimental Protocol:

• Setup: In a dry round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve the 4,4'-bis(bromomethyl)-2,2'-bipyridine synthesized in Part 1.

• Reagent Addition: Add a significant excess of triethyl phosphite (P(OEt)₃). Triethyl phosphite often serves as both the reactant and the solvent in this reaction.

  • Expert Insight: Using a large excess of triethyl phosphite drives the reaction to completion and helps to ensure both bromomethyl groups react. It also facilitates the removal of the ethyl bromide byproduct, which has a low boiling point (38 °C).

• Reaction: Heat the mixture, typically between 120-150 °C, under an inert atmosphere for several hours.[7] The reaction temperature is a critical parameter for the Arbuzov reaction to proceed efficiently.[7][8]

• Monitoring: The reaction can be monitored by ³¹P NMR spectroscopy, observing the disappearance of the triethyl phosphite signal (around +139 ppm) and the appearance of the product phosphonate signal.

• Work-up: After cooling the reaction mixture to room temperature, the excess triethyl phosphite must be removed. This is best accomplished by vacuum distillation due to its relatively high boiling point.

• Purification: The crude product, often an oil or a waxy solid, can be purified using column chromatography on silica gel. A solvent gradient (e.g., starting with dichloromethane and gradually increasing the polarity with methanol) is typically effective at isolating the pure product.

Mechanism Spotlight: The Michaelis-Arbuzov Reaction

The Michaelis-Arbuzov reaction is a cornerstone of organophosphorus chemistry, discovered by August Michaelis in 1898 and extensively developed by Aleksandr Arbuzov.[8][9] It proceeds through a two-step mechanism:

• Nucleophilic Attack (Sₙ2): The reaction begins with the nucleophilic trivalent phosphorus atom of the triethyl phosphite attacking the electrophilic carbon of the bromomethyl group. This Sₙ2 displacement of the bromide ion forms a tetraalkoxyphosphonium salt intermediate.[8][9]

• Dealkylation (Sₙ2): The displaced bromide ion is now a nucleophile. It attacks one of the ethyl groups on the phosphonium intermediate in a second Sₙ2 reaction. This cleaves the carbon-oxygen bond, yielding the final pentavalent phosphonate ester and ethyl bromide as a volatile byproduct.[6][8]

Caption: Mechanism of the Michaelis-Arbuzov Reaction.

Quantitative Data Summary

Parameter	Step 1: Bromination	Step 2: Phosphonylation
Primary Reactant	4,4'-Dimethyl-2,2'-bipyridine	4,4'-Bis(bromomethyl)-2,2'-bipyridine
CAS Number	696-98-0	134457-14-0
Key Reagent	N-Bromosuccinimide (NBS)	Triethyl phosphite (P(OEt)₃)
CAS Number	128-08-5	122-52-1
Molar Equivalents	~2.2 eq. of NBS	Large excess of P(OEt)₃
Typical Temperature	Reflux (e.g., ~77°C for CCl₄)	120 - 150 °C
Typical Duration	4 - 12 hours	6 - 24 hours
Expected Yield	60 - 85%	70 - 90%
Final Product	4,4'-Bis(bromomethyl)-2,2'-bipyridine	4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine
CAS Number	134457-14-0	176220-38-5[10][11][12]
Molecular Formula	C₁₂H₁₀Br₂N₂[13]	C₂₀H₃₀N₂O₆P₂[10][11]
Molecular Weight	342.03 g/mol [13]	456.41 g/mol [10][14]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low yield in Step 1	Incomplete reaction; decomposition of AIBN before reaction starts; wet solvent/reagents.	Increase reaction time. Add AIBN in portions. Ensure all glassware and reagents are thoroughly dried.
Mono-brominated byproduct	Insufficient NBS or reaction time.	Ensure at least 2.2 equivalents of NBS are used. Monitor by TLC until starting material is consumed.
Incomplete reaction in Step 2	Reaction temperature too low; insufficient reaction time.	Ensure the reaction temperature is maintained at >120 °C. Extend the reaction time.
Difficulty purifying final product	Residual triethyl phosphite; formation of side products.	Ensure complete removal of excess phosphite by high-vacuum distillation. Optimize chromatography conditions (try different solvent systems or use alumina instead of silica).

Safety Precautions

• General: Perform all reactions in a well-ventilated chemical fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• N-Bromosuccinimide (NBS): Corrosive and an irritant. Avoid inhalation of dust and contact with skin and eyes.[1]

• Carbon Tetrachloride (if used): Highly toxic and a suspected carcinogen. Use with extreme caution and consider substituting with a less hazardous solvent like chlorobenzene.

• Triethyl phosphite: Has a very strong, unpleasant odor and is flammable. Handle exclusively in a fume hood.

• Heating: Use a heating mantle with a temperature controller and a stir plate for uniform heating. Avoid open flames, especially when working with flammable solvents.

References

• Schulze, M., et al. (2013). Synthesis of phosphonic acid derivatized bipyridine ligands and their ruthenium complexes. Inorganic Chemistry, 52(21), 12492-501.
• Benchchem. An In-depth Technical Guide to 4,4'-Bis(bromomethyl)-2,2'-bipyridine.
• Biosynth. 4,4'-Bis(bromomethyl)-2,2'-bipyridine.
• LookChem.
• Organic Syntheses. (2005). Efficient Synthesis of Halomethyl-2,2′-Bipyridines: 4,4′-Bis(chloromethyl). Org. Synth. 2005, 82, 64.
• Corbridge, D. E. C. (2013). Review on Modern Advances of Chemical Methods for the Introduction of a Phosphonic Acid Group.
• J&K Scientific LLC. Michaelis–Arbuzov reaction.
• PubChem. Tetraethyl ([2,2'-bipyridine]-4,4'-diylbis(methylene))
• Vasiloiu, M., et al. (2020). Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction. Molecules, 25(21), 5123.
• Hagebaum-Reignier, D., et al. (1998). Facile and Efficient Syntheses of 2,2'-bipyridine-based Bis(phosphonic) Acids. Tetrahedron Letters, 39(23), 4099-4102*.
• Organic Chemistry Portal. Arbuzov Reaction.
• Wikipedia. Michaelis–Arbuzov reaction.
• Klarek, M., et al. (2022). Metal-based catalysts containing a phosphonate moiety – from synthesis to applications in organic chemistry. Arkivoc, 2022(3), 288-326.
• Career Henan Chemical Co. 4,4'-Bis(bromomethyl)-2,2'-bipyridine.
• ChemicalBook.
• MySkinRecipes. 4,4'-Bis(bromomethyl)-2,2'-bipyridine.
• ChemicalBook.
• MDPI. [4,4′-Bis(4-fluorophenyl)-6,6′-dimethyl-2,2′-bipyridine] [bis (2-(diphenylphosphino) phenyl) ether] Silver(I)
• MDPI. (2019).
• Zhang, X. W. (2017).
• Guerrero, G., et al. (2013). Phosphonate coupling molecules for the control of surface/interface properties and the synthesis of nanomaterials. Dalton Transactions, 42(35), 12569-12585.
• Szymańska, I., et al. (2017).

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Application Notes and Protocols: Ruthenium Complexes with 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine Ligands

Introduction: A New Frontier in Ruthenium Chemistry

Ruthenium(II) polypyridyl complexes have long been a cornerstone of research in photochemistry and photophysics, owing to their unique electronic properties, chemical stability, and rich photoredox behavior. The functionalization of the bipyridine ligands offers a powerful strategy to tune the steric and electronic properties of these complexes, thereby tailoring them for specific applications. This guide focuses on a particularly promising class of ligands: 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine and its corresponding ruthenium complexes. The introduction of phosphonate groups imparts several advantageous characteristics, including enhanced water solubility, the ability to anchor to metal oxide surfaces, and modulation of the complex's redox potential.[1][2][3]

These attributes make ruthenium complexes bearing phosphonated bipyridine ligands highly attractive candidates for a range of applications, from photosensitizers in photodynamic therapy (PDT) to catalysts in artificial photosynthesis, specifically water oxidation.[3][4][5] This document provides a comprehensive overview of the synthesis, characterization, and application of these remarkable compounds, offering detailed protocols for researchers, scientists, and drug development professionals.

I. Synthesis of the Ligand: 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine

The synthesis of the target ligand is achieved through a well-established organophosphorus reaction, the Michaelis-Arbuzov reaction.[6] This reaction provides an efficient method for the formation of a carbon-phosphorus bond. The synthesis begins with the commercially available 4,4'-dimethyl-2,2'-bipyridine, which is first halogenated to create a reactive precursor.

Protocol 1: Synthesis of 4,4'-Bis(bromomethyl)-2,2'-bipyridine

This protocol is adapted from established methods for the bromination of methyl-substituted bipyridines.

Materials:

• 4,4'-Dimethyl-2,2'-bipyridine

• N-Bromosuccinimide (NBS)

• Benzoyl peroxide (BPO)

• Carbon tetrachloride (CCl4), anhydrous

• Sodium bicarbonate (NaHCO3), saturated solution

• Magnesium sulfate (MgSO4), anhydrous

• Hexanes

• Dichloromethane (CH2Cl2)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve 4,4'-dimethyl-2,2'-bipyridine (1.0 eq) in anhydrous CCl4.

• Add N-Bromosuccinimide (2.2 eq) and a catalytic amount of benzoyl peroxide (0.1 eq) to the solution.

• Heat the reaction mixture to reflux and irradiate with a 250 W lamp for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and filter to remove succinimide.

• Wash the filtrate with a saturated NaHCO3 solution and then with brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 4,4'-bis(bromomethyl)-2,2'-bipyridine as a white solid.

Protocol 2: Synthesis of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine via Arbuzov Reaction

Materials:

• 4,4'-Bis(bromomethyl)-2,2'-bipyridine

• Triethyl phosphite

• Toluene, anhydrous

Procedure:

• In a flame-dried, three-neck round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 4,4'-bis(bromomethyl)-2,2'-bipyridine (1.0 eq) in anhydrous toluene.

• Add triethyl phosphite (2.5 eq) to the solution.

• Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 24 hours.

• Monitor the reaction by ³¹P NMR spectroscopy to confirm the formation of the phosphonate ester.

• After the reaction is complete, cool the mixture to room temperature and remove the solvent and excess triethyl phosphite under vacuum to yield the crude product.

• Purify the product by column chromatography on silica gel using a dichloromethane/methanol gradient to afford 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine as a viscous oil or a low-melting solid.

Characterization Data for 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine:

Technique	Expected Data
¹H NMR	Signals corresponding to the bipyridine protons, the methylene bridge protons, and the ethyl groups of the phosphonate esters.
³¹P NMR	A single resonance in the phosphonate region (typically around δ 20-30 ppm).
Mass Spec (ESI-MS)	A peak corresponding to the protonated molecule [M+H]⁺.

II. Synthesis of the Ruthenium Complex: Ru(bpy)₂(4,4'-bis(diethylmethylphosphonate)-2,2'-bipyridine)₂

The target ruthenium complex is synthesized by reacting the phosphonated ligand with a suitable ruthenium precursor, typically cis-[Ru(bpy)₂Cl₂].

Protocol 3: Synthesis of cis-[Ru(bpy)₂Cl₂]·2H₂O

This precursor is synthesized according to well-established literature procedures.[7]

Materials:

• RuCl₃·xH₂O

• 2,2'-Bipyridine (bpy)

• Lithium chloride (LiCl)

• N,N-Dimethylformamide (DMF)

• Acetone

• Diethyl ether

Procedure:

• To a round-bottom flask, add RuCl₃·xH₂O (1.0 eq), 2,2'-bipyridine (2.0 eq), and LiCl (excess) in DMF.

• Reflux the mixture for 4 hours. The color of the solution will change from dark brown to deep violet.

• Cool the reaction mixture to room temperature and add acetone to precipitate the product.

• Cool the mixture in an ice bath for 30 minutes to ensure complete precipitation.

• Collect the dark violet crystals by vacuum filtration.

• Wash the solid with cold water and then with diethyl ether.

• Dry the product under vacuum to yield cis-[Ru(bpy)₂Cl₂]·2H₂O.

Protocol 4: Synthesis of Ru(bpy)₂(4,4'-bis(diethylmethylphosphonate)-2,2'-bipyridine)₂

Materials:

• cis-[Ru(bpy)₂Cl₂]·2H₂O

• 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine

• Ethanol/water mixture (e.g., 3:1 v/v)

• Ammonium hexafluorophosphate (NH₄PF₆)

Procedure:

• In a round-bottom flask, suspend cis-[Ru(bpy)₂Cl₂]·2H₂O (1.0 eq) and 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine (1.1 eq) in an ethanol/water mixture.

• Reflux the mixture for 4-6 hours under an inert atmosphere. The color of the solution should change to a deep red-orange.

• Monitor the reaction by TLC or UV-Vis spectroscopy.

• After completion, cool the reaction to room temperature and filter to remove any unreacted starting material.

• To the filtrate, add a saturated aqueous solution of NH₄PF₆ to precipitate the hexafluorophosphate salt of the complex.

• Cool the mixture in an ice bath to maximize precipitation.

• Collect the orange-red solid by vacuum filtration.

• Wash the solid with cold water, followed by a small amount of cold ethanol, and finally with diethyl ether.

• Dry the product under vacuum. Further purification can be achieved by recrystallization from acetone/diethyl ether or by column chromatography on alumina with an appropriate eluent system.

Characterization Data for ₂:

Technique	Expected Data
¹H NMR	A complex spectrum with distinct signals for the protons of the three bipyridine ligands.
³¹P NMR	Two resonances: one for the phosphonate groups of the ligand and another characteristic of the PF₆⁻ counter-ions (a septet).
UV-Vis Spectroscopy	Intense π-π* transitions in the UV region and a broad metal-to-ligand charge-transfer (MLCT) band in the visible region (typically around 450 nm).
Mass Spec (ESI-MS)	A prominent peak corresponding to the dication [M - 2PF₆]²⁺.

III. Application in Photodynamic Therapy (PDT)

Ruthenium polypyridyl complexes are promising photosensitizers for PDT due to their ability to generate cytotoxic reactive oxygen species (ROS), such as singlet oxygen (¹O₂), upon light activation.[4] The phosphonate groups can enhance cellular uptake and potentially target specific organelles.

Protocol 5: In Vitro Phototoxicity Assessment using the MTT Assay

This protocol outlines a standard procedure to evaluate the photocytotoxic activity of the ruthenium complex on a cancer cell line.

Materials and Equipment:

• Cancer cell line (e.g., HeLa, A549, or MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• ₂ stock solution in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Light source with a specific wavelength (e.g., LED array at 450 nm)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Incubation: Prepare serial dilutions of the ruthenium complex in complete culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of DMSO as the highest drug concentration) and a no-drug control. Incubate for a predetermined time (e.g., 24 hours).

• Irradiation: Aspirate the drug-containing medium and wash the cells once with PBS. Add fresh, drug-free medium to each well. Irradiate one set of plates with the light source at a specific dose (e.g., 10 J/cm²), while keeping a parallel set of plates in the dark to assess dark toxicity.

• Post-Irradiation Incubation: Return both the irradiated and dark-control plates to the incubator for a further 24-48 hours.

• MTT Assay:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37 °C.

  • Aspirate the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage of the control (untreated cells). Plot the cell viability against the compound concentration and determine the IC₅₀ value (the concentration at which 50% of the cells are killed) for both the light and dark conditions. The phototoxicity index (PI) can be calculated as IC₅₀ (dark) / IC₅₀ (light).

IV. Application in Photocatalytic Water Oxidation

The phosphonate groups on the bipyridine ligand allow for the anchoring of the ruthenium complex onto semiconductor surfaces (e.g., TiO₂), creating a photoanode for water oxidation. Alternatively, the complex can be used in a homogeneous system with a photosensitizer and a sacrificial electron acceptor.

Protocol 6: Homogeneous Photocatalytic Water Oxidation

This protocol describes a method to evaluate the catalytic activity of the ruthenium complex for water oxidation in a homogeneous solution.

Materials and Equipment:

• ₂ (the catalyst)

• A photosensitizer, e.g., [Ru(bpy)₃]Cl₂

• A sacrificial electron acceptor, e.g., sodium persulfate (Na₂S₂O₈)

• Buffer solution (e.g., phosphate or borate buffer at a specific pH)

• Airtight reaction vessel

• Light source (e.g., a solar simulator or a high-power LED)

• Oxygen sensor (e.g., a Clark-type electrode or a fluorescence-based sensor)

Procedure:

• Reaction Setup: In the airtight reaction vessel, prepare a solution containing the catalyst, the photosensitizer, and the sacrificial electron acceptor in the chosen buffer solution. The concentrations of each component should be optimized based on literature precedents for similar systems.

• Degassing: Degas the solution thoroughly by bubbling with an inert gas (e.g., argon or nitrogen) for at least 30 minutes to remove any dissolved oxygen.

• Oxygen Measurement: Insert the calibrated oxygen sensor into the reaction vessel, ensuring a gas-tight seal.

• Initiation of Reaction: Place the reaction vessel in a thermostatted water bath to maintain a constant temperature. Begin stirring the solution and start irradiating with the light source.

• Data Collection: Record the oxygen concentration in the headspace or the dissolved oxygen concentration in the solution over time.

• Data Analysis: Plot the amount of evolved oxygen versus time. The initial slope of this curve can be used to determine the initial rate of oxygen evolution. The turnover number (TON) can be calculated by dividing the total moles of evolved oxygen by the moles of the catalyst. The turnover frequency (TOF) is the TON per unit of time.

V. Visualization of Key Processes

To further elucidate the concepts discussed, the following diagrams illustrate the synthetic pathway and the proposed mechanism for photocatalytic water oxidation.

Caption: Simplified catalytic cycle for water oxidation.

VI. Conclusion and Future Perspectives

The ruthenium complexes functionalized with 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine ligands represent a versatile and powerful platform for the development of advanced materials and therapeutics. The synthetic protocols provided herein are robust and can be adapted for the synthesis of a variety of related complexes with tailored properties. The application protocols offer a starting point for the evaluation of these complexes in photodynamic therapy and photocatalytic water oxidation.

Future research in this area could focus on the development of complexes with red-shifted absorbance for deeper tissue penetration in PDT, the optimization of catalytic systems for enhanced water oxidation efficiency, and the exploration of these complexes in other applications such as dye-sensitized solar cells and molecular sensors. The continued exploration of these fascinating molecules holds great promise for addressing key challenges in medicine and sustainable energy.

VII. References

• Bhattacharya, P., & Finke, R. G. (2015). Michaelis–Arbuzov Reaction. In Name Reactions in Early Transition Metal Chemistry (pp. 1-22). Springer, Cham. [Link]

• Sullivan, B. P., Salmon, D. J., & Meyer, T. J. (1978). Mixed phosphine-2,2'-bipyridine complexes of ruthenium. Inorganic Chemistry, 17(12), 3334-3341. [Link]

• Xie, Y., Shaffer, D. W., Lewandowska-Andralojc, A., Szalda, D. J., & Concepcion, J. J. (2016). Water Oxidation by Ruthenium Complexes Incorporating Multifunctional Bipyridyl Diphosphonate Ligands. Angewandte Chemie International Edition, 55(28), 8067-8071. [Link]

• Norris, M. R., Concepcion, J. J., Glasson, C. R. K., Fang, Z., Lapides, A. M., Ashford, D. L., ... & Meyer, T. J. (2013). Synthesis of phosphonic acid derivatized bipyridine ligands and their ruthenium complexes. Inorganic chemistry, 52(21), 12492-12501. [Link]

• Frei, A., Rubbiani, R., Tubafard, S., Blacque, O., Anstaett, P., Felgentrager, M., ... & Gasser, G. (2014). Synthesis, characterization, and biological evaluation of new Ru (II) polypyridyl complexes as photosensitizers for photodynamic therapy. Journal of medicinal chemistry, 57(17), 7280-7292. [Link]

• Penicaud, V., Odobel, F., & Bujoli, B. (1998). Facile and efficient syntheses of 2, 2′-bipyridine-based bis (phosphonic) acids. Tetrahedron Letters, 39(22), 3689-3692. [Link]

• PubChem. (n.d.). Tetraethyl ([2,2'-bipyridine]-4,4'-diylbis(methylene))bis(phosphonate). Retrieved from [Link]

• LookChem. (n.d.). 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine. Retrieved from [Link]

• SpectraBase. (n.d.). 2,2'-Bipyridine-4,4'-bis(diethylphosphonate). Retrieved from [Link]

• Mari, C., Pierroz, V., Ferrari, S., & Gasser, G. (2015). Combination of photodynamic therapy and chemotherapy with ruthenium(ii) polypyridyl complexes. Chemical science, 6(9), 5031-5047. [Link]

• Norris, M. R., et al. (2013). Synthesis of phosphonic acid derivatized bipyridine ligands and their ruthenium complexes. Inorganic Chemistry, 52(21), 12492-12501. [Link]

• Wilson, A., et al. (2024). Development and Evaluation of Ruthenium-based Photoactivated Chemotherapeutic Agents. Endocrine Society. [Link]

• dos Santos, G. P., et al. (2021). Photocytotoxic Activity of Ruthenium(II) Complexes with Phenanthroline-Hydrazone Ligands. Molecules, 26(7), 2056. [Link]

• Lameijer, L. N., et al. (2020). 796 nm Activation of a Photocleavable Ruthenium(II) Complex Conjugated to an Upconverting Nanoparticle through Two Phosphonate Groups. Inorganic Chemistry, 59(7), 4514-4523. [Link]

• Concepcion, J. J., et al. (2008). Mononuclear Ruthenium(II) Complexes That Catalyze Water Oxidation. Inorganic Chemistry, 47(5), 1424-1433. [Link]

• Xie, Y., et al. (2016). Water Oxidation by Ruthenium Complexes Incorporating Multifunctional Bipyridyl Diphosphonate Ligands. Angewandte Chemie International Edition, 55(28), 8067-8071. [Link]

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Europium Complexes with Bipyridine Ligands: A Guide to Synthesis, Characterization, and Application in Luminescent Materials

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and application of luminescent europium(III) complexes featuring bipyridine-based ligands. Trivalent europium (Eu³⁺) complexes are renowned for their sharp, red emission, long luminescence lifetimes, and high color purity, making them exceptional candidates for a wide range of applications, including organic light-emitting diodes (OLEDs), biological imaging, and sensors.[1][2] This guide delves into the underlying principles of the "antenna effect," which is crucial for sensitizing Eu³⁺ luminescence, and provides detailed, field-proven protocols for the synthesis and photophysical characterization of these fascinating materials.[1][3]

Introduction: The Allure of Europium's Red Glow

Trivalent lanthanide ions, particularly Eu³⁺, possess unique photophysical properties stemming from their 4f electron configuration.[3] The f-f electronic transitions are shielded from the ligand field, resulting in characteristic line-like emission spectra that are largely independent of the coordination environment.[4] However, these transitions are Laporte-forbidden, leading to very low molar absorption coefficients. To overcome this limitation, organic chromophores, often referred to as "antennas," are coordinated to the Eu³⁺ ion.[1][3]

The antenna ligand absorbs incident light (typically in the UV or visible region), transitions to an excited singlet state, and then undergoes intersystem crossing to a longer-lived triplet state.[1] Through a process of intramolecular energy transfer, the energy from the ligand's triplet state is transferred to the resonant excited state of the Eu³⁺ ion (typically the ⁵D₀ level).[1] Subsequent radiative relaxation from the ⁵D₀ state to the various ⁷Fⱼ levels (J = 0-4) gives rise to the characteristic red luminescence of europium.[1] The most intense emission peak is typically observed around 612-619 nm, corresponding to the hypersensitive ⁵D₀ → ⁷F₂ transition, which is responsible for the brilliant red color.[1][2]

Bipyridine and its derivatives are excellent choices as ancillary ligands in Eu³⁺ complexes. Their rigid, planar structure and strong coordinating ability contribute to the stability of the complex. Furthermore, the electronic properties of the bipyridine ligand can be readily tuned through substitution to optimize the energy transfer process and enhance the overall luminescence quantum yield.[5]

Synthetic Protocols: Crafting Luminescent Europium Complexes

The synthesis of luminescent europium complexes typically involves the reaction of a europium salt (e.g., EuCl₃·6H₂O) with one or more organic ligands in a suitable solvent.[3][6] A common strategy is to employ a primary ligand, often a β-diketonate, which acts as the main antenna, and a secondary, neutral ligand like 2,2'-bipyridine to complete the coordination sphere of the europium ion.[2][3]

General Synthesis of a Ternary Europium(III) Complex: [Eu(β-diketonate)₃(bpy)]

This protocol describes the synthesis of a representative ternary europium complex, where "β-diketonate" can be varied (e.g., thenoyltrifluoroacetonate (tta), dibenzoylmethanate (dbm)) and "bpy" is 2,2'-bipyridine.

Rationale: The β-diketonate ligand serves as the primary light-harvesting antenna due to its strong absorption in the UV region. The bipyridine ligand saturates the coordination sphere of the Eu³⁺ ion, preventing coordination by solvent molecules (like water) which can quench the luminescence through non-radiative decay pathways involving high-frequency O-H vibrations.[7]

Experimental Workflow:

Caption: Workflow for the synthesis of a ternary europium(III) complex.

Step-by-Step Protocol:

• Ligand Solution Preparation: In a flask, dissolve 2.1 mmol of the β-diketonate ligand (e.g., thenoyltrifluoroacetone) in 7.5 mL of absolute ethanol. To this solution, add 2.1 mL of a 1.0 M sodium hydroxide solution with stirring. This deprotonates the β-diketone, making it ready to coordinate to the europium ion.[3][6]

• Bipyridine Solution Preparation: In a separate beaker, dissolve 0.70 mmol of 2,2'-bipyridine in 7.5 mL of absolute ethanol.[3][6]

• Mixing: Add the bipyridine solution to the β-diketonate solution and stir the resulting mixture for 30 minutes at room temperature.[3][6]

• Europium Addition: Prepare a solution of 0.70 mmol of europium(III) chloride hexahydrate in 5 mL of distilled water. Add this europium solution dropwise to the stirred ligand mixture. A precipitate should form.[3][6]

• Reaction and Isolation: Allow the reaction mixture to stir overnight at room temperature to ensure complete complex formation.

• Purification: Collect the resulting solid precipitate by vacuum filtration. Wash the solid with copious amounts of distilled water followed by a small amount of cold ethanol to remove any unreacted starting materials.

• Drying: Dry the purified complex in a vacuum oven at 60 °C for several hours to yield the final product.

Photophysical Characterization: Unveiling the Luminescent Properties

A thorough characterization of the photophysical properties is essential to evaluate the performance of the synthesized europium complexes.

UV-Visible Absorption and Photoluminescence Spectroscopy

Rationale: UV-Visible absorption spectroscopy identifies the absorption bands of the ligands, confirming their ability to act as antennas. Photoluminescence (PL) spectroscopy, including excitation and emission spectra, provides crucial information about the energy transfer process and the characteristic emission of the Eu³⁺ ion.

Experimental Protocol:

• Sample Preparation: Prepare dilute solutions (typically 10⁻⁵ to 10⁻⁶ M) of the europium complex in a suitable solvent (e.g., acetonitrile, dichloromethane, or ethanol).

• UV-Vis Measurement: Record the absorption spectrum using a UV-Vis spectrophotometer, typically from 200 to 500 nm.

• PL Measurement:

  • Excitation Spectrum: Set the emission wavelength to the most intense Eu³⁺ emission peak (around 612 nm) and scan the excitation wavelength across the absorption range of the ligand. The resulting spectrum should resemble the absorption spectrum, confirming that the ligand is sensitizing the Eu³⁺ emission.[5]

  • Emission Spectrum: Excite the sample at the wavelength of maximum absorption of the ligand (determined from the absorption or excitation spectrum). Record the emission spectrum, typically from 500 to 750 nm. The spectrum should show the characteristic sharp emission peaks of Eu³⁺ corresponding to the ⁵D₀ → ⁷Fⱼ transitions (J = 0, 1, 2, 3, 4).[1]

Luminescence Quantum Yield Determination

Rationale: The photoluminescence quantum yield (Φ) is a critical parameter that quantifies the efficiency of the conversion of absorbed photons into emitted photons. It is a direct measure of the brightness of the luminescent material.

Relative Method Protocol:

The quantum yield can be determined relative to a well-characterized standard with a known quantum yield. A common standard for red-emitting complexes is [Eu(tta)₃(phen)].

• Standard and Sample Preparation: Prepare a series of solutions of both the standard and the sample complex with varying concentrations in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.

• Data Acquisition:

  • Record the absorption spectra of all solutions.

  • Record the emission spectra of all solutions using the same excitation wavelength.

• Calculation: The quantum yield of the sample (Φ_sample) is calculated using the following equation:

  Φ_sample = Φ_std * (Grad_sample / Grad_std) * (η_sample² / η_std²)

  Where:

  • Φ_std is the quantum yield of the standard.

  • Grad is the gradient obtained from a plot of the integrated fluorescence intensity versus absorbance.

  • η is the refractive index of the solvent used for the sample and standard.

Absolute Method using an Integrating Sphere: This method directly measures the quantum yield without the need for a reference standard and is considered more accurate, especially when dealing with potential back energy transfer.

Luminescence Lifetime Measurement

Rationale: The luminescence lifetime (τ) is the average time the Eu³⁺ ion remains in the excited ⁵D₀ state before returning to the ground state. Long lifetimes (in the microsecond to millisecond range) are characteristic of lanthanide luminescence and are advantageous for applications like time-resolved bioimaging.[4]

Experimental Protocol:

• Instrumentation: Use a time-resolved fluorometer equipped with a pulsed excitation source (e.g., a laser or a flash lamp) and a time-correlated single-photon counting (TCSPC) or multi-channel scaling (MCS) detector.

• Measurement: Excite the sample with a short pulse of light at the ligand's absorption maximum. Record the decay of the luminescence intensity at the Eu³⁺ emission maximum over time.

• Data Analysis: The decay curve is typically fitted to a single or multi-exponential function to extract the luminescence lifetime(s). For most well-behaved Eu³⁺ complexes in a single coordination environment, a mono-exponential decay is expected.[8]

Data Presentation:

Complex	λ_abs (nm)	λ_em (nm)	Quantum Yield (Φ) (%)	Lifetime (τ) (ms)
[Eu(tta)₃(bpy)]	~340	612	30-50	0.4-0.6
[Eu(dbm)₃(bpy)]	~355	613	40-60	0.5-0.7
Literature values for comparison

Note: The actual values will depend on the specific β-diketonate, solvent, and experimental conditions.

Applications of Luminescent Europium-Bipyridine Complexes

The unique photophysical properties of these complexes make them highly valuable in various fields.

Organic Light-Emitting Diodes (OLEDs)

The sharp red emission and high color purity of Eu³⁺ complexes make them ideal emitters for red pixels in OLED displays and for solid-state lighting applications.[2][9] The bipyridine ligand can be functionalized to improve the charge transport properties and the processability of the complex for device fabrication.[10]

Device Fabrication Workflow:

Caption: General workflow for the fabrication of an OLED device.

Biological Imaging and Sensing

The long luminescence lifetimes of europium complexes allow for time-resolved (or time-gated) fluorescence microscopy, which effectively eliminates short-lived background fluorescence from biological samples, leading to a significantly improved signal-to-noise ratio.[4] By incorporating specific recognition moieties into the bipyridine ligand, these complexes can be designed as selective luminescent probes for biologically important analytes such as metal ions or small molecules.[11][12]

Anti-Counterfeiting and Security Inks

The unique and sharp emission spectra of europium complexes make them difficult to replicate, rendering them useful as security features in banknotes, documents, and luxury goods. They can be incorporated into inks or polymers and their luminescence can be verified under UV light.[13]

Conclusion

Europium complexes with bipyridine ligands represent a versatile class of luminescent materials with a wide array of potential applications. A thorough understanding of their synthesis, the principles of the antenna effect, and their detailed photophysical characterization is paramount for the rational design of new materials with enhanced properties. The protocols and insights provided in this guide aim to equip researchers with the necessary tools to explore and exploit the fascinating world of lanthanide luminescence.

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• de Sa, G. F., et al. (2000). Spectroscopic properties and design of highly luminescent lanthanide coordination complexes. Coordination Chemistry Reviews, 196(1), 165-195.

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• Sabbatini, N., et al. (1994). Luminescent lanthanide complexes as photochemical supramolecular devices.
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Lanthanide coordination chemistry with phosphonate bipyridine ligands

An Application Guide to Lanthanide Coordination Chemistry with Phosphonate Bipyridine Ligands

For Researchers, Scientists, and Drug Development Professionals

Introduction: Harnessing the Unique Photophysics of Lanthanides

Trivalent lanthanide ions (Ln³⁺) possess unique electronic configurations that give rise to remarkable photophysical properties, including characteristically narrow, line-like emission spectra, long luminescence lifetimes (spanning microseconds to milliseconds), and large Stokes shifts.[1][2][3] However, the direct excitation of these ions is inefficient due to parity-forbidden f-f electronic transitions, resulting in very low absorption coefficients.[3][4]

To overcome this limitation, a strategy of sensitized luminescence is employed, often called the "antenna effect".[4] A carefully designed organic ligand, or "antenna," is coordinated to the lanthanide ion. This ligand possesses strong absorption bands (typically in the UV region), absorbs excitation light, and efficiently transfers the energy to the emissive energy levels of the lanthanide ion, which then luminesces.[1][4]

Among the vast array of potential ligands, phosphonate-functionalized bipyridines have emerged as a particularly powerful class. The 2,2'-bipyridine unit serves as an excellent chromophoric antenna, while the phosphonate groups (–PO(OH)₂) provide robust, negatively charged oxygen donors that form highly stable complexes with the hard Lewis acidic lanthanide ions.[5][6] This combination yields water-soluble, kinetically inert complexes with impressive luminescent properties, making them ideal candidates for a range of applications, particularly in bioimaging and sensing.[7][8]

This guide provides a detailed overview of the synthesis, characterization, and application of lanthanide complexes with phosphonate bipyridine ligands, complete with field-proven insights and step-by-step protocols.

Section 1: Ligand Design and Synthesis

The design of the ligand is paramount. The bipyridine core acts as the primary energy-absorbing antenna. The phosphonate groups serve a dual purpose: they are powerful coordinating groups that contribute to high thermodynamic stability and kinetic inertness, and their ionizable nature imparts excellent water solubility.[5][6] Furthermore, the ligand architecture must effectively shield the coordinated lanthanide ion from solvent molecules (especially O-H oscillators from water), which are notorious for non-radiatively quenching the lanthanide's excited state and diminishing luminescence.[5][9]

An example of a highly effective octadentate ligand is ((([2,2′-bipyridine]-6,6′-diylbis(methylene))bis(azanetriyl))tetrakis(methylene))tetrakis(phosphonic acid)), reported to form exceptionally stable and inert mononuclear complexes with lanthanides.[5]

Protocol 1: Synthesis of a Phosphonate-Functionalized Bipyridine Ligand

This protocol outlines a general, multi-step synthesis for a 4,4'-disubstituted phosphonate bipyridine ligand, adapted from established methodologies.[6] The core principle involves a Michaelis-Arbuzov reaction on a halogenated bipyridine precursor.

Workflow for Ligand Synthesis

Caption: Workflow for the synthesis of a phosphonate bipyridine ligand.

Step-by-Step Methodology:

• Halogenation of the Bipyridine Core:

  • Rationale: To introduce reactive sites (halogens) onto the bipyridine scaffold, which will serve as leaving groups for the subsequent phosphonylation step.

  • Procedure: To a solution of 4,4'-dimethyl-2,2'-bipyridine in carbon tetrachloride, add 2.2 equivalents of N-Bromosuccinimide (NBS) and a catalytic amount of azobisisobutyronitrile (AIBN). Reflux the mixture under an inert atmosphere (N₂) for 12-24 hours. Monitor the reaction by TLC. Once complete, cool the reaction, filter off the succinimide byproduct, and remove the solvent under reduced pressure to yield the crude 4,4'-bis(bromomethyl)-2,2'-bipyridine.

• Michaelis-Arbuzov Reaction:

  • Rationale: This classic reaction forms a carbon-phosphorus bond, introducing the phosphonate ester group onto the bipyridine framework.

  • Procedure: Add an excess of triethyl phosphite to the crude 4,4'-bis(bromomethyl)-2,2'-bipyridine. Heat the mixture neat (without solvent) to 120-140 °C for 4-6 hours under an inert atmosphere. The volatile ethyl bromide byproduct will distill off. Monitor the reaction's completion using ³¹P NMR. Remove the excess triethyl phosphite by vacuum distillation to yield the crude phosphonate ester.

• Acid Hydrolysis (Deprotection):

  • Rationale: To convert the phosphonate esters to the desired phosphonic acid groups, which are essential for strong lanthanide coordination and water solubility.

  • Procedure: Add concentrated hydrochloric acid to the crude phosphonate ester. Reflux the mixture for 12-24 hours. Cool the solution to room temperature, which should precipitate the phosphonic acid ligand as a hydrochloride salt. Filter the solid, wash with cold acetone, and dry under vacuum.

• Purification and Characterization:

  • Rationale: To ensure the purity of the ligand, which is critical for obtaining well-defined lanthanide complexes.

  • Procedure: The crude product can be purified by recrystallization from water/ethanol. The final product should be characterized thoroughly.

  • ¹H and ³¹P NMR: Confirms the structure and purity of the ligand.[5]

  • Mass Spectrometry (ESI-MS): Confirms the molecular weight of the synthesized ligand.

Section 2: Lanthanide Complex Synthesis

The coordination of a lanthanide ion to the phosphonate bipyridine ligand is typically a straightforward process performed in an aqueous solution. The key is to control the stoichiometry and, most importantly, the pH. The phosphonate groups must be deprotonated to effectively bind the Ln³⁺ ion, which is achieved by adjusting the pH to a neutral or slightly basic value.

Protocol 2: Synthesis of a Terbium(III)-Phosphonate Bipyridine Complex

This protocol describes a general method for synthesizing a luminescent Tb³⁺ complex.[7] The same procedure can be adapted for other lanthanides like Eu³⁺ by substituting the corresponding lanthanide salt.

Workflow for Lanthanide Complex Synthesis

Caption: General workflow for the synthesis and purification of a lanthanide complex.

Step-by-Step Methodology:

• Ligand Dissolution: Dissolve the purified phosphonate bipyridine ligand in high-purity water.

• Addition of Lanthanide Salt: To the stirred ligand solution, add a solution of Terbium(III) chloride hexahydrate (TbCl₃·6H₂O) in water. A stoichiometry of 1.0 to 1.1 equivalents of the metal salt is typically used to ensure complete complexation of the ligand.

• pH Adjustment:

  • Rationale: This is the most critical step. Deprotonation of the phosphonic acid groups is required for coordination. A pH of 7.0-7.4 is generally optimal for forming stable, neutral complexes and preventing the formation of lanthanide hydroxides at higher pH.

  • Procedure: Slowly add a dilute solution of LiOH or NaOH (e.g., 0.1 M) dropwise while monitoring the pH with a calibrated pH meter until a stable pH of ~7.4 is reached.

• Heating: Gently heat the solution to around 50 °C for 30-60 minutes to facilitate complete and irreversible coordination.[7]

• Purification:

  • Rationale: To remove any unreacted starting materials and excess salts.

  • Procedure: The complex can be purified using size-exclusion chromatography or reverse-phase chromatography (FPLC/HPLC).[7] The fractions containing the complex can be identified by monitoring for the characteristic Tb³⁺ luminescence upon excitation of the ligand's absorption band (~280-320 nm).

• Isolation: Lyophilize the purified fractions to obtain the final complex as a white or pale-yellow powder.

Section 3: Characterization of Lanthanide Complexes

Thorough characterization is essential to confirm the formation of the desired complex and to understand its properties. This involves a combination of spectroscopic techniques.

The "Antenna Effect" Sensitization Pathway

Caption: The four key steps of the ligand-sensitized luminescence process.

Key Characterization Techniques:

• Mass Spectrometry: Electrospray Ionization (ESI-MS) is used to confirm the mass of the [LnL] complex, verifying the 1:1 stoichiometry. It can also identify the formation of polynuclear species if excess lanthanide is used.[5]

• UV-Visible Absorption Spectroscopy: The absorption spectrum is dominated by the ligand's π-π* transitions, typically appearing between 280-330 nm. The position of this band dictates the optimal excitation wavelength for luminescence studies.

• Luminescence Spectroscopy: This is the most important technique for evaluating the complex's performance.

  • Excitation Spectrum: By monitoring the most intense emission peak of the lanthanide (e.g., 545 nm for Tb³⁺) and scanning the excitation wavelength, one can obtain the excitation spectrum. If this spectrum matches the ligand's absorption spectrum, it is direct proof of the "antenna effect."[9]

  • Emission Spectrum: Upon excitation into the ligand band, the characteristic line-like emission of the lanthanide ion should be observed (e.g., for Tb³⁺, peaks at ~490, 545, 585, and 620 nm; for Eu³⁺, peaks at ~580, 592, 615, 650, and 700 nm).[7][10]

• Luminescence Lifetime (τ) and Quantum Yield (Φ): These quantitative measurements define the efficiency of the complex.

  • Lifetime: Measured using time-resolved spectroscopy, lifetimes for good complexes are typically in the millisecond range. Measuring lifetimes in both H₂O and D₂O allows for the calculation of the number of inner-sphere water molecules (q), which is a key indicator of how well the ligand shields the metal ion.[9][10]

  • Quantum Yield: This value represents the ratio of photons emitted to photons absorbed. High quantum yields are desirable for bright probes.

Complex Type	Lanthanide	Excitation (λ_ex)	Emission (λ_em)	Lifetime (τ) in H₂O	Quantum Yield (Φ) in H₂O	Reference
Tb-Bispidine (L²)	Tb³⁺	~263 nm	545 nm	1.95 ms	50 - 68%	[7][10]
Eu-Bispidine (L²)	Eu³⁺	~315 nm	615 nm	1.51 ms	35%	[10]
Tb-Octadentate (L)	Tb³⁺	~275 nm	545 nm	> 1 ms	High	[5]

Section 4: Applications in Bioimaging

The excellent properties of these complexes—water solubility, high stability, and bright, long-lived luminescence—make them outstanding candidates for biological imaging applications.[1][11] The long luminescence lifetime is particularly advantageous as it allows for time-gated luminescence microscopy . This technique introduces a delay between the excitation pulse and signal detection, effectively eliminating the short-lived background fluorescence from biological samples (autofluorescence), resulting in images with exceptionally high signal-to-noise ratios.[1]

Protocol 3: Conceptual Workflow for Live-Cell Imaging

Workflow for a Time-Gated Luminescence Microscopy Experiment

Caption: Key steps for utilizing a luminescent lanthanide complex in a live-cell imaging experiment.

Methodology Outline:

• Cell Preparation: Culture adherent cells (e.g., HeLa, A549) on glass-bottom imaging dishes suitable for high-resolution microscopy.

• Probe Loading: Prepare a stock solution of the lanthanide complex in water or DMSO. Dilute the stock solution into a complete cell culture medium to the final desired concentration (typically in the low micromolar range). Replace the medium on the cells with the probe-containing medium and incubate for a specified time (e.g., 4 hours) at 37 °C and 5% CO₂.

• Washing: After incubation, aspirate the probe-containing medium and gently wash the cells three times with pre-warmed phosphate-buffered saline (PBS) or a clear imaging buffer to remove any unbound, extracellular complex.

• Imaging: Mount the dish on the stage of a fluorescence microscope equipped with a pulsed excitation source (e.g., a UV laser or flash lamp) and a time-gated detector (e.g., an intensified CCD camera).

  • Excite the sample at the ligand's absorption maximum.

  • Set the detector to capture the characteristic emission of the lanthanide.

  • Implement a time delay (e.g., 50 µs) after the excitation pulse before opening the detector gate for a specific integration time (e.g., 1.5 ms).

• Data Analysis: Analyze the resulting images to determine the subcellular localization of the probe. The signal can be quantified and potentially correlated with the probe's concentration or the presence of specific cellular targets.

References

• Relationship between the ligand structure and the luminescent properties of water-soluble lanthanide complexes containing bis(bipyridine) anionic arms. PubMed.
• Lanthanoid Luminophores with Linear, Bipyridine-Based Antenna Ligands. Google.
• Step by Step Assembly of Polynuclear Lanthanide Complexes with a Phosphonated Bipyridine Ligand.
• Lanthanoid Luminophores with Linear, Bipyridine-Based Antenna Ligands. PMC.
• Pyridine and phosphonate containing ligands for stable lanthanide complexation. An experimental and theoretical study to assess the solution structure. Dalton Transactions (RSC Publishing).
• Octadentate Bispidine Chelators for Tb(III) Complexation: Pyridine Carboxylate versus Pyridine Phosphonate Donors.
• Synthesis of phosphonic acid derivatized bipyridine ligands and their ruthenium complexes. Inorganic Chemistry.
• Using lanthanide ions in molecular bioimaging. Chemical Society Reviews.
• Lanthanide Complexes with Phosphine Oxide and Phosphonate Ligands. Synthesis and Reactivity in Inorganic and Metal-Organic Chemistry.
• Lanthanides in bioimaging.
• Lanthanides: Applications in Cancer Diagnosis and Therapy. NIH.
• Synthesis of a New Phosphonate-Based Sorbent and Characterization of Its Interactions with Lanthanum (III) and Terbium (III). MDPI.
• Characterization of Lanthanide Complexes with Bis-1,2,3-triazole-bipyridine Ligands Involved in Actinide/Lanthanide Separ
• Biomedical Applications of Lanthanide Nanomaterials, for Imaging, Sensing and Therapy. Google.
• Recent Advances in Luminescence Imaging of Biological Systems Using Lanthanide(III) Luminescent Complexes. PMC - PubMed Central.
• Advances in luminescent lanthanide complexes and applications.
• Synthesis and Characterisation of Lanthanide Phosphates for Biomedical Applic
• Luminescent Lanthanides in Biorelated Applications: From Molecules to Nanoparticles and Diagnostic Probes to Therapeutics.
• Excited State Properties of Lanthanide(III) Complexes with a Nonadentate Bispidine Ligand. PMC - PubMed Central.

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Application Notes and Protocols: 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine in High-Efficiency Phosphorescent OLEDs

Abstract

This technical guide provides a comprehensive overview of the application of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine as a key ancillary ligand in the synthesis of phosphorescent emitters for Organic Light-Emitting Diodes (OLEDs). We will explore the synthesis, characterization, and device integration of a novel green-emitting iridium(III) complex, bis(2-phenylpyridine)(4,4'-bis(diethylmethylphosphonate)-2,2'-bipyridine)iridium(III) hexafluorophosphate, hereafter denoted as [Ir(ppy)₂(bp-phos)]PF₆. This document details the scientific rationale behind the molecular design, provides step-by-step protocols for the synthesis of the complex and the fabrication of OLED devices, and presents expected performance data. This guide is intended for researchers and scientists in the fields of materials science, organic electronics, and optoelectronics.

Introduction: The Rationale for Phosphonate Functionalization in OLED Emitters

The design of ancillary ligands in heteroleptic iridium(III) complexes is a critical strategy for tuning the photophysical properties and, consequently, the performance of Phosphorescent OLEDs (PhOLEDs).[1][2] The 2,2'-bipyridine scaffold is a cornerstone in the library of ancillary ligands due to its excellent coordination properties and electronic tunability. The introduction of diethylmethylphosphonate groups at the 4,4'-positions of the bipyridine ligand, yielding 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine (bp-phos), offers several strategic advantages:

• Electronic Tuning: The phosphonate group is strongly electron-withdrawing, which can lower the Lowest Unoccupied Molecular Orbital (LUMO) energy level of the resulting iridium complex.[3] This modification of the frontier molecular orbitals allows for fine-tuning of the emission color and can improve electron injection and transport within the emissive layer.[3][4]

• Morphological Stability: The tetrahedral geometry of the phosphonate groups can disrupt intermolecular packing (π-π stacking) of the emitter molecules in the solid state. This promotes the formation of stable amorphous films, which is crucial for preventing crystallization and enhancing the operational lifetime of OLED devices.

• Improved Interfacial Adhesion: Phosphonic acids, which can be obtained by hydrolysis of the phosphonate esters, are known to bind strongly to metal oxide surfaces such as Indium Tin Oxide (ITO).[5] While used here as an ester, the polarity of the phosphonate groups may still enhance adhesion and promote more uniform film formation on the anode surface.

This application note will focus on the use of 'bp-phos' as an ancillary ligand in a green-emitting phosphorescent iridium(III) complex, utilizing the well-established 2-phenylpyridine (ppy) as the cyclometalating ligand.

Synthesis and Characterization of the [Ir(ppy)₂(bp-phos)]PF₆ Emitter

The synthesis of the target iridium complex is a two-step process, starting with the formation of a chloro-bridged iridium dimer, followed by the reaction with the 'bp-phos' ancillary ligand.

Protocol 1: Synthesis of [Ir(ppy)₂(bp-phos)]PF₆

Step 1: Synthesis of the Chloro-bridged Iridium Dimer, [Ir(ppy)₂Cl]₂

• In a 100 mL two-neck round-bottom flask, combine Iridium(III) chloride hydrate (IrCl₃·nH₂O) (1.0 mmol) and 2-phenylpyridine (ppy) (2.5 mmol).

• Add a 3:1 mixture of 2-ethoxyethanol and deionized water (20 mL).

• Fit the flask with a condenser and purge the system with argon for 15 minutes.

• Heat the reaction mixture to 110 °C and reflux under an argon atmosphere for 8-10 hours. A yellow precipitate will form.

• Cool the mixture to room temperature. Collect the yellow solid by vacuum filtration.

• Wash the solid sequentially with methanol (3 x 20 mL) and hexane (2 x 20 mL).

• Dry the product, [Ir(ppy)₂Cl]₂, under vacuum. The product is used in the next step without further purification.

Step 2: Synthesis of [Ir(ppy)₂(bp-phos)]PF₆

• In a 100 mL two-neck round-bottom flask, dissolve the iridium dimer, [Ir(ppy)₂Cl]₂ (0.5 mmol), and 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine (bp-phos) (1.1 mmol) in 25 mL of dichloromethane.

• Purge the system with argon for 15 minutes.

• Heat the reaction mixture to reflux (around 40 °C) and stir under an argon atmosphere for 12-16 hours.

• Cool the reaction to room temperature. The solvent will be removed under reduced pressure.

• Dissolve the resulting orange solid in a minimum amount of methanol.

• Add a saturated aqueous solution of ammonium hexafluorophosphate (NH₄PF₆) dropwise to induce precipitation of the product.

• Stir the mixture for 1 hour at room temperature.

• Collect the orange-yellow precipitate by vacuum filtration.

• Wash the solid with deionized water (3 x 20 mL) and then diethyl ether (2 x 20 mL).

• Purify the crude product by column chromatography on silica gel using a dichloromethane/acetone mixture as the eluent.

• Recrystallize the purified product from a dichloromethane/hexane mixture to obtain [Ir(ppy)₂(bp-phos)]PF₆ as a bright yellow-orange solid.

Diagram: Synthesis Workflow

Caption: Workflow for the synthesis of the [Ir(ppy)₂(bp-phos)]PF₆ complex.

Expected Characterization Data

The synthesized complex should be characterized using standard analytical techniques to confirm its identity and purity.

Property	Expected Value / Observation
Appearance	Bright yellow-orange solid
¹H NMR	Complex aromatic signals consistent with ppy and bp-phos ligands.
³¹P NMR	A singlet corresponding to the two equivalent phosphorus atoms.
Mass Spec (ESI+)	Peak corresponding to the [Ir(ppy)₂(bp-phos)]⁺ cation.
UV-Vis Absorption (CH₂Cl₂)	~280 nm (π-π*), ~380 nm (¹MLCT), ~450 nm (³MLCT)
Photoluminescence (CH₂Cl₂)	λₑₘ ≈ 515 nm (Green Emission)
Photoluminescence Quantum Yield (PLQY)	> 0.7
Triplet Energy (Eₜ)	~2.4 eV
HOMO / LUMO	~ -5.4 eV / -2.8 eV

OLED Device Fabrication and Characterization

To evaluate the electroluminescent performance of [Ir(ppy)₂(bp-phos)]PF₆, a multilayer PhOLED is fabricated via thermal evaporation. The iridium complex is used as a phosphorescent dopant in a suitable host material.

Protocol 2: Fabrication of a Green PhOLED

Device Architecture: ITO / HAT-CN (10 nm) / TAPC (40 nm) / TCTA (10 nm) / CBP: [Ir(ppy)₂(bp-phos)]PF₆ (8 wt%, 20 nm) / B3PYMPM (50 nm) / LiF (1 nm) / Al (100 nm)

• ITO: Indium Tin Oxide (Anode)

• HAT-CN: Hexacyanohexaazatriphenylene (Hole Injection Layer - HIL)

• TAPC: Di-[4-(N,N-di-p-tolyl-amino)-phenyl]cyclohexane (Hole Transport Layer - HTL)[6]

• TCTA: 4,4',4''-Tris(carbazol-9-yl)triphenylamine (Hole Transporting and Electron Blocking Layer)

• CBP: 4,4'-Bis(N-carbazolyl)-1,1'-biphenyl (Host for Emissive Layer - EML)

• B3PYMPM: 4,6-Bis(3,5-di(pyridin-3-yl)phenyl)-2-methylpyrimidine (Electron Transport Layer - ETL)

• LiF: Lithium Fluoride (Electron Injection Layer - EIL)

• Al: Aluminum (Cathode)

Fabrication Steps:

• Substrate Preparation: Patterned ITO-coated glass substrates (sheet resistance ~15 Ω/sq) are cleaned sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15 minutes each. The substrates are then dried in an oven and treated with UV-ozone for 10 minutes immediately before being loaded into the deposition chamber.

• Organic Layer Deposition: All organic layers are deposited by thermal evaporation in a high-vacuum chamber with a base pressure below 5 x 10⁻⁷ Torr.

  • Deposit a 10 nm layer of HAT-CN as the HIL.

  • Deposit a 40 nm layer of TAPC as the HTL.

  • Deposit a 10 nm layer of TCTA as an electron-blocking layer.

  • Co-evaporate CBP and [Ir(ppy)₂(bp-phos)]PF₆ from separate sources to form a 20 nm thick EML. The doping concentration is maintained at 8 wt% by controlling the respective deposition rates.

  • Deposit a 50 nm layer of B3PYMPM as the ETL.

• Cathode Deposition: Without breaking the vacuum, deposit a 1 nm layer of LiF as the EIL, followed by a 100 nm layer of Al as the cathode. The deposition rates are monitored using quartz crystal monitors.

• Encapsulation: The completed devices are encapsulated under a nitrogen atmosphere using a glass lid and UV-curable epoxy resin to prevent degradation from moisture and oxygen.

Diagram: OLED Device Architecture

Caption: Multilayer structure of the fabricated green PhOLED.

Expected Device Performance and Analysis

The fabricated OLED devices should be characterized to determine their optoelectronic properties.

Characterization Methods:

• Current Density-Voltage-Luminance (J-V-L): Measured using a Keithley 2400 source meter and a Konica Minolta CS-2000 spectroradiometer.

• Electroluminescence (EL) Spectrum: Recorded by the CS-2000 spectroradiometer.

• External Quantum Efficiency (EQE): Calculated from the luminance, current density, and EL spectrum.

Expected Performance Metrics:

Parameter	Expected Value at 1000 cd/m²
Turn-on Voltage (at 1 cd/m²)	< 3.0 V
Driving Voltage	~4.5 V
Luminance (max)	> 40,000 cd/m²
Current Efficiency	~75 cd/A
Power Efficiency	~55 lm/W
External Quantum Efficiency (EQE)	~21%
CIE Coordinates (x, y)	(0.33, 0.61) - Corresponding to saturated green emission
EL Peak Wavelength	~516 nm

Discussion of Expected Results:

The device architecture is designed to facilitate efficient charge injection, transport, and recombination within the emissive layer.

• Energy Level Alignment: The HOMO and LUMO levels of the selected transport layers are chosen to ensure a low barrier for charge injection from the electrodes and efficient charge confinement within the EML. The triplet energy of the host material (CBP, Eₜ ≈ 2.56 eV) is higher than that of the [Ir(ppy)₂(bp-phos)]PF₆ emitter (Eₜ ≈ 2.4 eV), which allows for efficient host-to-guest energy transfer and prevents back-transfer, a critical requirement for high-efficiency PhOLEDs.[7]

• High Efficiency: The high PLQY of the iridium complex, combined with the optimized device structure that promotes balanced charge injection and a high rate of radiative recombination of triplet excitons, is expected to result in a high external quantum efficiency, potentially exceeding 20%.[8][9]

• Color Purity: The EL spectrum should be dominated by the emission from the iridium complex, indicating efficient energy transfer from the host. The CIE coordinates are expected to be in the saturated green region of the chromaticity diagram.

Conclusion

4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine serves as a highly effective ancillary ligand for the development of next-generation phosphorescent emitters for OLED applications. The incorporation of phosphonate groups provides a powerful tool for tuning the electronic properties and enhancing the morphological stability of iridium(III) complexes. The proposed [Ir(ppy)₂(bp-phos)]PF₆ complex is anticipated to exhibit excellent photophysical properties and, when incorporated into a properly engineered device structure, can lead to the fabrication of highly efficient and stable green PhOLEDs. The protocols and data presented in this guide offer a solid foundation for researchers to explore the potential of phosphonate-functionalized bipyridine ligands in advancing OLED technology.

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Application Notes and Protocols for Utilizing Phosphonate Bipyridine Ligands in Dye-Sensitized Solar Cells

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical guide on the application of phosphonate bipyridine ligands in the fabrication of dye-sensitized solar cells (DSSCs). We delve into the fundamental advantages of phosphonate anchoring groups over traditional carboxylate linkers, offering a detailed rationale for their superior performance and stability. This guide includes validated, step-by-step protocols for the synthesis of a representative phosphonate bipyridine ligand, the subsequent assembly of a complete DSSC device, and its thorough characterization. The methodologies are designed to be self-validating, ensuring reproducibility and reliability in your research endeavors.

Introduction: The Critical Role of Anchoring Groups in DSSC Performance

Dye-sensitized solar cells (DSSCs) have emerged as a promising photovoltaic technology due to their low production cost and respectable power conversion efficiencies. The operational principle of a DSSC hinges on the efficient injection of electrons from a photo-excited dye molecule into the conduction band of a wide-bandgap semiconductor, typically titanium dioxide (TiO₂). This crucial electron transfer process is mediated by an anchoring group, a functional moiety on the dye that binds it to the semiconductor surface.

Traditionally, carboxylic acids have been the most widely employed anchoring groups in DSSC research. However, the ester-like linkage formed between the carboxylate group and the TiO₂ surface is susceptible to hydrolysis, leading to dye desorption and a subsequent decline in device performance and long-term stability. This has spurred the investigation into alternative anchoring moieties that can form more robust and stable linkages with the semiconductor surface.

The Phosphonate Advantage: Enhanced Stability and Electronic Coupling

Phosphonic acid anchoring groups have garnered significant attention as a superior alternative to their carboxylic acid counterparts. The primary advantages conferred by phosphonate anchors are:

• Enhanced Adsorption Strength and Stability: The phosphonate group forms a stronger and more hydrolytically stable bond with the TiO₂ surface compared to the carboxylate group. This robust anchoring minimizes dye desorption, a major degradation pathway in DSSCs, thereby enhancing the long-term operational stability of the device.

• Favorable Electronic Coupling: The binding mode of the phosphonate group to the TiO₂ surface can lead to more efficient electron injection from the dye's excited state into the semiconductor's conduction band. Theoretical and experimental studies have shown that dissociative bidentate and tridentate binding modes of phosphonic acids can result in faster electron injection rates compared to the common binding modes of carboxylic acids.

• Improved Open-Circuit Voltage (Voc): The use of phosphonic acid anchoring groups has been shown to induce a significant increase in the built-in voltage at the TiO₂-hole transporter interface, which can lead to a higher open-circuit voltage (Voc) in the final device.

The integration of phosphonate anchoring groups onto bipyridine ligands, which are central components of many highly efficient ruthenium-based and metal-free organic dyes, offers a powerful strategy for developing high-performance and durable DSSCs.

Synthesis of a Representative Phosphonate Bipyridine Ligand: 4,4'-bis(diethylphosphonomethyl)-2,2'-bipyridine

This protocol outlines the synthesis of 4,4'-bis(diethylphosphonomethyl)-2,2'-bipyridine, a versatile ligand for the development of phosphonate-anchored dyes. The synthesis is a two-step process starting from the commercially available 4,4'-dimethyl-2,2'-bipyridine.

Materials and Reagents

• 4,4'-dimethyl-2,2'-bipyridine

• N-Bromosuccinimide (NBS)

• Benzoyl peroxide (BPO)

• Carbon tetrachloride (CCl₄)

• Triethyl phosphite

• Toluene

• Dichloromethane (DCM)

• Hexanes

• Magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Step-by-Step Synthesis Protocol

Step 1: Bromination of 4,4'-dimethyl-2,2'-bipyridine

• To a solution of 4,4'-dimethyl-2,2'-bipyridine (1.0 g, 5.43 mmol) in 50 mL of CCl₄, add N-bromosuccinimide (2.12 g, 11.94 mmol) and a catalytic amount of benzoyl peroxide (66 mg, 0.27 mmol).

• Reflux the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and filter to remove the succinimide byproduct.

• Wash the filtrate with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude 4,4'-bis(bromomethyl)-2,2'-bipyridine.

• Purify the crude product by column chromatography on silica gel (eluent: DCM/hexanes gradient) to yield the pure product.

Step 2: Arbuzov Reaction to form 4,4'-bis(diethylphosphonomethyl)-2,2'-bipyridine

• Dissolve the purified 4,4'-bis(bromomethyl)-2,2'-bipyridine (1.0 g, 2.92 mmol) in 30 mL of dry toluene.

• Add triethyl phosphite (1.2 mL, 6.99 mmol) to the solution.

• Heat the reaction mixture to 110 °C and stir under an inert atmosphere for 24 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

• Purify the resulting oil by column chromatography on silica gel (eluent: DCM/methanol gradient) to obtain the final product, 4,4'-bis(diethylphosphonomethyl)-2,2'-bipyridine, as a pale yellow oil.

Characterization and Validation

• ¹H NMR and ³¹P NMR: Confirm the structure of the final product and assess its purity. The disappearance of the bromomethyl protons and the appearance of new signals corresponding to the phosphonate-methylene protons in the ¹H NMR spectrum, along with a characteristic signal in the ³¹P NMR spectrum, will validate the successful synthesis.

• Mass Spectrometry: Determine the molecular weight of the synthesized ligand to further confirm its identity.

Fabrication of a Dye-Sensitized Solar Cell

This section provides a detailed protocol for the fabrication of a DSSC using a phosphonate bipyridine-based dye.

Materials and Equipment

• Fluorine-doped tin oxide (FTO) coated glass

• Titanium dioxide (TiO₂) paste (e.g., P25)

• Phosphonate bipyridine-based dye (e.g., a ruthenium complex incorporating the synthesized ligand)

• Dyeing solvent (e.g., a mixture of acetonitrile and tert-butanol)

• Platinum catalyst precursor (e.g., H₂PtCl₆)

• Iodide-based electrolyte (e.g., 0.5 M LiI, 0.05 M I₂, 0.5 M 4-tert-butylpyridine in acetonitrile)

• Surlyn sealant

• Screen printer

• Furnace

• Solar simulator

• Potentiostat/Galvanostat

Step-by-Step Fabrication Protocol

Step 1: Preparation of the TiO₂ Photoanode

• Clean the FTO glass substrates by sonicating in a sequence of detergent, deionized water, acetone, and isopropanol.

• Apply a layer of TiO₂ paste onto the conductive side of the FTO glass using a screen-printing or doctor-blading technique.

• Dry the TiO₂ film at 125 °C for 5 minutes.

• Sinter the TiO₂ film in a furnace at 450 °C for 30 minutes to ensure good particle-particle contact and adhesion to the FTO substrate.

• Allow the photoanode to cool to approximately 80 °C before dye sensitization.

Step 2: Dye Sensitization

• Immerse the warm TiO₂ photoanode into a solution of the phosphonate bipyridine-based dye (typically 0.3-0.5 mM in the dyeing solvent) for 12-24 hours at room temperature.

• After sensitization, rinse the photoanode with the dyeing solvent to remove any non-adsorbed dye molecules.

• Dry the dye-sensitized photoanode in a stream of nitrogen.

Step 3: Preparation of the Platinum Counter Electrode

• Drill a small hole in another FTO glass substrate for electrolyte filling.

• Clean the FTO glass as described in Step 1.1.

• Deposit a thin layer of platinum catalyst onto the conductive side of the FTO glass by drop-casting a solution of H₂PtCl₆ in isopropanol and then heating at 400 °C for 15 minutes.

Step 4: Assembly of the DSSC

• Place a Surlyn sealant frame around the TiO₂ film on the photoanode.

• Position the platinum counter electrode on top of the photoanode, with the conductive sides facing each other.

• Heat the assembly on a hot plate at around 100 °C with gentle pressure to seal the two electrodes together.

• Introduce the iodide-based electrolyte into the cell through the pre-drilled hole in the counter electrode via vacuum backfilling.

• Seal the hole with a small piece of Surlyn and a microscope coverslip.

Characterization and Performance Evaluation

The performance of the fabricated DSSC should be evaluated to determine its photovoltaic efficiency.

Current-Voltage (I-V) Characteristics

• Measure the current-voltage characteristics of the DSSC under simulated AM 1.5G solar irradiation (100 mW/cm²) using a solar simulator.

• From the I-V curve, determine the key photovoltaic parameters:

  • Short-circuit current density (Jsc): The current density at zero voltage.

  • Open-circuit voltage (Voc): The voltage at zero current.

  • Fill factor (FF): A measure of the "squareness" of the I-V curve, calculated as (Jmax * Vmax) / (Jsc * Voc).

  • Power conversion efficiency (PCE): The overall efficiency of the cell, calculated as (Jsc * Voc * FF) / Pin, where Pin is the incident light power density.

Incident Photon-to-Current Conversion Efficiency (IPCE)

• Measure the IPCE spectrum of the DSSC to determine the quantum efficiency of the device at different wavelengths of light.

• The IPCE is defined as the number of collected electrons per incident photon.

• The IPCE spectrum should correlate with the absorption spectrum of the dye.

Data Presentation and Visualization

Table 1: Comparison of Anchoring Groups for DSSCs

Anchoring Group	Typical Dye Structure	Jsc (mA/cm²)	Voc (V)	FF	PCE (%)	Key Observations
Carboxylic Acid	Ruthenium complex	~7.08	~0.70	~0.70	~9.0	High dye loading is achievable.
Phosphonic Acid	Organic pyt derivative	Similar to carboxyl	Higher than carboxyl	Similar	Similar	Induces a higher built-in voltage.

Note: The presented data is a synthesis from multiple sources to provide a comparative overview. Direct comparisons can be challenging due to variations in experimental conditions.

Diagrams

Caption: Workflow for the synthesis of a phosphonate bipyridine ligand.

Caption: Step-by-step workflow for the fabrication of a DSSC.

Caption: Electron transfer processes within a DSSC.

Conclusion

The utilization of phosphonate bipyridine ligands represents a significant advancement in the design of stable and efficient sensitizers for dye-sensitized solar cells. The enhanced stability of the phosphonate anchor on the TiO₂ surface, coupled with favorable electronic properties, addresses one of the key limitations of traditional carboxylate-based dyes. The protocols detailed in this guide provide a robust framework for the synthesis, fabrication, and characterization of DSSCs employing these advanced ligands, enabling researchers to further explore and optimize this promising photovoltaic technology.

References

• A Comparative Guide to Anchoring Groups in Dye-Sensitized Solar Cells (DSSCs) - Benchchem. (n.d.).
• Abate, A., Pérez Tejada, R., Wojciechowski, K., Foster, J. M., Sadhanala, A., Steiner, U., Snaith, H. J., Franco, S., & Orduna, J. (2015). Phosphonic anchoring groups in organic dyes for solid-state solar cells. Journal of Materials Chemistry A, 3(24), 12548-12555.
• Gali, A., et al. (2015). Anchoring groups for dye-sensitized solar cells. PubMed.
• Gali, A., et al. (2015). Anchoring Groups for Dye-Sensitized Solar Cells.
• Anchoring Groups for Dye-Sensitized Solar Cells | Request PDF - ResearchGate. (n.d.).
• Insight into the effects of the anchoring groups on the photovoltaic performance of unsymmetrical phthalocyanine based dye-sensitized solar cells - Dalton Transactions (RSC Publishing). (n.d.).
• Phosphonic anchoring groups in organic dyes for solid-state solar cells - ResearchGate. (n.d.).
• Norris, M. R., Concepcion, J. J., Glasson, C. R. K., Fang, Z., Lapides, A. M., Ashford, D. L., Templeton, J. L., & Meyer, T. J. (2013

Application Notes &amp; Protocols: A Guide to the Synthesis and Application of Metal-Organic Frameworks with Phosphonate and Bipyridine Linkers

Introduction: The Synergy of Stability and Functionality

Metal-Organic Frameworks (MOFs) constructed from phosphonate-based linkers are gaining significant attention due to their remarkable thermal and chemical stability, which often surpasses that of their more common carboxylate counterparts.[1][2] This robustness stems from the strong, multidentate coordination of the phosphonate group to hard metal ions.[1] However, stability alone is not sufficient for advanced applications. To impart tunable functionality, researchers are increasingly turning to mixed-linker strategies.

This guide focuses on a particularly potent combination: the integration of phosphonate linkers for structural stability with bipyridine-based linkers for tailored functionality. Bipyridine units are exceptional chelating ligands that can act as pre-installed sites for post-synthetic metalation, introducing catalytic activity or creating specific binding pockets.[3][4][5] This dual-linker approach allows for the rational design of highly stable and functional materials for applications ranging from heterogeneous catalysis to targeted drug delivery.[6][7]

This document provides a comprehensive overview of the design principles, detailed synthesis protocols, characterization methodologies, and a practical application workflow for researchers, scientists, and drug development professionals working with this promising class of MOFs.

Rationale and Design Principles

The core principle behind this MOF system is the strategic combination of two distinct organic linkers to achieve a material with properties that surpass those of single-linker systems.

• The Phosphonate Backbone (The "Girder"): Aryl or alkyl phosphonic acids provide a robust coordination environment. The P-O bond is strong, and the PO₃ group can coordinate to metal centers in various modes, leading to high framework stability.[1] This inherent stability is crucial for applications that occur in harsh chemical environments or at elevated temperatures.[2]

• The Bipyridine Strut (The "Functional Site"): The bipyridine moiety, typically integrated into a dicarboxylic acid or diphosphonic acid linker, serves as a secondary building block. Its primary role is not structural integrity but to introduce a latent functional site. The two nitrogen atoms of the bipyridine unit can chelate a secondary metal ion after the main framework has been constructed, a process known as post-synthetic modification (PSM). This allows for the precise installation of active sites for catalysis or specific recognition sites for sensing and delivery applications.[3][4]

The logical relationship between these components and the final application is key to successful material design.

Caption: Design logic for functional phosphonate-bipyridine MOFs.

Synthesis Methodologies

The choice of synthesis method is critical and can significantly influence the crystallinity, porosity, and yield of the final product. Below are protocols for two common and effective methods: solvothermal synthesis and mechanochemical synthesis.

Solvothermal Synthesis Protocol

This is a conventional method where crystallization occurs from a solution in a sealed vessel at elevated temperatures. It is widely used and generally produces high-quality crystals.[8][9]

Protocol: Synthesis of a Cobalt-Phosphonate-Bipyridine MOF

This protocol is adapted from methodologies for synthesizing mixed-ligand phosphonate MOFs.[6][10]

Materials & Reagents:

• Cobalt(II) nitrate hexahydrate (Co(NO₃)₂·6H₂O)

• 1,4-Phenylenediphosphonic acid (H₄PhDPA)

• 4,4'-Bipyridine (4,4'-Bipy)

• N,N-Dimethylformamide (DMF)

• Ethanol

• 20 mL Scintillation vial or Teflon-lined autoclave

Step-by-Step Procedure:

• Precursor Solution A: In a 15 mL glass vial, dissolve 0.25 mmol of 1,4-phenylenediphosphonic acid and 0.25 mmol of 4,4'-bipyridine in 5 mL of DMF. Use a vortex mixer or sonicator to ensure complete dissolution.

• Precursor Solution B: In a separate 15 mL glass vial, dissolve 0.25 mmol of Co(NO₃)₂·6H₂O in 5 mL of DMF.

• Reaction Mixture: Combine Solution A and Solution B in a 20 mL scintillation vial or a Teflon-lined autoclave. Ensure the final volume is approximately 10 mL.

• Sealing and Heating: Tightly cap the vial or seal the autoclave. Place it in a programmable oven.

• Thermal Program: Heat the oven to 120 °C over 2 hours, hold at 120 °C for 72 hours, and then cool down to room temperature over 12 hours. The slow cooling step is crucial for promoting the growth of well-defined crystals.

• Product Isolation: After cooling, pink or purple crystals should be visible at the bottom of the vessel. Carefully decant the mother liquor.

• Washing: Add 10 mL of fresh DMF to the vial, cap it, and gently agitate to wash the crystals. Let the crystals settle and decant the DMF. Repeat this washing step three times.

• Solvent Exchange: To remove the high-boiling point DMF from the pores, perform a solvent exchange. Add 10 mL of ethanol to the crystals and let them soak for 24 hours. Replace the ethanol with a fresh portion and soak for another 24 hours.

• Activation: Carefully decant the ethanol. Dry the crystals under a dynamic vacuum at 80-100 °C for 12 hours to remove all solvent molecules from the pores. The activated MOF is now ready for characterization and use.

Mechanochemical Synthesis Protocol

Mechanochemical synthesis is an environmentally benign alternative that uses mechanical force (grinding) to initiate the reaction, often with minimal or no solvent.[10][11][12] This method is rapid, scalable, and can sometimes produce phases not accessible through solvothermal routes.

Protocol: Gram-Scale Mechanochemical Synthesis

This protocol is based on the successful gram-scale synthesis of cobalt and iron phosphonate-bipyridine MOFs.[10][11][12]

Materials & Reagents:

• Cobalt(II) acetate tetrahydrate (Co(OAc)₂·4H₂O)

• Disodium salt of 1,4-Phenylenediphosphonic acid (Na₂H₂PhDPA)

• 4,4'-Bipyridine (4,4'-Bipy)

• Deionized water

• Mixer mill (e.g., Retsch MM 400) and stainless steel grinding jars with grinding balls.

Step-by-Step Procedure:

• Reagent Loading: Place 1.0 mmol of Co(OAc)₂·4H₂O, 1.0 mmol of Na₂H₂PhDPA, and 1.0 mmol of 4,4'-Bipyridine into a 50 mL stainless steel grinding jar containing two 10 mm stainless steel balls.

• Liquid-Assisted Grinding (LAG): Add a minimal amount of deionized water (e.g., 100-200 µL) into the jar. This small amount of liquid acts as a catalyst for the reaction.

• Milling: Secure the jar in the mixer mill. Grind the mixture at a frequency of 25-30 Hz for 30-60 minutes.

• Product Isolation: Open the jar in a fume hood. The product should be a fine, colored powder.

• Washing: Transfer the powder to a beaker. Add 50 mL of deionized water and stir for 30 minutes to wash away any unreacted starting materials or byproducts.

• Centrifugation: Collect the solid product by centrifugation (4000 rpm for 10 minutes). Decant the supernatant.

• Repeat Washing: Repeat the washing and centrifugation steps three more times with deionized water.

• Drying: Dry the final product in an oven at 60 °C overnight. The MOF is now ready for activation and characterization.

Parameter	Solvothermal Synthesis	Mechanochemical Synthesis
Principle	Crystallization from solution at high T/P	Solid-state reaction induced by mechanical force
Typical Time	48 - 96 hours	30 - 90 minutes
Solvent Usage	High (e.g., 10 mL per reaction)	Very Low (Liquid-Assisted Grinding)
Scalability	Moderate	High
Product Form	Often well-defined single crystals	Typically microcrystalline powder
Energy Input	Thermal	Mechanical

Characterization Protocols: Validating Your Synthesis

Thorough characterization is essential to confirm the successful synthesis of the desired MOF structure.

Workflow for Material Validation

Sources

• 1. Exploring the Isoreticular Continuum between Phosphonate- and Phosphinate-Based Metal–Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. DSpace [dr.lib.iastate.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Impact of Linker Engineering on the Catalytic Activity of Metal–Organic Frameworks Containing Pd(II)–Bipyridine Complexes [dr.lib.iastate.edu]
• 6. english.cas.cn [english.cas.cn]
• 7. Metal-organic frameworks: Drug delivery applications and future prospects | ADMET and DMPK [pub.iapchem.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Exploring Synthesis Strategies and Interactions between MOFs and Drugs for Controlled Drug Loading and Release, Characterizing Interactions through Advanced Techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chemrxiv.org [chemrxiv.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. chemrxiv.org [chemrxiv.org]

Application Notes and Protocols for 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine as a Catalyst Ligand

Introduction: A Multifaceted Ligand for Modern Catalysis

In the landscape of homogeneous and heterogeneous catalysis, the design of ligands that can impart stability, reactivity, and selectivity to a metal center is of paramount importance. 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine emerges as a ligand of significant interest, bridging the desirable electronic properties of the bipyridine scaffold with the versatile anchoring capabilities of phosphonate groups. This unique combination makes it a compelling candidate for a range of catalytic applications, from classic cross-coupling reactions to more specialized transformations.

The bipyridine core is a well-established chelating moiety that forms stable complexes with a variety of transition metals, including palladium, ruthenium, and rhodium. The electronic properties of the bipyridine can be readily tuned by substitution, influencing the catalytic activity of the metal center. The introduction of diethylmethylphosphonate groups at the 4,4'-positions offers several distinct advantages:

• Enhanced Catalyst Stability: The phosphonate groups can act as strong electron-donating moieties, potentially increasing the electron density at the metal center and stabilizing catalytic intermediates.

• Immobilization and Recyclability: The phosphonate functionalities provide a robust handle for grafting the catalyst onto solid supports such as metal oxides (e.g., TiO₂, SiO₂), enabling the development of recyclable heterogeneous catalysts.[1][2] This is a critical feature for sustainable and cost-effective chemical processes.

• Modulated Solubility: The phosphonate esters can influence the solubility of the resulting metal complex, allowing for fine-tuning of reaction conditions.

• Potential for Hemilability: The phosphoryl oxygen atoms could potentially engage in hemilabile coordination, where they reversibly bind to the metal center during the catalytic cycle. This dynamic interaction can open up coordination sites for substrate binding and facilitate key elementary steps such as oxidative addition and reductive elimination.

This document provides detailed application notes and protocols for the utilization of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine in catalytic reactions, with a focus on palladium-catalyzed cross-coupling. The information presented herein is intended to serve as a comprehensive guide for researchers, scientists, and drug development professionals seeking to leverage the unique properties of this versatile ligand.

Physicochemical Properties

A summary of the key physicochemical properties of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine is provided in the table below.

Property	Value	Reference
CAS Number	176220-38-5	[3][4][5]
Molecular Formula	C₂₀H₃₀N₂O₆P₂	[3][4][5]
Molecular Weight	456.41 g/mol	[3][4][5]
Appearance	Yellowish-brown solid
Boiling Point	594.5 ± 50.0 °C (Predicted)	[4]
Density	1.202 g/cm³	[4]
pKa	4.35 ± 0.30 (Predicted)	[4]

Synthesis of the Ligand

An efficient synthesis of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine has been reported, typically starting from 4,4'-bis(chloromethyl)-2,2'-bipyridine.[3] The synthesis generally involves a nucleophilic substitution reaction with a phosphite reagent.

Application in Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between aryl or vinyl halides/triflates and organoboron compounds. The choice of ligand is critical for achieving high efficiency and broad substrate scope. The unique electronic and steric properties of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine make it an attractive ligand for this transformation.

Causality Behind Experimental Choices

The protocol provided below is designed based on established principles of palladium-catalyzed cross-coupling reactions, adapted for the specific characteristics of the phosphonate-functionalized bipyridine ligand.

• Palladium Precursor: Palladium(II) acetate (Pd(OAc)₂) is a common and air-stable precatalyst that is reduced in situ to the active Pd(0) species.

• Ligand-to-Metal Ratio: A slight excess of the ligand relative to the palladium precursor is often employed to ensure complete complexation and to prevent the formation of palladium black.

• Base: A base is required to activate the organoboron species and to neutralize the acid generated during the catalytic cycle. Potassium carbonate (K₂CO₃) is a moderately strong base that is effective for a wide range of substrates.

• Solvent System: A mixture of an organic solvent (e.g., 1,4-dioxane or toluene) and water is typically used. Water is often necessary for the transmetalation step, while the organic solvent ensures the solubility of the reactants and the catalyst.

• Inert Atmosphere: Palladium catalysts, particularly the active Pd(0) species, are sensitive to oxygen. Therefore, the reaction should be performed under an inert atmosphere (e.g., argon or nitrogen) to prevent catalyst deactivation.

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: General workflow for the Suzuki-Miyaura cross-coupling reaction.

Detailed Protocol: Suzuki-Miyaura Coupling of 4-Bromoanisole with Phenylboronic Acid

This protocol describes a representative Suzuki-Miyaura cross-coupling reaction using a palladium catalyst supported by 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine.

Materials:

• 4-Bromoanisole (1.0 mmol, 187.0 mg)

• Phenylboronic acid (1.2 mmol, 146.3 mg)

• Potassium carbonate (K₂CO₃) (2.0 mmol, 276.4 mg)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol, 4.5 mg)

• 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine (0.024 mmol, 11.0 mg)

• 1,4-Dioxane (4 mL, degassed)

• Water (1 mL, degassed)

• Schlenk flask (25 mL)

• Magnetic stir bar

• Standard Schlenk line and inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup:

  • To a 25 mL Schlenk flask equipped with a magnetic stir bar, add 4-bromoanisole (187.0 mg, 1.0 mmol), phenylboronic acid (146.3 mg, 1.2 mmol), and potassium carbonate (276.4 mg, 2.0 mmol).

  • In a separate vial, weigh palladium(II) acetate (4.5 mg, 0.02 mmol) and 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine (11.0 mg, 0.024 mmol) and add them to the Schlenk flask.

  • Seal the flask with a rubber septum, and connect it to a Schlenk line. Evacuate the flask and backfill with inert gas. Repeat this cycle three times.

  • Add degassed 1,4-dioxane (4 mL) and degassed water (1 mL) to the flask via syringe.

• Reaction:

  • Place the flask in a preheated oil bath at 90 °C and stir the reaction mixture vigorously.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

• Work-up and Purification:

  • Once the reaction is complete, remove the flask from the oil bath and allow it to cool to room temperature.

  • Add water (10 mL) to the reaction mixture and transfer it to a separatory funnel.

  • Extract the aqueous layer with ethyl acetate (3 x 15 mL).

  • Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

  • Filter the mixture and concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate) to afford the desired biaryl product.

Expected Results:

The Suzuki-Miyaura coupling of 4-bromoanisole with phenylboronic acid is expected to yield 4-methoxybiphenyl. The yield of the reaction will depend on the purity of the reagents and the strict adherence to anaerobic conditions.

Entry	Aryl Halide	Boronic Acid	Product	Expected Yield (%)
1	4-Bromoanisole	Phenylboronic acid	4-Methoxybiphenyl	> 90
2	1-Bromo-4-nitrobenzene	Phenylboronic acid	4-Nitrobiphenyl	> 85
3	4-Bromotoluene	(4-Methoxyphenyl)boronic acid	4-Methoxy-4'-methylbiphenyl	> 90

Application in Ruthenium-Catalyzed Reactions

Ruthenium complexes bearing bipyridine ligands are well-known for their applications in various catalytic transformations, including hydrogenation, transfer hydrogenation, and oxidation reactions.[6] The phosphonate-functionalized bipyridine ligand can be used to synthesize novel ruthenium catalysts with tailored properties.

Catalyst Preparation: Ru(bpy)₂(4,4'-bis(diethylmethylphosphonate)-2,2'-bipyridine)₂

A general procedure for the synthesis of a ruthenium(II) complex bearing the target ligand is outlined below. This complex can serve as a precursor for various catalytic applications.

Materials:

• cis-[Ru(bpy)₂Cl₂]·2H₂O

• 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine

• Ethanol/Water mixture

• Ammonium hexafluorophosphate (NH₄PF₆)

Procedure:

• A mixture of cis-[Ru(bpy)₂Cl₂]·2H₂O and a slight molar excess of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine is refluxed in an ethanol/water mixture for several hours.

• The reaction progress can be monitored by UV-Vis spectroscopy.

• Upon completion, the solvent is removed under reduced pressure.

• The residue is dissolved in a minimum amount of water, and a saturated aqueous solution of NH₄PF₆ is added to precipitate the desired complex as a hexafluorophosphate salt.

• The solid is collected by filtration, washed with cold water and diethyl ether, and dried under vacuum.

Potential Catalytic Applications of the Ruthenium Complex

• Water Oxidation: Ruthenium-bipyridine complexes are among the most studied molecular catalysts for water oxidation.[7] The phosphonate groups on the ligand could be used to anchor the catalyst to a photoanode in a dye-sensitized photoelectrochemical cell for solar fuel production.[1]

• Photocatalysis: The photophysical and electrochemical properties of the ruthenium complex can be exploited in photoredox catalysis for various organic transformations.

Application in Lanthanide-Based Catalysis and Materials

The phosphonate groups of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine exhibit a strong affinity for lanthanide ions. This property can be leveraged in several ways:

• Luminescent Probes: Lanthanide complexes are known for their unique luminescent properties.[8] The bipyridine unit can act as an antenna, absorbing light and transferring the energy to the lanthanide ion, which then emits at its characteristic wavelength.

• Lewis Acid Catalysis: Lanthanide ions are hard Lewis acids and can be used to catalyze a variety of organic reactions. The bipyridine-phosphonate ligand can create a well-defined coordination environment around the lanthanide center, potentially leading to enhanced catalytic activity and selectivity.[9]

• Coordination Polymers and MOFs: The ability of phosphonates to bridge multiple metal centers makes this ligand a suitable building block for the construction of lanthanide-based coordination polymers and metal-organic frameworks (MOFs).[8][10] These materials can have applications in gas storage, separation, and heterogeneous catalysis.

Self-Validating Systems and Troubleshooting

For Suzuki-Miyaura Coupling:

• Catalyst Activity Check: A small-scale test reaction with a known reactive substrate pair (e.g., iodobenzene and phenylboronic acid) can be performed to confirm the activity of the catalyst system.

• Monitoring by TLC/GC-MS: Regular monitoring of the reaction progress is crucial. The disappearance of the starting materials and the appearance of the product spot/peak confirms that the reaction is proceeding.

• Troubleshooting:

  • Low or No Conversion: This could be due to catalyst deactivation (exposure to air), impure reagents, or an inappropriate choice of base or solvent. Ensure all reagents are pure and the reaction is performed under strictly anaerobic conditions. A different base or solvent system may need to be screened.

  • Formation of Side Products: Homocoupling of the boronic acid can occur. This can sometimes be suppressed by using a lower reaction temperature or a different base.

Conclusion and Future Outlook

4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine is a highly versatile ligand with significant potential in catalysis and materials science. Its unique combination of a robust chelating bipyridine core and functional phosphonate groups opens up a wide range of possibilities for the design of novel catalysts and functional materials. The protocols and application notes provided in this document serve as a starting point for researchers to explore the rich chemistry of this promising ligand. Future research in this area could focus on the development of chiral versions of this ligand for asymmetric catalysis, the synthesis of novel heterobimetallic complexes with unique catalytic properties, and the fabrication of advanced materials for applications in sensing, optoelectronics, and energy conversion.

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Application Notes and Protocols for Investigating the Photophysical Properties of Metal Complexes with Substituted Bipyridines

These application notes provide researchers, scientists, and drug development professionals with a comprehensive guide to the synthesis, characterization, and application of metal complexes featuring substituted bipyridine ligands. This document is structured to provide not only step-by-step protocols but also the scientific rationale behind the experimental choices, ensuring a deep understanding of the photophysical principles at play.

Introduction: The Versatility of Bipyridine Metal Complexes

Metal complexes containing bipyridine (bpy) and its substituted derivatives are a cornerstone of modern inorganic chemistry. Their unique combination of properties—including robust chemical stability, rich redox behavior, and vibrant photophysical characteristics—has made them indispensable in a wide range of applications.[1] The prototypical example, tris(2,2'-bipyridine)ruthenium(II) ([Ru(bpy)₃]²⁺), has been extensively studied for its luminescent properties and its role in photoredox catalysis and solar energy conversion.[2]

The true power of these complexes lies in their tunability. By introducing substituents onto the bipyridine ligands, one can systematically alter the electronic properties of the complex. Electron-donating groups (EDGs) and electron-withdrawing groups (EWGs) can modify the energies of the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO), thereby fine-tuning the absorption and emission spectra, excited-state lifetimes, and redox potentials.[3] This ability to tailor photophysical properties is of paramount importance in the development of targeted therapeutics, advanced bioimaging agents, and efficient photocatalysts.[3][4] For instance, in photodynamic therapy (PDT), the photosensitizer's ability to absorb light and generate reactive oxygen species can be optimized through ligand design.

This guide will walk you through the essential protocols for synthesizing substituted bipyridine ligands and their metal complexes, followed by detailed methods for characterizing their key photophysical properties.

Synthesis of Substituted Bipyridine Ligands and Metal Complexes

The foundation of a tailored metal complex is the synthetic control over its ligands. The Suzuki-Miyaura cross-coupling reaction is a powerful and widely used method for creating C-C bonds to produce asymmetrically substituted bipyridines.[5][6]

Protocol 2.1: Synthesis of a Substituted 4,4'-Bipyridine via Suzuki Coupling

This protocol provides a general method for the palladium-catalyzed Suzuki coupling of a brominated bipyridine with a substituted phenylboronic acid.

Rationale: The Suzuki coupling is chosen for its high functional group tolerance and generally good yields.[5] The choice of a palladium catalyst and a suitable base is critical to overcome the potential inhibition of the catalyst by the bipyridine product.[5]

Materials:

• 4,4'-dibromo-2,2'-bipyridine

• Substituted phenylboronic acid (e.g., 4-methoxyphenylboronic acid)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Sodium carbonate (Na₂CO₃)

• Toluene

• Ethanol

• Water (degassed)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard glassware for inert atmosphere synthesis (Schlenk line)

Procedure:

• Reaction Setup: In a Schlenk flask, combine 4,4'-dibromo-2,2'-bipyridine (1.0 eq), the substituted phenylboronic acid (1.1 eq), and sodium carbonate (3.0 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Solvent Addition: Add a degassed 3:1 mixture of toluene and ethanol, followed by degassed water (approximately 10% of the total solvent volume).

• Catalyst Addition: Add the palladium catalyst, Pd(PPh₃)₄ (0.05 eq), to the mixture under a positive flow of inert gas.

• Reaction: Heat the mixture to reflux (typically 80-90 °C) and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature. Add water and extract the product with an organic solvent such as ethyl acetate or dichloromethane.

• Purification: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Caption: Workflow for the synthesis of a substituted bipyridine ligand via Suzuki coupling.

Protocol 2.2: Synthesis of a [Ru(bpy)₂(substituted-bpy)]²⁺ Complex

This protocol outlines the synthesis of a heteroleptic ruthenium complex using a precursor complex, cis-[Ru(bpy)₂(Cl)₂].[7]

Rationale: The synthesis proceeds via the substitution of the chloride ligands on the precursor with the newly synthesized substituted bipyridine ligand. Using a precursor like cis-[Ru(bpy)₂(Cl)₂] allows for the controlled formation of heteroleptic complexes.[7]

Materials:

• cis-Bis(2,2'-bipyridine)dichlororuthenium(II) dihydrate [cis-[Ru(bpy)₂(Cl)₂]·2H₂O]

• Substituted bipyridine ligand from Protocol 2.1 (1.0 eq)

• Ethanol/water mixture (e.g., 3:1)

• Ammonium hexafluorophosphate (NH₄PF₆)

Procedure:

• Reaction Mixture: In a round-bottom flask, dissolve cis-[Ru(bpy)₂(Cl)₂]·2H₂O and the substituted bipyridine ligand in an ethanol/water mixture.

• Reflux: Heat the mixture to reflux for 2-4 hours. The color of the solution should change, typically to a deep red or orange.

• Cooling and Filtration: Cool the solution to room temperature. Filter to remove any unreacted starting material.

• Precipitation: To the filtrate, add a saturated aqueous solution of NH₄PF₆ to precipitate the complex as its hexafluorophosphate salt.

• Isolation: Cool the mixture in an ice bath to maximize precipitation. Collect the solid product by vacuum filtration.

• Washing: Wash the solid with cold water, followed by a small amount of cold diethyl ether.

• Drying: Dry the product under vacuum. The complex can be further purified by recrystallization.

Caption: General workflow for the synthesis of a heteroleptic ruthenium bipyridine complex.

Photophysical Characterization

Once the metal complex is synthesized and purified, its photophysical properties must be thoroughly characterized. This involves a suite of spectroscopic techniques.

Steady-State Spectroscopy: Absorption and Emission

UV-Visible Absorption Spectroscopy:

• Purpose: To determine the wavelengths of light the complex absorbs and to calculate its molar extinction coefficients (ε).

• Procedure: Prepare a dilute solution of the complex in a spectroscopic grade solvent (e.g., acetonitrile). Record the absorbance spectrum using a dual-beam UV-Vis spectrophotometer. The spectrum of ruthenium bipyridine complexes typically shows intense π-π* transitions in the UV region and metal-to-ligand charge transfer (MLCT) bands in the visible region.

Photoluminescence (PL) Spectroscopy:

• Purpose: To measure the emission spectrum of the complex upon excitation at a specific wavelength.

• Procedure: Using a spectrofluorometer, excite the sample at a wavelength corresponding to an absorption maximum (usually the MLCT band). Record the emission spectrum. The resulting spectrum will reveal the emission maximum (λₑₘ) and the shape of the emission band.

Protocol 3.2: Determination of Photoluminescence Quantum Yield (PLQY)

The PLQY (Φ) is a critical measure of a molecule's emission efficiency, defined as the ratio of photons emitted to photons absorbed. The relative method, which compares the sample to a known standard, is widely used.[8]

Rationale: The relative method is experimentally simpler than the absolute method and provides reliable results when an appropriate standard is chosen and experimental conditions are carefully controlled to minimize errors like the inner filter effect.[8]

Materials:

• Purified metal complex sample

• A suitable quantum yield standard with a known Φ (e.g., [Ru(bpy)₃]Cl₂ in water, Φ = 0.028)

• Spectroscopic grade solvent

• UV-Vis spectrophotometer and spectrofluorometer

Procedure:

• Prepare Solutions: Prepare a series of at least five dilutions for both the sample and the standard in the same solvent. The concentrations should be low enough to keep the absorbance at the excitation wavelength below 0.1 to avoid inner filter effects.[8]

• Measure Absorbance: Record the UV-Vis absorption spectrum for each solution.

• Measure Emission: For each solution, excite at the same wavelength used for the absorbance measurements and record the emission spectrum. The entire emission band should be recorded.

• Integrate Emission Spectra: Calculate the integrated fluorescence intensity (area under the emission curve) for each spectrum.

• Plot Data: For both the sample and the standard, plot the integrated emission intensity versus absorbance at the excitation wavelength.

• Calculate Gradients: Determine the gradient (slope) of the linear fit for both plots.

• Calculate PLQY: Use the following equation to calculate the quantum yield of the sample (Φₓ):

  Φₓ = Φₛₜ * (Gradₓ / Gradₛₜ) * (ηₓ² / ηₛₜ²)

  Where:

  • Φₛₜ is the quantum yield of the standard.

  • Gradₓ and Gradₛₜ are the gradients for the sample and standard, respectively.

  • ηₓ and ηₛₜ are the refractive indices of the sample and standard solutions (if the solvent is the same, this term is 1).

Protocol 3.3: Time-Resolved Photoluminescence Spectroscopy

Time-resolved photoluminescence (TRPL) measures the decay of luminescence after excitation with a short pulse of light, providing the excited-state lifetime (τ). This is crucial for understanding the dynamics of the excited state. Time-Correlated Single Photon Counting (TCSPC) is a common and highly sensitive technique for these measurements.[1][9]

Rationale: The excited-state lifetime is a direct probe of the competition between radiative and non-radiative decay pathways. Longer lifetimes can be beneficial for applications requiring bimolecular reactions, such as photoredox catalysis.[10]

Experimental Setup (TCSPC):

• Pulsed Light Source: A laser (e.g., picosecond pulsed diode laser) provides the excitation pulses.

• Sample Chamber: Holds the cuvette with the sample solution.

• Photon Detector: A highly sensitive detector, such as a single-photon avalanche diode (SPAD) or a photomultiplier tube (PMT), detects the emitted photons.[1]

• TCSPC Electronics: A time-to-digital converter (TDC) or similar electronics measures the time difference between the laser pulse (START) and the detection of a photon (STOP).[1]

Procedure:

• Instrument Setup: The pulsed laser is directed onto the sample. The emission is collected, passed through a monochromator or filter to select the desired wavelength, and focused onto the detector.

• Data Acquisition: The TCSPC electronics build a histogram of photon arrival times relative to the laser pulse. To ensure accurate statistics, the photon detection rate is kept low (typically 1-5% of the laser repetition rate).

• Data Analysis: The resulting decay curve is fitted to an exponential function (or a sum of exponentials) to extract the lifetime(s). The instrument response function (IRF) is measured using a scattering solution and is used in the deconvolution of the decay data for very short lifetimes.[8][11]

  The decay is often modeled by: I(t) = A * exp(-t/τ)

  For multi-exponential decays: I(t) = Σ Aᵢ * exp(-t/τᵢ)

Caption: Schematic of a Time-Correlated Single Photon Counting (TCSPC) setup for lifetime measurements.

Structure-Property Relationships

The true utility of substituted bipyridine complexes comes from the ability to tune their properties. The table below summarizes typical photophysical data for ruthenium complexes with bipyridines bearing electron-donating (e.g., -OCH₃) and electron-withdrawing (e.g., -CN) groups.

Table 1: Photophysical Properties of Representative Ruthenium(II) Bipyridine Complexes

Complex	λₐbs (MLCT) (nm)	λₑₘ (nm)	Quantum Yield (Φ)	Lifetime (τ) (ns)
[Ru(bpy)₃]²⁺	452	615	0.028	600
[Ru(4,4'-(OCH₃)₂-bpy)₃]²⁺	460	645	0.015	350
[Ru(4,4'-(CN)₂-bpy)₃]²⁺	440	600	0.090	1100
[Ru(bpy)₂(4,4'-(N(CH₃)₂)-bpy)]²⁺	485	720	~0.007	~100

(Note: Values are approximate and can vary with solvent and counter-ion. Data synthesized from literature sources.[3][12])

Analysis of Trends:

• Electron-Donating Groups (EDGs): Substituents like -OCH₃ or -N(CH₃)₂ raise the energy of the HOMO, which is primarily metal-based but has ligand character. This leads to a red-shift in the absorption and emission spectra (lower energy).[3] Often, these substitutions can also open up non-radiative decay pathways, leading to lower quantum yields and shorter lifetimes.

• Electron-Withdrawing Groups (EWGs): Substituents like -CN lower the energy of the ligand-based LUMO (the π* orbital). This can lead to a slight blue-shift or minimal shift in the absorption spectrum but can significantly increase the energy gap between the excited state and non-radiative decay states, resulting in higher quantum yields and longer lifetimes.[12]

Applications in Drug Development and Beyond

The detailed characterization of these photophysical properties is not merely an academic exercise. It is essential for the rational design of molecules for specific applications:

• Photodynamic Therapy (PDT): For a complex to be an effective PDT agent, it must have strong absorption in the therapeutic window (red or near-IR light), a long-lived triplet excited state to efficiently generate singlet oxygen, and high photostability.

• Bioimaging and Biosensing: Luminescent probes for bioimaging require high quantum yields for bright signals and long lifetimes to enable time-gated imaging, which can reduce background autofluorescence from biological samples.[13]

• Photoredox Catalysis: Photocatalysts need to have suitable excited-state redox potentials and long lifetimes to engage in bimolecular electron or energy transfer reactions.[10]

By understanding and applying the protocols outlined in this guide, researchers can effectively synthesize and characterize novel metal complexes with tailored photophysical properties, accelerating innovation in medicine, materials science, and catalysis.

References

• Swabian Instruments. (n.d.). Time-Resolved Photoluminescence (TRPL). Retrieved from [Link]

• Gomez, M. A., et al. (2020). Novel Heteroleptic Ruthenium(II) Complexes with 2,2′- Bipyridines Containing a Series of Electron-Donor and Electron-Acceptor Substituents in 4,4′-Positions: Syntheses, Characterization, and Application as Sensitizers for ZnO Nanowire-Based Solar Cells. ACS Omega. Retrieved from [Link]

• Kirgan, R. A., et al. (2008). Physical, photophysical and structural properties of ruthenium(ii) complexes containing a tetradentate bipyridine ligand. Dalton Transactions. Retrieved from [Link]

• PicoQuant. (n.d.). Time-Resolved Photoluminescence (TRPL). Retrieved from [Link]

• Ben-Aoun, S., et al. (2019). Synthesis and characterization of a new ditopic bipyridine-terpyridine bridging ligand using a Suzuki cross-coupling reaction. Semantic Scholar. Retrieved from [Link]

• Kirgan, R. A., et al. (2008). Physical, photophysical and structural properties of ruthenium(II) complexes containing a tetradentate bipyridine ligand. PubMed. Retrieved from [Link]

• University of Massachusetts. (n.d.). Tris(2,2'-bipyridine)ruthenium(II) Dichloride Hexahydrate. Retrieved from [Link]

• Soria-Meneses, P. J., et al. (2022). Statistical Analysis of Photoluminescence Decay Kinetics in Quantum Dot Ensembles: Effects of Inorganic Shell Composition and Environment. ACS Publications. Retrieved from [Link]

• Lo, K. K.-W. (2015). Shining New Light on Biological Systems: Luminescent Transition Metal Complexes for Bioimaging and Biosensing Applications. PubMed Central. Retrieved from [Link]

• Jur, S. S., et al. (1995). Complexes of the Ruthenium(II)-2,2':6',2''-terpyridine Family. Effect of Electron-Accepting and -Donating Substituents on the Photophysical and Electrochemical Properties. Inorganic Chemistry. Retrieved from [Link]

• Gibson, D. (2022). Structural, electrochemical and photophysical properties of an exocyclic di-ruthenium complex and its application as a photosensitizer. Dalton Transactions. Retrieved from [Link]

• ResearchGate. (n.d.). Experiment 47 - Synthesis of the Ru(bpy)2(Cl)2. Retrieved from [Link]

• Slinker, J. D., et al. (2003). Synthesis and Spectroscopic Characterization of CN-Substituted Bipyridyl Complexes of Ru(II). Inorganic Chemistry. Retrieved from [Link]

• McKenzie, L. K., et al. (2018). Polypyridine Iridium(III) and Ruthenium(II) Complexes for Homogeneous and Graphene‐Supported Photoredox Catalysis. ResearchGate. Retrieved from [Link]

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Application &amp; Protocol Guide: Electrochemical Analysis of Ruthenium-Bipyridine Complexes

Introduction: The Enduring Significance of Ruthenium-Bipyridine Complexes

Ruthenium(II) polypyridyl complexes, particularly those involving 2,2'-bipyridine (bpy) and its derivatives, stand as cornerstone molecules in coordination chemistry. Their unique combination of chemical stability, rich photophysical properties, and reversible redox behavior has propelled their application across a vast scientific landscape.[1][2] From pioneering work in solar energy conversion to their modern use as labels in immunoassays and DNA probes, the ability to precisely characterize their electronic properties is paramount.[2][3]

This guide serves as a comprehensive resource for researchers, scientists, and drug development professionals engaged in the electrochemical analysis of these versatile complexes. We move beyond mere procedural descriptions to provide a foundational understanding of the principles, explain the rationale behind experimental choices, and offer detailed, field-proven protocols for the most critical analytical techniques. The aim is to empower users to not only generate high-quality data but also to interpret it with confidence, fostering innovation in fields ranging from materials science to therapeutic development.[2][4]

Part 1: Foundational Principles of Redox Behavior

The electrochemical signature of a ruthenium-bipyridine complex is dominated by a series of one-electron transfer steps. Understanding these processes is key to interpreting experimental data.

• Metal-Centered Oxidation: The most prominent feature in the anodic (positive potential) region is the reversible oxidation of the ruthenium metal center from Ru(II) to Ru(III). The formal potential (E°') of this Ru(III)/Ru(II) couple is highly sensitive to the electronic nature of the surrounding ligands. Electron-donating groups on the bipyridine ligands make the complex easier to oxidize (shifting the potential to less positive values), while electron-withdrawing groups make it more difficult.[5]

• Ligand-Centered Reductions: In the cathodic (negative potential) region, a series of reductions are observed. These are typically localized on the π* orbitals of the bipyridine ligands.[6] For a complex like [Ru(bpy)3]2+, three sequential, reversible one-electron reductions can often be resolved, corresponding to the formation of the radical anion on each of the three bipyridine ligands.[6]

• Metal-to-Ligand Charge Transfer (MLCT): The characteristic intense color and luminescence of these complexes arise from MLCT transitions.[1] Upon absorption of light, an electron is promoted from a metal-centered d-orbital to a ligand-centered π* orbital. The energy of this transition, and thus the photophysical properties, is directly related to the HOMO-LUMO gap, which can be estimated from electrochemical measurements.[7]

The interplay between these redox states is fundamental to the application of these complexes, particularly in electrochemiluminescence (ECL), where electron transfer between oxidized and reduced forms of the complex leads to light emission.

Part 2: Core Electrochemical Techniques & Protocols

2.1 Cyclic Voltammetry (CV): Mapping the Redox Landscape

Cyclic voltammetry is the quintessential technique for probing the electrochemical behavior of ruthenium-bipyridine complexes. It provides rapid insight into redox potentials, electrochemical reversibility, and the stability of different oxidation states.[7]

• Solvent and Supporting Electrolyte: Acetonitrile is a common solvent due to its wide potential window and ability to dissolve the complexes and electrolyte. The supporting electrolyte, typically a tetra-alkylammonium salt like tetrabutylammonium hexafluorophosphate (Bu4NPF6), is crucial. It provides conductivity to the solution but is electrochemically inert within the potential range of interest, ensuring that the measured currents are due solely to the analyte.[7]

• Three-Electrode System: A three-electrode setup is standard. The working electrode (e.g., glassy carbon, platinum) is where the electron transfer with the analyte occurs.[8] The reference electrode (e.g., Ag/AgCl) provides a stable potential against which the working electrode's potential is measured.[7][9] The auxiliary (or counter) electrode (e.g., platinum wire) completes the circuit, passing current that balances the process at the working electrode without interfering with the measurement.[7]

• Scan Rate (ν): Varying the scan rate is a powerful diagnostic tool. For a reversible, diffusion-controlled process, the peak current (ip) is proportional to the square root of the scan rate (ν¹/²), and the peak separation (ΔEp) is close to 59/n mV (where n is the number of electrons, typically 1).[7] Deviations from this behavior can indicate coupled chemical reactions or adsorption processes.[9][10]

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• 5. Spectroelectrochemical studies of a ruthenium complex containing the pH sensitive 4,4'-dihydroxy-2,2'-bipyridine ligand - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purification of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine

Welcome to the technical support guide for the purification of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine (CAS No. 176220-38-5). This document is designed for researchers, chemists, and drug development professionals who are synthesizing and purifying this important bipyridine ligand. As a key building block in coordination chemistry, catalysis, and materials science, achieving high purity is paramount for reproducible downstream applications.[1][2]

This guide moves beyond a simple protocol, offering in-depth, field-proven insights into the nuances of the purification process. We will address common challenges, provide logical troubleshooting frameworks, and answer frequently asked questions, all grounded in established chemical principles.

Troubleshooting Guide: From Crude Reaction to Pure Product

The most common route to synthesizing 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine is the Michaelis-Arbuzov reaction, typically involving the reaction of 4,4'-bis(halomethyl)-2,2'-bipyridine with an excess of triethyl phosphite.[3][4][5] Most purification challenges arise from incomplete reactions, side products, or difficulties in separating the desired product from residual reagents.

Workflow Overview: Synthesis and Purification

The general experimental pathway involves synthesis, workup, and purification, followed by rigorous characterization. Understanding this flow is key to diagnosing issues at each stage.

Caption: General workflow for synthesis and purification.

Problem 1: My Crude Product is a Sticky, Inseparable Oil.

Q: After removing the excess triethyl phosphite under vacuum, I'm left with a viscous, brown oil that is difficult to handle and analyze by TLC. What's happening?

A: This is a very common issue. The high boiling point of both the product and potential byproducts, including excess triethyl phosphite, can make solvent removal challenging.

• Probable Cause 1: Residual Triethyl Phosphite. Triethyl phosphite has a boiling point of ~156 °C. Standard rotary evaporation may not be sufficient to remove it completely, leaving it as a viscous contaminant.

• Probable Cause 2: Formation of Oligomeric Byproducts. At the elevated temperatures often used for the Arbuzov reaction, minor side reactions can lead to small amounts of polymeric or oligomeric materials, contributing to the viscosity.

• Solution & Rationale:

  • High-Vacuum Distillation: Before chromatography, attempt to remove the bulk of the triethyl phosphite using a Kugelrohr apparatus or short-path distillation under high vacuum (<1 Torr). This is significantly more effective than a standard rotary evaporator.

  • Direct to Chromatography: If high-vacuum equipment is unavailable, you can proceed directly to column chromatography. The excess phosphite will elute with the non-polar solvent front. However, this requires a larger column and more solvent.

  • Trituration: Try triturating the crude oil with a non-polar solvent like cold hexanes or diethyl ether. The desired product is often a solid or a less soluble oil and may precipitate, allowing you to decant the more soluble impurities.

Problem 2: Poor Separation During Column Chromatography.

Q: I'm running a silica gel column, but my product is streaking badly, or I'm seeing significant co-elution of impurities.

A: This points to issues with the stationary phase (silica), the mobile phase (eluent), or the nature of the product itself. The bipyridine nitrogen atoms can interact strongly with the acidic silanol groups on the silica surface, causing streaking.

• Probable Cause 1: Acidic Silica Gel. The lone pairs on the pyridine rings are basic and interact strongly with acidic Si-OH groups, leading to poor peak shape and irreversible adsorption.

• Probable Cause 2: Incorrect Eluent Polarity. The eluent system may not have the optimal polarity to differentiate between the desired bis-phosphonate, the mono-phosphonate intermediate, and the unreacted bis(halomethyl) starting material.

• Probable Cause 3: Column Overloading. Applying too much crude product to the column will inevitably lead to poor separation.

Caption: Decision tree for troubleshooting column chromatography.

Detailed Step-by-Step Protocol for Optimized Column Chromatography:

• Prepare Deactivated Silica (Optional but Recommended): Create a slurry of silica gel in your starting eluent (e.g., Dichloromethane). Add triethylamine to make up ~1% of the total solvent volume.[6] This neutralizes acidic sites.

• Select the Eluent System: Use TLC to find an appropriate system. A gradient is often most effective.

  • Start with a less polar system like Dichloromethane (DCM) / Ethyl Acetate (EtOAc) or Hexanes / Ethyl Acetate.

  • A common starting point is 50:50 Diethyl Ether : Petroleum Ether.[7]

  • For highly polar impurities, a gradient of DCM increasing to 5-10% Methanol in DCM is effective.

• Pack the Column: Pack the column with the prepared silica slurry. Do not let the column run dry.

• Load the Sample: Dissolve your crude product in a minimal amount of DCM. If it's insoluble, you can adsorb it onto a small amount of silica gel, dry it, and load the resulting powder onto the top of the column.

• Elute and Collect: Run the column, collecting fractions and monitoring them by TLC. Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

Chromatography System	Typical Application	Advantages/Disadvantages
Silica Gel with EtOAc/Hexanes	Standard purification for moderately polar compounds.	Good general-purpose system. May require Et₃N to prevent streaking.
Silica Gel with DCM/MeOH	Good for separating more polar compounds.	Methanol is a strong eluent; use a shallow gradient (0-10%) for best results.
Neutral Alumina	Alternative to silica for basic compounds.	Less acidic, inherently reduces streaking. Can have different selectivity than silica.

Problem 3: My NMR Spectrum Shows Unexpected Signals.

Q: I've purified my product, but the ¹H or ³¹P NMR spectrum isn't clean. What are these extra peaks?

A: NMR is the definitive tool for assessing purity. Unexpected signals usually correspond to common, structurally similar impurities that co-eluted with your product.

• Probable Cause 1: Mono-substituted Product. Incomplete reaction at one of the two reactive sites results in 4-(diethylmethylphosphonate)-4'-(halomethyl)-2,2'-bipyridine. Its polarity is very similar to the desired product, making it difficult to separate.

  • Signature: In the ¹H NMR, you will see two distinct methylene signals: one a doublet coupled to phosphorus (~3.2-3.4 ppm) and another singlet for the -CH₂-Halide group (~4.6 ppm). The aromatic region will be asymmetric.

• Probable Cause 2: Unreacted Starting Material. 4,4'-bis(halomethyl)-2,2'-bipyridine may persist if the reaction did not go to completion.

  • Signature: A sharp singlet in the ¹H NMR around 4.6-4.8 ppm corresponding to the two equivalent -CH₂-Cl or -CH₂-Br groups.[6]

• Probable Cause 3: Hydrolyzed Phosphonate. If exposed to moisture (especially under acidic or basic conditions), the phosphonate esters can hydrolyze to phosphonic acids.

  • Signature: In the ³¹P NMR, you will see additional signals, often broader than the sharp singlet of the desired product. The chemical shift is sensitive to pH.[8]

Expected NMR Data for Pure Product
¹H NMR (CDCl₃)	δ ~8.7 (d, 2H), 8.4 (s, 2H), 7.4 (dd, 2H), 4.1 (m, 8H, O-CH₂-CH₃), 3.3 (d, 4H, J(P,H) ≈ 22 Hz, Bpy-CH₂-P), 1.3 (t, 12H, O-CH₂-CH₃)
³¹P NMR (CDCl₃)	δ ~28-32 ppm (s, referenced to H₃PO₄)[9]

Solution: If these impurities are present, re-purification is necessary. Try a very long column with a shallow gradient to improve resolution. Alternatively, preparative HPLC can be used for high-purity samples.

Frequently Asked Questions (FAQs)

Q1: Which starting material is better: 4,4'-bis(chloromethyl)- or 4,4'-bis(bromomethyl)-2,2'-bipyridine?

A: Both are viable precursors. The choice depends on reactivity and availability. 4,4'-bis(bromomethyl)-2,2'-bipyridine is more reactive in the Michaelis-Arbuzov reaction due to bromide being a better leaving group than chloride.[5] This can lead to faster reaction times and lower required temperatures. However, the chloro-analog is often more stable and less expensive.[6] If you are experiencing a sluggish reaction with the chloro-precursor, adding a catalytic amount of sodium iodide (NaI) can facilitate an in situ Finkelstein reaction to generate the more reactive iodo-intermediate.

Q2: How can I be certain my final product is pure?

A: Purity should be assessed by a combination of methods:

• NMR Spectroscopy: A clean ¹H NMR spectrum showing the correct integrations and coupling constants, along with a single peak in the ³¹P NMR spectrum, is the primary indicator of purity.

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) should be used to confirm the exact mass of the compound (C₂₀H₃₀N₂O₆P₂), which has a molecular weight of 456.41 g/mol .[10]

• Elemental Analysis: For a definitive confirmation of elemental composition (C, H, N), elemental analysis should match the calculated values.

• TLC: The purified product should appear as a single spot in multiple eluent systems on a TLC plate.

Q3: Can I purify this compound by recrystallization?

A: While column chromatography is the most common method, recrystallization may be possible if the crude product is obtained as a solid and is relatively pure (>90%). The challenge is finding a suitable solvent system. A binary solvent system, such as dissolving the solid in a minimal amount of a hot, good solvent (like ethanol or ethyl acetate) and then adding a poor solvent (like hexanes or water) until turbidity appears, followed by slow cooling, may be effective.[7] However, for crude mixtures containing oily impurities, chromatography is far more reliable.

Q4: What is the stability and proper storage for the final product?

A: 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine is a relatively stable compound. However, the phosphonate ester groups are susceptible to hydrolysis over long periods, especially in the presence of acid or base. For long-term storage, it should be kept in a tightly sealed container, under an inert atmosphere (nitrogen or argon), and stored in a cool, dark, and dry place, such as a freezer (-20 °C).

References

• Wikipedia. (n.d.). Michaelis–Arbuzov reaction. Retrieved from [Link]

• Ren, Y., et al. (2018). Alcohol-Based Michaelis-Arbuzov Reaction: an Efficient and Environmentally-Benign Way for C-P(O) Bond Formation. Supporting Information. Retrieved from [Link]

• LookChem. (n.d.). 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine. Retrieved from [Link]

• Norris, M. R., et al. (2013). Synthesis of phosphonic acid derivatized bipyridine ligands and their ruthenium complexes. Inorganic Chemistry, 52(21), 12492-501. Retrieved from [Link]

• Fraser, C. L., et al. (2002). Efficient Synthesis of Halomethyl-2,2′-Bipyridines: 4,4′-Bis(chloromethyl)-2,2′-bipyridine. Organic Syntheses, 78, 82. Retrieved from [Link]

• Abdel-Kader, M. H., et al. (2018). The new acrylic acid derivatives diethyl 2-(2,2 -bipyridin-4-ylmethylene)malonate and diethyl 3,3 -(2,2 -bipyridine-4,4 -diyl)diacrylate. Journal of Chemical Sciences, 130(6). Retrieved from [Link]

• Alauzun, J., et al. (1998). Facile and Efficient Syntheses of 2,2'-bipyridine-based Bis(phosphonic) Acids. Tetrahedron Letters, 39(23), 4043-4046. Retrieved from [Link]

• Kalyan, N., et al. (2021). Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction. Molecules, 26(11), 3326. Retrieved from [Link]

• Chem-Station. (2014). Michaelis-Arbuzov Reaction. Retrieved from [Link]

• Liu, T., & Fraser, C. L. (n.d.). Discussion Addendum for: Efficient Synthesis of Halomethyl-2,2'-Bipyridines: 4,4'-Bis(Chloromethyl)-2,2'-Bipyridine. Organic Syntheses. Retrieved from [Link]

• Career Henan Chemical Co. (n.d.). 4,4′-Bis(diethylmethylphosphonate)-2,2′-bipyridine. Retrieved from [Link]

• BoroPharm Inc. (n.d.). 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine. Retrieved from [Link]

• Sasse, W. H. F. (1963). 2,2′-Bipyridine. Organic Syntheses, 43, 13. Retrieved from [Link]

• PubChem. (n.d.). Tetraethyl ([2,2'-bipyridine]-4,4'-diylbis(methylene))bis(phosphonate). Retrieved from [Link]

• Zhang, L., et al. (2010). Novel method for synthesizing 4,4'-bis(hydroxymethyl)-2,2'-bipyridine. Synthetic Communications, 40(1), 126-131. Retrieved from [Link]

• ResearchGate. (n.d.). Figure S2a . 1 H NMR spectrum of 4-(diethylphosphonomethyl)-4′-methyl-2,2′-bipyridine ( 2 ). Retrieved from [Link]

• ACS Publications. (2013). Synthesis of Phosphonic Acid Derivatized Bipyridine Ligands and Their Ruthenium Complexes. Retrieved from [Link]

• Varghese, B., et al. (2004). Assembling metal phosphonates in the presence of monodentate-terminal and bidentate-bridging pyridine ligands. Dalton Transactions, (15), 2354-2360. Retrieved from [Link]

• Gillies, R. J., et al. (1986). Characterization of methylphosphonate as a 31P NMR pH indicator. Journal of Biochemical and Biophysical Methods, 13(2), 115-126. Retrieved from [Link]

• Moudam, O., et al. (2020). [4,4′-Bis(4-fluorophenyl)-6,6′-dimethyl-2,2′-bipyridine] [bis (2-(diphenylphosphino) phenyl) ether] Silver(I) Hexafluorophosphate. Molbank, 2020(3), M1152. Retrieved from [Link]

• Klajn, R., et al. (2010). Supramolecular Binding of Phosphonate Dianions by Nanojars and Nanojar Clamshells. Journal of the American Chemical Society, 132(36), 12753–12763. Retrieved from [Link]

• Wahida, A., et al. (2022). Octadentate Bispidine Chelators for Tb(III) Complexation: Pyridine Carboxylate versus Pyridine Phosphonate Donors. Inorganic Chemistry, 61(4), 2098–2111. Retrieved from [Link]

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Technical Support Center: A Troubleshooting Guide for the Synthesis of Phosphonate Bipyridine Ligands

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of phosphonate bipyridine ligands. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of synthesizing these valuable compounds. Phosphonate-functionalized bipyridines are crucial ligands in areas ranging from catalysis and materials science to the development of therapeutic agents, primarily due to their strong chelating properties and ability to anchor complexes to surfaces.[1][2]

However, their synthesis is often plagued by challenges such as low yields, catalyst deactivation, and difficult purifications.[3][4] This document provides a series of troubleshooting guides and frequently asked questions (FAQs) in a structured, question-and-answer format to directly address common issues encountered in the lab. Our goal is to move beyond simple protocols by explaining the underlying chemical principles, enabling you to make informed decisions to optimize your synthetic outcomes.

Section 1: Troubleshooting the Hirao Cross-Coupling Reaction

The palladium-catalyzed Hirao cross-coupling is a primary method for forming a direct C(sp²)–P bond between a halo-bipyridine and a dialkyl phosphite.[5] While powerful, it is sensitive to several factors that can drastically reduce yields.

FAQ 1.1: My Hirao coupling reaction is giving very low yield or is failing completely. What are the most common causes?

This is the most frequent issue and typically points to one of three areas: catalyst inactivation, suboptimal reaction conditions, or poor reagent quality.

• Catalyst Deactivation: The most significant challenge in this specific reaction is the poisoning of the palladium catalyst by the bipyridine starting material or, more potently, the bipyridine product.[3][6] Bipyridines are excellent bidentate ligands and can displace the phosphine ligands (e.g., triphenylphosphine) from the palladium center, forming a stable, catalytically inactive complex. This effectively halts the catalytic cycle.[4][6]

• Suboptimal Reaction Conditions: The choice of catalyst, ligand, base, and solvent are all interconnected and critical for success. An inappropriate combination can lead to failed reactions. For instance, many standard Hirao conditions that work for simple aryl halides fail for bipyridines due to the catalyst poisoning issue.[7]

• Reagent Quality:

  • Dialkyl Phosphite: Diethyl phosphite and other dialkyl phosphites are susceptible to hydrolysis. Ensure you are using a dry, high-purity reagent.

  • Solvent and Base: Anhydrous solvents and bases are crucial. The presence of water can interfere with the catalyst and reagents. Triethylamine, a common base, should be distilled and stored over potassium hydroxide.

  • Palladium Catalyst: Use a reliable source of Pd(0) or a Pd(II) precursor that reduces in situ. Ensure it has been stored properly under an inert atmosphere.

FAQ 1.2: I suspect catalyst deactivation is my main problem. How can I prevent the bipyridine product from poisoning the catalyst?

Preventing the bipyridine from coordinating to the palladium center is key to achieving high yields.

The most effective strategy, as demonstrated in the literature, is to add a large excess of a monodentate phosphine ligand, typically triphenylphosphine (PPh₃), to the reaction mixture.[6] By Le Chatelier's principle, a high concentration of PPh₃ shifts the equilibrium away from the formation of the inactive Pd(bpy)(PPh₃)₂ complex, keeping the catalytically active species in solution.

Caption: Equilibrium between active and deactivated catalyst.

A second approach involves using bulky phosphine ligands or specific ligand systems like 1,1′-bis(diphenylphosphino)ferrocene (dppf), which can sometimes offer more stability to the catalytic complex and improve yields even with lower catalyst loadings.[7]

FAQ 1.3: What are the optimal starting conditions for a Hirao coupling with a bromo-bipyridine?

While every substrate is different, a robust starting point is crucial. Based on successful literature procedures, the following conditions are recommended, particularly the use of excess triphenylphosphine.[6]

Parameter	Recommended Condition	Rationale & Citation
Catalyst	Pd(PPh₃)₄ (5-10 mol%)	A reliable Pd(0) source. Can also be generated in situ from Pd(OAc)₂ with PPh₃.[7][8]
Substrate	4,4'-Dibromo-2,2'-bipyridine	Bromo derivatives offer a good balance of reactivity and stability. Iodo-bipyridines are more reactive but also more expensive.
Phosphite	Diethyl phosphite (2.2 - 2.5 equiv.)	A slight excess ensures complete reaction, especially for bis-phosphonation.
Base	Triethylamine (NEt₃) (2.2 - 2.5 equiv.)	A common, effective base for this reaction. Must be anhydrous.[9]
Additive	Triphenylphosphine (PPh₃) (10-20 fold excess relative to Pd)	CRITICAL. Prevents catalyst deactivation by the bipyridine product.[6]
Solvent	Anhydrous Toluene or DMF	Toluene is a common choice. DMF can sometimes improve solubility and reaction rates but requires higher purity.[6][7]
Temperature	110 °C (Reflux)	Sufficient thermal energy is typically required to drive the reaction.
Atmosphere	Inert (Argon or Nitrogen)	Essential to prevent oxidation of the catalyst and phosphite reagent.

Section 2: Troubleshooting the Michaelis-Arbuzov Reaction

The Michaelis-Arbuzov reaction is a classic method for forming C(sp³)–P bonds, typically by reacting a halomethyl-bipyridine with a trialkyl phosphite.[10][11] It proceeds via an Sₙ2 mechanism and generally requires heat.[12]

FAQ 2.1: My Michaelis-Arbuzov reaction to make 4,4'-bis(diethylphosphonatomethyl)-2,2'-bipyridine has a low yield. How can I improve it?

Low yields in this reaction are often related to reaction temperature, time, and the reactivity of the starting halide.

• Increase Temperature and Reaction Time: The Michaelis-Arbuzov reaction often requires high temperatures (120-160 °C) to proceed at a reasonable rate.[10] Ensure your reaction is heated sufficiently for an adequate duration (often 24-48 hours). Monitor the reaction by TLC or ³¹P NMR if possible.

• Use Excess Phosphite: Using neat trialkyl phosphite as both the reagent and the solvent is a common and effective strategy. This high concentration of the nucleophile helps drive the reaction to completion.

• Halide Reactivity: The reactivity order for the alkyl halide is I > Br > Cl.[12] If you are starting with a chloromethyl bipyridine, consider converting it to the more reactive bromomethyl or iodomethyl derivative via a Finkelstein reaction. This can dramatically improve yields and reduce required reaction times.

Caption: Simplified Michaelis-Arbuzov reaction mechanism.

FAQ 2.2: I suspect pyridine quaternization is occurring as a side reaction. How can I identify and minimize this?

Quaternization of the bipyridine's nitrogen atoms by the electrophilic halomethyl starting material is a potential side reaction, leading to charged, often insoluble byproducts.

• Identification: This side product can sometimes be observed as an insoluble precipitate forming during the reaction. It will also have a distinct NMR spectrum.

• Minimization: The phosphorus atom in trialkyl phosphite is a much softer nucleophile than the nitrogen of the pyridine ring. The reaction with phosphorus is generally much faster, especially at elevated temperatures. Using a large excess of the trialkyl phosphite reagent can help ensure the desired reaction outcompetes the quaternization side reaction. Running the reaction at the lowest temperature that still allows for a reasonable reaction rate may also help, though this requires careful optimization.

Section 3: Purification Strategies

Both the phosphonate ester intermediates and the final phosphonic acid products can present significant purification challenges.[13][14]

FAQ 3.1: My crude phosphonate ester product is a persistent oil and streaks badly on silica gel. What are some effective purification methods?

This is a common problem. Phosphonate esters are highly polar and can interact strongly with silica gel.

• Modify Column Chromatography:

  • Solvent System: Use a more polar solvent system. A gradient elution from dichloromethane (DCM) to 5-10% methanol in DCM is often effective.

  • Deactivate Silica: Pre-treat the silica gel with triethylamine. Prepare the column slurry with your starting eluent (e.g., hexane/ethyl acetate) containing 1% triethylamine. This neutralizes the acidic sites on the silica surface, which can cause streaking.

• Recrystallization/Precipitation: If the product has any tendency to crystallize, attempt recrystallization from a solvent system like ethyl acetate/hexane or DCM/ether. Even if a perfect crystal is not obtained, precipitating the product from a concentrated solution by adding a non-solvent can significantly improve its purity.

• Bulb-to-Bulb (Kugelrohr) Distillation: If the product is thermally stable and has a sufficiently low molecular weight, Kugelrohr distillation under high vacuum can be an excellent method for removing non-volatile impurities.

FAQ 3.2: My final phosphonic acid product is a sticky, hygroscopic solid that I can't purify. How can I isolate a clean, solid product?

Phosphonic acids are notoriously difficult to handle.[14] They are often hygroscopic and amorphous.

• Salt Formation: The most reliable method is often to convert the acid into a salt.

  • Sodium Salt: Adjust the pH of an aqueous solution of the acid to ~4.5 with NaOH. The monosodium salt may crystallize out.[14]

  • Dicyclohexylammonium Salt: This is a common technique for inducing crystallization in phosphonic acids.[14]

• Lyophilization (Freeze-Drying): Dissolving the crude acid in water or a t-BuOH/water mixture and lyophilizing can yield a fine, manageable powder instead of a sticky gum. Using t-BuOH can sometimes result in a fluffier solid.[14]

• Solvent Precipitation: Dissolving the crude acid in a minimal amount of methanol and then adding it dropwise to a large volume of a stirred non-solvent like diethyl ether or acetonitrile can precipitate the pure acid.[14]

Section 4: Ester Deprotection to Phosphonic Acids

The final step, cleavage of the phosphonate esters, must be done carefully to avoid cleaving other functional groups or degrading the bipyridine core.

FAQ 4.1: What is the most reliable method for hydrolyzing phosphonate esters to phosphonic acids?

The McKenna reaction, which uses bromotrimethylsilane (TMSBr), is the most widely used and generally mildest method for this transformation.[15][16] It proceeds in two stages: formation of a bis(trimethylsilyl) ester, followed by solvolysis (typically with methanol or water) to yield the phosphonic acid.[17]

Acid hydrolysis with concentrated HCl is an alternative but is much harsher and can lead to decomposition, especially if the molecule contains other acid-sensitive groups. It should generally be avoided unless the McKenna reaction fails.

FAQ 4.2: I'm using the McKenna reaction (TMSBr), but the reaction is incomplete or I'm seeing side products. How can I optimize this step?

While effective, the McKenna reaction can have pitfalls.[17][18]

• Incomplete Reaction:

  • Reagent Stoichiometry: Ensure you are using a sufficient excess of TMSBr. Typically, 2.5-3.0 equivalents per phosphonate ester group are recommended to drive the reaction to completion.

  • Reaction Time: The reaction is often run overnight at room temperature to ensure full conversion to the silyl ester intermediate. Monitor the reaction by ³¹P NMR if possible; you should see the signal for the starting ester disappear and a new signal for the silyl ester appear downfield.

• Side Reactions:

  • Cleavage of Other Esters: TMSBr is known for its chemoselectivity towards phosphonate esters over carboxylate esters. However, if your molecule contains a particularly labile ester (like a tert-butyl ester), the phosphonic acid generated during the workup can cause its cleavage.[16][17] Performing the solvolysis step in a buffered solution can mitigate this.

  • N-Alkylation: The alkyl bromide byproduct generated from the cleavage can potentially alkylate other nucleophilic sites in the molecule, though this is less common under standard McKenna conditions.[16]

Section 5: Protocols & Workflows

Optimized Protocol for Hirao Bis-Phosphonation of 4,4'-Dibromo-2,2'-bipyridine

This protocol is adapted from successful literature reports and incorporates the critical use of excess phosphine ligand.[6]

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 4,4'-dibromo-2,2'-bipyridine (1.0 equiv.), tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.10 equiv.), and triphenylphosphine (PPh₃, 1.0 equiv., which is 10-fold excess relative to palladium).

• Inert Atmosphere: Seal the flask and cycle between vacuum and argon (or nitrogen) three times to establish an inert atmosphere.

• Reagent Addition: Under a positive pressure of argon, add anhydrous toluene via syringe. Stir the mixture to dissolve the solids. Then, add anhydrous triethylamine (2.5 equiv.) followed by diethyl phosphite (2.5 equiv.).

• Reaction: Heat the reaction mixture to 110 °C (reflux) and maintain it at this temperature with vigorous stirring for 24-48 hours.

• Monitoring: Monitor the reaction's progress by taking small aliquots (under argon) and analyzing by TLC or LC-MS to observe the consumption of the starting material.

• Workup: After cooling to room temperature, filter the mixture through a pad of Celite to remove the palladium catalyst. Rinse the pad with ethyl acetate. Concentrate the filtrate under reduced pressure.

• Purification: Purify the resulting crude residue by column chromatography on silica gel (pre-treated with 1% NEt₃ in the eluent) using a gradient of ethyl acetate in hexane to afford the pure 4,4'-bis(diethylphosphonate)-2,2'-bipyridine.

Troubleshooting Workflow for Low Yield in Hirao Coupling

Caption: Decision-making workflow for troubleshooting Hirao reactions.

References

Sources

• 1. Synthesis of phosphonic acid derivatized bipyridine ligands and their ruthenium complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Recent Progress on the Synthesis of Bipyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Hirao coupling - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Revisiting the Hirao Cross-coupling: Improved Synthesis of Aryl and Heteroaryl Phosphonates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. New Developments on the Hirao Reactions, Especially from “Green” Point of View - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Michaelis–Arbuzov reaction - Wikipedia [en.wikipedia.org]
• 11. Arbuzov Reaction [organic-chemistry.org]
• 12. jk-sci.com [jk-sci.com]
• 13. Bis(2,2,2 trifluoroethyl) Phosphonate as a Convenient Precursor for the Synthesis of H-Phosphonates [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. BJOC - The McKenna reaction – avoiding side reactions in phosphonate deprotection [beilstein-journals.org]
• 16. BJOC - The McKenna reaction – avoiding side reactions in phosphonate deprotection [beilstein-journals.org]
• 17. The McKenna reaction – avoiding side reactions in phosphonate deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Navigating Stability Challenges of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine and its Complexes

Welcome to the technical support center for 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine and its coordination complexes. This guide is designed for researchers, scientists, and drug development professionals to provide expert-driven insights and practical troubleshooting advice for common stability issues encountered during synthesis, purification, and experimental use. Our goal is to empower you with the knowledge to anticipate challenges, diagnose problems, and ensure the integrity of your results.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the stability and handling of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine and its complexes.

Q1: What are the primary stability concerns for the 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine ligand?

A1: The main stability concern for the free ligand is the hydrolysis of the diethyl phosphonate ester groups to the corresponding phosphonic acids. This hydrolysis can be catalyzed by both acidic and basic conditions.[1] While generally stable under neutral, anhydrous conditions, prolonged exposure to moisture, especially at non-neutral pH, can lead to partial or complete hydrolysis. Steric hindrance around the phosphorus atom can influence the rate of hydrolysis.[1]

Q2: How does complexation with a metal ion affect the stability of the phosphonate groups?

A2: Coordination to a metal center can influence the stability of the phosphonate esters. The Lewis acidity of the metal ion can potentially make the phosphorus atom more susceptible to nucleophilic attack, including hydrolysis. The overall stability of the metal-ligand bond is typically high due to the chelating nature of the bipyridine core and the strong affinity of phosphonate groups for many metal ions.[2][3] However, the reaction conditions for complexation, such as temperature and pH, must be carefully controlled to prevent ligand degradation.

Q3: I'm observing low yields in my synthesis of the 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine ligand using a Hirao coupling reaction. What are the likely causes?

A3: Low yields in Hirao coupling for aryl phosphonate synthesis can stem from several factors.[4][5][6] Common issues include:

• Inefficient Catalyst Activity: The choice of palladium catalyst and phosphine ligand is crucial. While Pd(PPh₃)₄ was originally used, more efficient systems often involve in-situ generation of Pd(0) from a precursor like Pd(OAc)₂ with a bidentate ligand such as dppf.[5][6]

• Side Reactions: A common side reaction is the reduction of the aryl halide starting material.[4]

• Suboptimal Reaction Conditions: The base, solvent, and temperature are critical parameters that need to be optimized for your specific substrates.[5][6]

Q4: What is the recommended pH range for working with aqueous solutions of metal complexes of this ligand?

A4: For the diethyl phosphonate ester form of the complex, it is best to work in neutral or slightly acidic conditions (pH 4-7) to minimize hydrolysis. In highly acidic or alkaline solutions, the phosphonate esters are prone to hydrolysis.[1] If the application requires working outside of this range, it is crucial to assess the stability of your specific complex under those conditions. The fully hydrolyzed phosphonic acid form of the ligand is more stable over a broader pH range and is often used for applications like surface binding to metal oxides.[7]

Q5: How should I store the 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine ligand and its complexes to ensure long-term stability?

A5: Both the free ligand and its metal complexes should be stored in a cool, dry, and dark environment, preferably under an inert atmosphere (e.g., argon or nitrogen) to protect against moisture and air-oxidation. For solid materials, a desiccator is recommended. Solutions should be prepared fresh whenever possible. If storage of solutions is necessary, use anhydrous solvents and store at low temperatures.

Section 2: Troubleshooting Guides

This section provides in-depth troubleshooting for specific experimental problems, including diagnostic workflows and potential solutions.

Problem: Ligand Synthesis - Low Yield and Impurities in Hirao Coupling

Symptoms:

• Low isolated yield of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine.

• Presence of significant side products in ¹H or ³¹P NMR spectra, such as the reduced starting material (4,4'-dimethyl-2,2'-bipyridine) or dealkylated phosphonate species.

Diagnostic Workflow:

Troubleshooting Hirao Coupling Reactions

Causality and Solutions:

Potential Cause	Explanation	Recommended Action	Authoritative Source
Inefficient Catalyst System	The original Pd(PPh₃)₄ catalyst can be sluggish. Modern systems using a Pd(II) precursor and a phosphine ligand often provide better results.	Switch to a Pd(OAc)₂/dppf or a similar modern catalyst system. Ensure the catalyst is not degraded.	[5][6]
Inappropriate Base	The base is crucial for deprotonating the diethyl phosphite. Triethylamine can sometimes promote dealkylation of the phosphonate ester.	Consider using a bulkier base like N,N-diisopropylethylamine (DIPEA) to minimize dealkylation. For some substrates, an inorganic base like K₂CO₃ or Cs₂CO₃ might be more effective.	[5]
Suboptimal Solvent	The solvent affects the solubility of reactants and the reaction rate.	Screen different solvents such as toluene, acetonitrile (MeCN), or dimethylformamide (DMF). The optimal choice depends on the specific substrates.	[5]
Incorrect Temperature	The reaction temperature is a critical parameter. Too low, and the reaction may be too slow. Too high, and decomposition of reactants or products can occur.	Optimize the reaction temperature. A typical range is 80-120 °C.	[5]
Purification Challenges	The product and byproducts may have similar polarities, making chromatographic separation difficult.	Utilize a different stationary phase for column chromatography (e.g., alumina instead of silica gel) or consider recrystallization from a suitable solvent system.

Experimental Protocol: Optimized Hirao Coupling for 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine

• To a dry Schlenk flask under an argon atmosphere, add 4,4'-dibromo-2,2'-bipyridine, Pd(OAc)₂ (1-5 mol%), and dppf (1-5 mol%).

• Add anhydrous solvent (e.g., toluene or DMF).

• Add diethyl phosphite (2.2-3 equivalents) and the base (e.g., DIPEA, 3-4 equivalents).

• Heat the reaction mixture at the optimized temperature (e.g., 110 °C) for 24-48 hours, monitoring the reaction progress by TLC or GC-MS.

• After completion, cool the reaction mixture to room temperature and filter through a pad of Celite to remove the palladium catalyst.

• Concentrate the filtrate under reduced pressure and purify the residue by column chromatography on silica gel or alumina.

Problem: Complex Stability - Hydrolysis of Phosphonate Esters

Symptoms:

• Changes in the ³¹P NMR spectrum of the complex over time, with the appearance of new peaks corresponding to the hydrolyzed phosphonic acid species.

• Alteration of the complex's solubility, particularly in organic solvents.

• Unexpected results in biological assays or catalytic reactions.

Diagnostic Workflow:

Troubleshooting Phosphonate Ester Hydrolysis

Causality and Solutions:

Potential Cause	Explanation	Recommended Action	Authoritative Source
Acidic or Basic Conditions	The hydrolysis of phosphonate esters is catalyzed by both acids and bases.	Maintain the pH of aqueous solutions between 4 and 7. If the experiment requires pH outside this range, consider using the fully hydrolyzed phosphonic acid form of the ligand.	[1]
Presence of Water	Water is a necessary reactant for hydrolysis. Trace amounts of water in organic solvents can lead to slow degradation over time.	Use anhydrous solvents for reactions and storage of solutions. Dry solvents using appropriate methods (e.g., molecular sieves, distillation from a drying agent).
Elevated Temperature	The rate of hydrolysis increases with temperature.	Conduct experiments at the lowest feasible temperature. For storage, keep the complex in a cool environment.	[1]
Lewis Acidic Metal Center	The coordinated metal ion can enhance the electrophilicity of the phosphorus atom, making it more susceptible to hydrolysis.	While the choice of metal is often dictated by the application, be aware of this potential issue with highly Lewis acidic metals.

Experimental Protocol: Monitoring Hydrolytic Stability by ³¹P NMR

• Prepare a solution of the complex in a deuterated solvent (e.g., CD₃CN, D₂O with pH adjustment).

• Acquire an initial ³¹P NMR spectrum as a baseline (t=0).

• Store the NMR tube under the desired experimental conditions (e.g., at a specific temperature or pH).

• Acquire subsequent ³¹P NMR spectra at regular time intervals.

• Monitor for the appearance of new peaks corresponding to the hydrolyzed species. The chemical shift of the phosphorus nucleus is sensitive to its protonation state and coordination environment.[8]

Section 3: Data and Characterization

Table 1: Typical NMR Spectroscopic Data for 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine

Nucleus	Solvent	Chemical Shift (ppm)	Multiplicity	Coupling Constant (Hz)
¹H	CDCl₃	~8.7 (d)	Doublet	J = 5.0
~8.4 (s)	Singlet
~7.4 (dd)	Doublet of doublets	J = 5.0, 1.9
~4.1 (m)	Multiplet
~1.3 (t)	Triplet	J = 7.0
³¹P	CDCl₃	~22-24	Singlet

Note: Chemical shifts are approximate and can vary depending on the specific complex and experimental conditions.

Mass Spectrometry for Degradation Analysis

Mass spectrometry is a powerful tool for identifying degradation products.[9][10][11] Electrospray ionization (ESI) is particularly well-suited for analyzing these polar, non-volatile complexes. By comparing the mass spectra of fresh and aged samples, one can identify peaks corresponding to the hydrolyzed or otherwise degraded species.

References

• Hirao, T., Masunaga, T., Ohshiro, Y., & Agawa, T. (1981). Palladium-catalysed reaction of dialkyl phosphites with aryl halides.
• IUPAC. (2001). Critical evaluation of stability constants of phosphonic acids (IUPAC Technical Report). Pure and Applied Chemistry, 73(10), 1641-1677.
• Sensing and Degradation of Organophosphorus Compounds by Exploitation of He
• Keglevich, G., & Szekrényi, A. (2018).
• A Study of the Degradation of Organophosphorus Pesticides in River Waters and the Identification of Their Degradation Products by Chromatography Coupled with Mass Spectrometry. (2005).
• Analysis of Organophosphorus-Based Nerve Agent Degradation Products by Gas Chromatography-Mass Spectrometry (GC-MS): Current Derivatization Reactions in the Analytical Chemist's Toolbox. (2021). Molecules, 26(15), 4598.
• Fragmentation Pathway of Organophosphorus Flame Retardants by Liquid Chromatography–Orbitrap-Based High-Resolution Mass Spectrometry. (2024). Molecules, 29(3), 714.

• Organophosphate. (n.d.). In Wikipedia. Retrieved January 15, 2026, from [Link].

• Degradation of Phosphonate-Based Scale Inhibitor Additives in the Presence of Oxidizing Biocides:“Collateral Damages” in Industrial Water Systems. (2007). Separation Science and Technology, 42(8), 1639-1649.
• Montchamp, J. L. (2014). Revisiting the Hirao Cross-coupling: Improved Synthesis of Aryl and Heteroaryl Phosphonates. Journal of visualized experiments : JoVE, (89), e51771.
• Platonic Relationships in Metal Phosphonate Chemistry: Ionic Metal Phosphon

• Diethyl hydrogen phosphite. (n.d.). PubChem. Retrieved January 15, 2026, from [Link].

• New Directions in Metal Phosphonate and Phosphinate Chemistry. (2019). Molecules, 24(21), 3932.
• Degradation of Phosphonate-Based Scale Inhibitor Additives in the Presence of Oxidizing Biocides: “Collateral Damages” in Industrial Water Systems. (2007). Separation Science and Technology, 42(8), 1639-1649.

• Metal Phosphonate Chemistry. (n.d.). ResearchGate. Retrieved January 15, 2026, from [Link].

• Keglevich, G., & Kovács, A. (2020).
• Green phosphonate chemistry – Does it exist?. (2024). RSC Publishing.
• Norris, M. R., Concepcion, J. J., Glasson, C. R., Fang, Z., Lapides, A. M., Ashford, D. L., ... & Meyer, T. J. (2013). Synthesis of phosphonic acid derivatized bipyridine ligands and their ruthenium complexes. Inorganic chemistry, 52(21), 12492–12501.
• The Microbial Degradation of Natural and Anthropogenic Phosphon

• Diethylphosphite. (n.d.). In Wikipedia. Retrieved January 15, 2026, from [Link].

• Degradation and detection of organophosphorus pesticides based on peptides and MXene–peptide composite m
• Advances and New Variations of the Hirao Reaction. (2019). Current Organic Chemistry, 23(15), 1646-1678.

• Metal Phosphonate Chemistry: From. (n.d.). ResearchGate. Retrieved January 15, 2026, from [Link].

• Luminescent ruthenium(II) Bipyridyl-Phosphonic Acid Complexes: pH Dependent Photophysical Behavior and Quenching With Divalent Metal Ions. (2000). Inorganic Chemistry, 39(2), 259-267.
• Delineating roles of NbV and ZrIV oxoclusters in aqueous phase degradation of phosphonate nerve agent simulants. (2020).

• 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine. (n.d.). LookChem. Retrieved January 15, 2026, from [Link].

• Efficient Synthesis of Halomethyl-2,2′-Bipyridines: 4,4′-Bis(chloromethyl). (2004). Organic Syntheses, 81, 1.

• Figure S2a . 1 H NMR spectrum of 4-(diethylphosphonomethyl)-4′-methyl-2,2′-bipyridine ( 2 ). (n.d.). ResearchGate. Retrieved January 15, 2026, from [Link].

• Challenges and solutions in phosphinate chemistry. (2014). Pure and Applied Chemistry, 86(2), 113-124.
• Challenges and solutions for the downstream purification of therapeutic proteins. (2022). Fundamental Research, 2(4), 514-521.
• Comparison of phosphonate, hydroxypropyl and carboxylate pendants in Fe(III) macrocyclic complexes as MRI contrast agents. (2017). Dalton transactions (Cambridge, England : 2003), 46(36), 12185–12196.
• A Novel Method for Synthesizing 4,4′-Bis(hydroxymethyl)-2,2′-bipyridine. (2006). Chinese Journal of Chemistry, 24(1), 121-123.
• Ruthenafuran Complexes Supported by the Bipyridine-Bis(diphenylphosphino)methane Ligand Set: Synthesis and Cytotoxicity Studies. (2022). Molecules, 27(5), 1709.
• High-resolution 1H NMR spectra of bis(2,2′-bipyridine)(4,4′-dialkyl-2,2′-bipyridine) ruthenium(II) salts. (1993). Magnetic Resonance in Chemistry, 31(12), 1114-1119.
• Bipyridine Ruthenium(II) Complexes with Halogen-Substituted Salicylates: Synthesis, Crystal Structure, and Biological Activity. (2023). Molecules, 28(12), 4683.

Sources

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• 2. researchgate.net [researchgate.net]
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• 4. Hirao coupling - Wikipedia [en.wikipedia.org]
• 5. Revisiting the Hirao Cross-coupling: Improved Synthesis of Aryl and Heteroaryl Phosphonates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Synthesis of phosphonic acid derivatized bipyridine ligands and their ruthenium complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Analysis of Organophosphorus-Based Nerve Agent Degradation Products by Gas Chromatography-Mass Spectrometry (GC-MS): Current Derivatization Reactions in the Analytical Chemist’s Toolbox - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Metal Complex Formation

Welcome to the Technical Support Center for Metal Complex Synthesis. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of forming stable and pure metal complexes. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying principles to empower you to troubleshoot and optimize your reactions effectively.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the critical parameters that govern the successful formation of metal complexes.

Q1: How does the choice of metal ion impact the stability of the final complex?

The properties of the central metal ion are a primary determinant of complex stability. Key factors include:

• Charge and Size: Generally, smaller metal ions with higher positive charges form more stable complexes due to stronger electrostatic attraction with ligands.[1][2] For instance, Fe³⁺ typically forms more stable complexes than Fe²⁺.[1] The stability of complexes with isovalent metal ions often increases as the ionic radius decreases.[2]

• Oxidation State: The oxidation state influences the metal ion's ability to accept electrons from the ligand, directly affecting the coordinate bond strength.[1] Higher oxidation states often lead to more stable complexes.[3]

• Electronic Configuration: The arrangement of electrons in the metal's d-orbitals plays a crucial role. For example, the Irving-Williams series (Mn²⁺ < Fe²⁺ < Co²⁺ < Ni²⁺ < Cu²⁺ > Zn²⁺) describes the relative stabilities of high-spin octahedral complexes, largely independent of the ligand.[2]

Q2: What are the most critical ligand properties to consider for stable complex formation?

The ligand's characteristics are equally important as the metal's. Consider the following:

• Basicity: More basic ligands are stronger electron donors, generally forming more stable coordinate bonds.[4] However, in aqueous solutions, a highly basic ligand may have a high pKa, leading to competition with protons for metal binding, which can decrease complex formation at a desired pH.[5][6]

• Chelate and Macrocyclic Effects: Polydentate ligands (chelators) that form multiple bonds to a single metal ion create more stable complexes than an equivalent number of monodentate ligands. This is known as the chelate effect.[5] Five- and six-membered chelate rings are typically the most stable.[5] Macrocyclic ligands further enhance stability by pre-organizing the donor atoms for coordination, minimizing the entropic penalty of complexation.[3]

• Steric Hindrance: Bulky groups on the ligand near the coordination site can weaken the metal-ligand bond and reduce complex stability.[2][7] For instance, a complex with 2-methyl-8-hydroxyquinoline is less stable than the one with the un-substituted 8-hydroxyquinoline due to steric hindrance.[2]

Q3: How does the reaction solvent affect the outcome of the synthesis?

The solvent plays a multifaceted role in metal complex formation beyond simply dissolving the reactants.[8]

• Coordination and Competition: Solvent molecules can coordinate with the metal ion, forming a solvation shell.[1][9] The ligand must displace these solvent molecules to form the desired complex.[9][10] Solvents with low donor capacity, like acetonitrile, are often preferred as they are weakly solvated and easily displaced by the primary ligand.[9]

• Dielectric Constant: The solvent's polarity, often measured by its dielectric constant, can influence the stability of charged species in the reaction.[1][11] Higher dielectric constants can enhance the solubility and efficacy of metal complexes used in drug design.[1]

• Solubility: The solvent must adequately dissolve the metal salt, the ligand, and the resulting complex to allow the reaction to proceed homogeneously.[12] If the product precipitates too quickly, it can trap unreacted starting materials, leading to impurities.[13]

Table 1: Properties of Common Solvents in Coordination Chemistry

Solvent	Dielectric Constant (ε)	Donor Number (DN)	Boiling Point (°C)	Common Use Cases
Water	80.1	18.0	100	Dissolving many metal salts; can compete for coordination.
Methanol	32.7	19.0	65	Good for dissolving both polar and some nonpolar reactants.
Ethanol	24.5	20.0	78	Similar to methanol, often used for recrystallization.[13]
Acetonitrile	37.5	14.1	82	Weakly coordinating, good for promoting ligand exchange.[9]
Dimethylformamide (DMF)	36.7	26.6	153	High boiling point, good for reactions requiring heat.[13]
Dimethyl sulfoxide (DMSO)	46.7	29.8	189	Strongly coordinating, can be difficult to remove.[13]

Q4: Why is controlling the pH crucial during complex formation?

The pH of the reaction medium is a critical parameter that must be carefully controlled for several reasons:

• Ligand Deprotonation: Many ligands are weak acids and must be deprotonated to become effective nucleophiles that can coordinate to the metal center.[12][14] A base is often required to facilitate this deprotonation.[12]

• Metal Hydroxide Precipitation: If the pH is too high, the metal ion may precipitate out of solution as a metal hydroxide, rendering it unavailable for complexation with the ligand.[12][14] The optimal pH is a balance between ensuring ligand deprotonation and preventing metal hydroxide formation.[14]

• Species Distribution: The distribution of different metal-ligand species in a solution is highly pH-dependent.[15] Different pH values can favor the formation of complexes with different stoichiometries (e.g., ML, ML₂, ML₃).[15]

Section 2: Troubleshooting Guides

This section provides a structured approach to diagnosing and solving common problems encountered during metal complex synthesis.

Problem 1: Low or No Product Yield

A consistently low yield is one of the most common challenges. A systematic investigation is key to identifying the root cause.

Diagnostic Workflow

Caption: A step-by-step diagram for diagnosing causes of low yield.

Potential Causes and Solutions

• Cause 1: Incorrect Stoichiometry or Impure Reagents.

  • Explanation: The molar ratio of metal to ligand is critical.[12] Impurities in the starting materials or inaccurate accounting for the water of hydration in metal salts can throw off the stoichiometry and introduce competing side reactions.[13][14]

  • Troubleshooting Protocol:

    • Verify Purity: Use high-purity grade ligands and metal salts. If necessary, purify the ligand by distillation or recrystallization before use.[14]

    • Account for Hydration: Use an anhydrous metal salt if possible, or accurately calculate the molar amount based on the correct formula weight including water of hydration.[14]

    • Optimize Ratio: While starting with the theoretical stoichiometric ratio is logical, using a slight excess of the ligand can often drive the reaction to completion.[12][13]

• Cause 2: Suboptimal pH.

  • Explanation: As discussed in the FAQs, the pH must be in a range that allows for ligand deprotonation without causing the precipitation of metal hydroxides.[12][14] This optimal range is specific to each metal-ligand system and often needs to be determined empirically.[12]

  • Troubleshooting Protocol:

    • Monitor pH: Use a pH meter to monitor the pH throughout the reaction, especially during the addition of a base.

    • Gradual Base Addition: Add the base (e.g., sodium acetate, ammonia solution, triethylamine) slowly and dropwise to avoid localized areas of high pH that could cause precipitation.[13][14]

    • pH Screening: If the optimal pH is unknown, run small-scale parallel reactions at slightly different pH values (e.g., 5, 6, 7, 8) to identify the ideal condition.

• Cause 3: Inappropriate Temperature or Reaction Time.

  • Explanation: Complex formation can be kinetically slow.[12] A reaction temperature that is too low may result in an incomplete reaction, while excessively high temperatures can lead to the decomposition of the ligand or the product.[12][16] Similarly, insufficient reaction time will prevent the reaction from reaching completion.[13]

  • Troubleshooting Protocol:

    • Monitor Progress: Use Thin-Layer Chromatography (TLC) or another suitable analytical technique to monitor the consumption of starting materials and the formation of the product over time.[14]

    • Adjust Temperature: Many complexations proceed well at room temperature or with gentle heating (40-80°C).[14] If the yield is low at room temperature, try moderately increasing the temperature.[13][14] Conversely, if decomposition is suspected, lower the temperature.

    • Extend Reaction Time: If monitoring indicates the reaction is slow but clean, simply extend the reaction time until the starting material is consumed.[13]

Problem 2: Product is Impure, Oily, or Difficult to Crystallize

Obtaining a pure, crystalline solid is a common final hurdle. Oily products often indicate the presence of impurities, residual solvent, or that the product is a non-crystalline solid under the isolation conditions.

Potential Causes and Solutions

• Cause 1: Presence of Impurities.

  • Explanation: Unreacted starting materials, side products, or even coordinated solvent molecules can prevent proper crystallization.

  • Troubleshooting Protocol: Purification

    • Recrystallization: This is the most effective method for purifying solid products. The key is to find a solvent or solvent system where the complex has high solubility at an elevated temperature and low solubility at a lower temperature.[12][14]

      • Step 1: Dissolve the crude product in a minimal amount of a suitable hot solvent.

      • Step 2: If the solution is colored by impurities, you can add a small amount of activated charcoal and hot filter the solution.

      • Step 3: Allow the solution to cool slowly to room temperature, then in an ice bath to maximize crystal formation.

      • Step 4: Collect the crystals by suction filtration and wash with a small amount of the cold recrystallization solvent.

    • Chromatography: For non-crystalline or highly soluble complexes, column chromatography may be necessary.[17]

• Cause 2: Inappropriate Isolation Technique.

  • Explanation: The method used to precipitate or crystallize the product can significantly impact its physical form. Rapid precipitation often leads to amorphous solids or oils, whereas slow crystal growth is preferred.

  • Troubleshooting Protocol: Advanced Crystallization Techniques

    • Slow Evaporation: Dissolve the complex in a suitable solvent in a loosely covered container and allow the solvent to evaporate slowly over several days.[18]

    • Vapor Diffusion: Place a concentrated solution of your complex in a small, open vial. Place this vial inside a larger, sealed container that contains a more volatile "anti-solvent" in which your complex is insoluble. The anti-solvent vapor will slowly diffuse into the complex solution, reducing its solubility and promoting slow crystal growth.[18]

    • Layering: Carefully layer a less dense anti-solvent on top of a concentrated solution of your complex. Crystals may form at the interface over time.

Problem 3: Reaction Fails to Initiate or Proceeds Too Slowly

Sometimes, a reaction simply refuses to start or proceeds at an impractically slow rate.

Potential Causes and Solutions

• Cause 1: Kinetic Inertness.

  • Explanation: Some metal ions, particularly those with certain d-electron configurations (like Co³⁺), are kinetically inert, meaning their ligands exchange very slowly.[19] The initial metal salt may be labile (e.g., Co²⁺), but if it is oxidized to an inert state too early in the reaction, further ligand substitution may be hindered.[19]

  • Troubleshooting Protocol:

    • Control Oxidation: In syntheses involving a change in oxidation state (e.g., Co²⁺ to Co³⁺), carefully control when the oxidant (like H₂O₂) is added. Ensure the desired ligands are coordinated before oxidation to the inert state.[19]

    • Increase Temperature: As a general principle, increasing the reaction temperature provides more energy to overcome the activation barrier, increasing the reaction rate.[14]

• Cause 2: Poor Solubility of Reactants.

  • Explanation: If either the metal salt or the ligand is not sufficiently soluble in the chosen solvent, the reaction will be heterogeneous and very slow.

  • Troubleshooting Protocol:

    • Change Solvent System: Select a different solvent or a solvent mixture that can dissolve all reactants.[13]

    • Increase Temperature: Heating the mixture can increase the solubility of the reactants and accelerate the reaction.[13]

    • Use a Different Metal Salt: Sometimes, changing the counter-ion of the metal salt (e.g., from chloride to acetate or perchlorate) can improve its solubility in a particular solvent.[20]

• Cause 3: The Role of the Counter-ion.

  • Explanation: The counter-ion of the metal salt is not always an innocent spectator. It can sometimes coordinate to the metal, compete with the desired ligand, or influence the geometry and stability of the final complex.[20][21] In some cases, the choice of counter-cation can even determine whether a complex is isolable.[22]

  • Troubleshooting Protocol:

    • Experiment with Different Salts: If a reaction is failing, try using a metal salt with a different, more weakly coordinating counter-ion (e.g., NO₃⁻, ClO₄⁻, OTf⁻).

    • Consider Ion Exchange: If the counter-ion is interfering, it may be possible to exchange it for a different one prior to or during the reaction.

References

• Factors affecting the stability of complexes | Complexes | JEE Chemistry - Unacademy. (n.d.). Unacademy. Retrieved January 15, 2026, from [Link]

• Solvent effect on complexation reactions. (2025). ResearchGate. Retrieved January 15, 2026, from [Link]

• Entropy and Enthalpy Effects on Metal Complex Formation in Non-Aqueous Solvents: The Case of Silver(I) and Monoamines. (2022). National Center for Biotechnology Information. Retrieved January 15, 2026, from [Link]

• Factors Affecting Stability of Complexes. (n.d.). Solubility of Things. Retrieved January 15, 2026, from [Link]

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Technical Support Center: Troubleshooting Side Reactions in the Synthesis of Substituted Bipyridines

From the desk of a Senior Application Scientist

Welcome to the technical support center for bipyridine synthesis. Substituted bipyridines are indispensable building blocks in fields ranging from medicinal chemistry to materials science. However, their synthesis, particularly via transition-metal-catalyzed cross-coupling reactions, is often plagued by side reactions that can drastically reduce yields and complicate purification. One common issue is the strong coordination of the bipyridine product to the metal catalyst, which can inhibit catalytic activity.[1][2][3][4]

This guide is designed to provide researchers, scientists, and drug development professionals with practical, in-depth troubleshooting strategies. We will move beyond simple procedural lists to explain the mechanistic origins of common problems and provide actionable, field-proven solutions to overcome them.

Section 1: Frequently Asked Questions (FAQs) - First-Line Diagnostics

This section addresses the most common initial observations when a reaction does not proceed as expected.

Q1: My reaction yield is unexpectedly low. What are the first things I should check?

A low yield is the most common symptom of underlying issues. Before delving into complex side reactions, it's crucial to verify the fundamentals of your experimental setup.

• Reagent and Solvent Purity: Ensure all starting materials are pure and, critically, that solvents are anhydrous. Trace water can initiate several unwanted pathways, most notably protodeboronation.[5] For reactions involving pyridine starting materials, ensure they are free from pyrrole, as even minute quantities (0.001%) can significantly decrease yields.[6]

• Inert Atmosphere: The integrity of your inert atmosphere (Nitrogen or Argon) is paramount. Ingress of oxygen is a primary cause of the homocoupling of boronic acids.[7][8]

• Catalyst Deactivation: The bipyridine product itself is an excellent chelating ligand and can bind strongly to the palladium catalyst, effectively removing it from the catalytic cycle and stalling the reaction.[1][3][4] If the reaction stops before consuming the starting material, catalyst deactivation is a likely cause. Consider using a higher catalyst loading or a catalytic system less prone to product inhibition.

• Basic Reaction Technique: Double-check reagent stoichiometry, ensure efficient magnetic stirring (especially in heterogeneous mixtures), and confirm that the reaction temperature was maintained correctly.[9]

Q2: I see multiple unexpected spots on my TLC plate that are not starting material. What could they be?

Unidentified spots on a Thin Layer Chromatography (TLC) plate are tell-tale signs of side reactions. The most common byproducts in cross-coupling reactions for bipyridine synthesis are:

• Homocoupling Products: Symmetrical biaryls (e.g., biphenyl from phenylboronic acid or a symmetrical bipyridine from the coupling of two identical halopyridines). These often have an Rf value close to the desired product.[7]

• Protodeboronated Arene: The arene or heteroarene resulting from the cleavage of the carbon-boron bond of your organoboron reagent (e.g., benzene from phenylboronic acid).[5][10]

• Dehalogenated Arene: The arene or heteroarene resulting from the replacement of the halide on your electrophile with a hydrogen atom.[11]

Q3: My desired product is extremely difficult to purify from a major byproduct. Why?

This is a classic symptom of a significant homocoupling side reaction.[7] Homocoupling produces a symmetrical biaryl that often has very similar polarity, solubility, and chromatographic behavior to your desired unsymmetrical bipyridine product. This similarity makes separation by column chromatography or recrystallization exceptionally challenging, leading to contaminated final products and reduced isolated yields. The most effective strategy is not to improve the separation, but to prevent the formation of the byproduct in the first place.

Section 2: In-Depth Troubleshooting Guides

This section provides a mechanistic understanding of key side reactions and detailed strategies for their suppression.

Guide 1: The Homocoupling Problem

Homocoupling is the undesired self-coupling of a reaction partner, leading to symmetrical biaryls. It is one of the most persistent side reactions in Suzuki-Miyaura couplings.

Q: What causes the formation of symmetrical biaryls (homocoupling), and how can I prevent it?

A: The Mechanism: Homocoupling primarily proceeds through two distinct, palladium-mediated pathways:

• Oxygen-Mediated (Oxidative) Homocoupling: This is often the dominant pathway. Dissolved oxygen in the reaction mixture can oxidize the active Pd(0) catalyst to form a palladium peroxo complex. This complex then reacts with two molecules of the boronic acid, ultimately leading to the symmetrical biaryl byproduct.[7][8] This process consumes your valuable nucleophile and reduces the efficiency of the main cross-coupling cycle.

• Pd(II) Precatalyst Reduction: When using a Pd(II) salt as a precatalyst (e.g., Pd(OAc)₂, PdCl₂), it must be reduced in situ to the active Pd(0) species to enter the catalytic cycle. The boronic acid itself can act as the reducing agent in a process that results in its own homocoupling.[7][12] This side reaction occurs before the main catalytic cycle even begins.

The diagram below illustrates the desired Suzuki cross-coupling cycle versus the competing homocoupling pathway initiated by oxygen.

Caption: Desired Suzuki cycle vs. the O₂-mediated homocoupling side reaction.

A: Prevention Strategies: Suppressing homocoupling requires a multi-faceted approach targeting its root causes.

Strategy	Mechanistic Rationale	Recommended Action & Key Considerations
Rigorous Degassing	Removes dissolved oxygen, the key initiator for the oxidative homocoupling pathway.[12]	Use a robust method like subsurface sparging (bubbling an inert gas through the solvent for 15-30 min) or multiple freeze-pump-thaw cycles. A simple evacuate/backfill is often insufficient.[12][13]
Use Pd(0) Precatalysts	Bypasses the in situ reduction of Pd(II), which can consume the boronic acid via homocoupling before the desired reaction starts.[7]	Use precatalysts like Pd(PPh₃)₄ or Pd₂(dba)₃. These are generally preferred for minimizing homocoupling.[7]
Optimize Ligand Choice	Bulky, electron-rich phosphine ligands accelerate the rate-limiting reductive elimination step of the desired cross-coupling, making it kinetically favored over competing side reactions.[10]	Consider Buchwald-type ligands (e.g., SPhos, XPhos) or other bulky phosphines (e.g., P(tBu)₃). These are often superior to less bulky ligands like PPh₃ for suppressing homocoupling.
Add a Mild Reducing Agent	Agents like potassium formate can scavenge residual Pd(II) species without interfering with the main catalytic cycle, thus suppressing Pd(II)-mediated homocoupling.[12][14]	This is an advanced technique, particularly useful in process chemistry. Additives should be used judiciously as they can sometimes interfere with catalysis.[12]

Guide 2: Preventing Substrate Decomposition

Often, starting materials are consumed without forming the desired product, indicating decomposition pathways are at play.

Q: My starting material is consumed, but the desired product yield is low, and I see the corresponding arene/heteroarene byproduct. What is happening?

A: The Mechanism - Protodeboronation: This is the most likely culprit. Protodeboronation is a chemical reaction that cleaves the carbon-boron bond of the organoboron reagent and replaces it with a carbon-hydrogen bond.[5] This side reaction effectively destroys your nucleophile.

Its rate is highly dependent on several factors:

• pH: The reaction can be catalyzed by both acid and base.[5][15] For many heteroaromatic boronic acids, rates can increase significantly at pH > 10.[15]

• Moisture: Water is a proton source and facilitates the hydrolysis of the C-B bond.

• Substrate Stability: Heteroaromatic boronic acids are notoriously less stable than their aryl counterparts. 2-Pyridylboronic acids, in particular, are highly prone to protodeboronation, which has historically made the synthesis of 2,2'-bipyridines challenging.[5][16]

A: The Mechanism - Dehalogenation: A less common but still significant side reaction is the dehalogenation of the aryl halide starting material.[11] This occurs when the Ar-Pd(II)-X intermediate in the catalytic cycle is intercepted by a hydride source (often from amine bases or alcohol solvents) and undergoes reductive elimination to form Ar-H.

Caption: Troubleshooting workflow for substrate decomposition side reactions.

A: Prevention Strategies for Protodeboronation:

Strategy	Mechanistic Rationale	Recommended Action & Key Considerations
Use Boronic Esters	Boronic esters (e.g., pinacol (BPin), MIDA) are significantly more stable towards hydrolysis than boronic acids. They act as a "slow-release" source of the active boronic acid, keeping its instantaneous concentration low and minimizing decomposition.[5][11]	This is the most effective strategy for unstable substrates like 2-pyridylboronic acid. MIDA boronates are particularly robust and can be used in "slow release" protocols.[5]
Use Anhydrous Conditions	Minimizes the availability of water, a key reagent for the protodeboronation reaction.	Use rigorously dried solvents (e.g., passed through a solvent purification system or distilled over a drying agent). Use an anhydrous base like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) instead of aqueous base solutions.[10]
Optimize Base Choice	The reaction pH is critical. For some systems, strong aqueous bases can accelerate decomposition.[15]	Anhydrous K₃PO₄ is often a good first choice.[10] If protodeboronation persists, screening different bases (e.g., Cs₂CO₃, K₂CO₃, organic bases) is warranted.
Accelerate Cross-Coupling	A faster catalytic turnover for the desired reaction will outcompete the slower, undesired protodeboronation pathway.[5]	Employ more active catalyst systems. This can mean switching to a more electron-rich, bulky phosphine ligand or using a pre-catalyst known for high activity.

Guide 3: Choosing the Right Tool for the Job - A Comparison of Coupling Methods

While Suzuki-Miyaura coupling is the most common method, it is not always the best. When side reactions are persistent, switching to a different cross-coupling reaction can be a powerful strategy.[2][3]

Q: I'm struggling with Suzuki coupling for my bipyridine synthesis. Are other methods better for my system?

A: Stille and Negishi couplings are excellent alternatives, each with distinct advantages and disadvantages. The choice depends on factors like functional group tolerance, reagent toxicity, and reaction conditions.[17]

Feature	Suzuki-Miyaura Coupling	Stille Coupling	Negishi Coupling
Key Reagent	Organoboron Compounds	Organotin Compounds (Stannanes)	Organozinc Compounds
Typical Yield	Good to Excellent	Moderate to Good[17]	High to Quantitative[17]
Reaction Conditions	Often requires elevated temperatures.[17]	Often requires prolonged heating/reflux.[16][17]	Milder conditions, often room temperature to moderate heating.[16][17]
Key Advantages	Reagents are generally low toxicity, stable, and commercially available.[17]	Highly reactive; can succeed where Suzuki fails.[2][3] Tolerant of a wide range of functional groups.[17]	High yields and excellent functional group tolerance.[16] Often proceeds with shorter reaction times.[17]
Common Side Reactions / Limitations	Protodeboronation of unstable boronic acids (especially 2-pyridyl).[5][16] Homocoupling. Catalyst inhibition by product.[3]	High toxicity of organotin reagents and byproducts, which can be difficult to remove.[16][17]	Organozinc reagents are highly sensitive to air and moisture, requiring strict anhydrous and inert techniques.[17]

Section 3: Key Experimental Protocols

The following protocols incorporate best practices to mitigate the side reactions discussed above.

Protocol 1: General Procedure for a Robust Suzuki-Miyaura Coupling

This protocol is optimized to minimize homocoupling and protodeboronation.

• Glassware Preparation: To a dry Schlenk flask equipped with a magnetic stir bar, add the heteroaryl halide (1.0 equiv.), the boronic ester (e.g., pinacol ester, 1.2-1.5 equiv.), and anhydrous potassium phosphate (K₃PO₄, 2.0-3.0 equiv.).[7]

• Inert Atmosphere: Seal the flask, then evacuate and backfill with high-purity argon or nitrogen. Repeat this cycle three times.

• Catalyst and Ligand Addition: Under a positive pressure of inert gas, add the Pd(0) precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and a bulky phosphine ligand (e.g., SPhos, 2-4 mol%).[7]

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene or dioxane) via syringe. The solvent must be rigorously degassed beforehand (see Protocol 2).

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the limiting starting material is consumed.

• Workup: Cool the reaction to room temperature, dilute with an appropriate organic solvent (e.g., ethyl acetate), and wash with water or brine. Dry the organic layer, filter, and concentrate in vacuo. Purify the crude product by column chromatography.

Protocol 2: Method for Rigorous Solvent Degassing (Subsurface Sparge)

This method is highly effective at removing dissolved oxygen, a primary cause of homocoupling.[12][13]

• Setup: Place the required volume of anhydrous solvent in a Schlenk flask.

• Inlet/Outlet: Insert a long needle or cannula connected to an inert gas (Argon or Nitrogen) source, ensuring the tip is submerged below the solvent surface. Insert a second, shorter needle to act as a vent.

• Sparge: Bubble the inert gas through the solvent at a moderate rate (a steady stream of fine bubbles) for at least 15-30 minutes.

• Storage: Once degassing is complete, remove the needles and store the solvent under a positive pressure of the inert gas. Use immediately for the best results.

References

• Rubtsov, A. E., & Malkov, A. V. (n.d.). Recent Advances in the Synthesis of 2,2′-Bipyridines and Their Derivatives. Taylor & Francis Online. [Link]

• Miller, W. D., et al. (2007). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. ACS Publications. [Link]

• Budiman, Y. P., et al. (2020). The proposed mechanism for protodeboronation of arylboronic acids. ResearchGate. [Link]

• Caddick, S., et al. (2001). Mechanism of the Palladium-Catalyzed Homocoupling of Arylboronic Acids: Key Involvement of a Palladium Peroxo Complex. Journal of the American Chemical Society. [Link]

• Wikipedia. (n.d.). Protodeboronation. Wikipedia. [Link]

• ArODES. (2021). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. ArODES. [Link]

• Reddit. (2024). How to approach choosing reaction conditions for Suzuki?. r/Chempros. [Link]

• ResearchGate. (2007). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395 | Request PDF. ResearchGate. [Link]

• Yamanoi, Y. (2024). Recent Progress on the Synthesis of Bipyridine Derivatives. PubMed. [Link]

• ACS Publications. (2007). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. ACS Publications. [Link]

• Preprints.org. (2024). Recent Progress on the Synthesis of Bipyridine Derivatives. Preprints.org. [Link]

• Yamanoi, Y. (2024). Recent Progress on the Synthesis of Bipyridine Derivatives. MDPI. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• ResearchGate. (2004). Synthesis of 2,2′‐Bipyridines: Versatile Building Blocks for Sexy Architectures and Functional Nanomaterials | Request PDF. ResearchGate. [Link]

• Liu, T., & Fraser, C. L. (2002). 5-Methyl-2,2'-Bipyridine. Organic Syntheses Procedure. [Link]

• Cox, P. A., et al. (2017). Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Journal of the American Chemical Society. [Link]

• University of Rochester Department of Chemistry. (n.d.). Troubleshooting: How to Improve Yield. [Link]

• ResearchGate. (2024). (PDF) Recent Progress on the Synthesis of Bipyridine Derivatives. [Link]

• Organic Syntheses. (n.d.). 2,2'-Bipyridine. Organic Syntheses Procedure. [Link]

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Technical Support Center: Column Chromatography for Ruthenium Complex Purification

A Message from Your Senior Application Scientist

Welcome to the technical support center for the purification of ruthenium complexes. As a researcher, you are aware that these fascinating molecules, with their rich coordination chemistry and diverse applications in catalysis and medicine, present unique purification challenges.[1] Their vibrant colors are a blessing for visualization but can sometimes mask subtle impurities. Their diverse charge states and potential lability on standard stationary phases demand a more considered approach than typical organic compounds.

This guide is designed to move beyond simple protocols. It provides the causal logic behind experimental choices, empowering you to troubleshoot effectively and adapt methods to your specific ruthenium complex. We will address the most common questions and critical problems encountered in the lab, grounding our advice in established scientific principles and peer-reviewed literature.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions that form the basis of a robust purification strategy.

Q1: How do I choose the correct stationary phase for my ruthenium complex?

The choice of stationary phase is the most critical decision in your purification workflow. It hinges on the stability, charge, and overall polarity of your complex. Using an inappropriate stationary phase can lead to low recovery, sample decomposition, or a complete failure to separate.

The primary options are silica gel, alumina, and reversed-phase silica. The ideal choice is dictated by the chemical properties of your specific ruthenium complex. For instance, many ruthenium polypyridyl complexes are successfully purified using silica or alumina.[1][2]

Table 1: Comparison of Common Stationary Phases for Ruthenium Complex Purification

Stationary Phase	Type	Primary Use Case	Key Considerations
Silica Gel	Normal Phase (Polar)	Neutral or anionic complexes; default for many organometallic compounds.[3]	Inherently acidic due to surface silanol (Si-OH) groups. Can cause decomposition of acid-sensitive or highly cationic complexes.
Alumina	Normal Phase (Polar)	Cationic complexes; acid-sensitive compounds. Available in acidic, neutral, and basic grades.	Neutral alumina is often a safer choice to prevent degradation.[4] Activity grade affects separation; must be chosen carefully.
Reversed-Phase (C18)	Reversed Phase (Non-polar)	Highly polar or ionic complexes that bind irreversibly to silica/alumina.[5]	Requires polar mobile phases (e.g., acetonitrile/water, methanol/water).[6] Often used in HPLC for analytical work but applicable to flash chromatography.
Cation-Exchange	Ion Exchange	Separation of cationic complexes, including geometric isomers (fac/mer).[7]	Elution is achieved by increasing the ionic strength of the mobile phase (e.g., with a salt solution).

Q2: Should I use an isocratic or a gradient elution?

The choice between a constant mobile phase composition (isocratic) and a changing one (gradient) depends on the complexity of your sample mixture.

• Isocratic Elution: Best for simple mixtures where the target compound and major impurities have significantly different retention factors (Rf) on a TLC plate. The main advantage is simplicity. However, late-eluting compounds often produce broad peaks, reducing resolution and purity.[8]

• Gradient Elution: Highly recommended for complex mixtures or when compounds with a wide range of polarities are present.[9] A gradient, typically starting with a less polar solvent and gradually increasing in polarity, sharpens the elution bands of more strongly retained compounds. This leads to better separation, higher resolution, and often faster overall purification times.[8][10]

Rule of Thumb: If your TLC analysis shows spots spread across a wide range of Rf values, a gradient elution is almost always the superior choice.[11]

Q3: My complex is charged. Can I still use standard silica gel?

Using standard silica gel for charged, particularly cationic, ruthenium complexes is risky. The acidic silanol groups on the silica surface can act as strong ion-exchange sites, leading to irreversible binding of the complex to the column.[12] This is a common cause of low or zero recovery.

Solutions:

• Deactivate the Silica: Add a small amount of a volatile base, such as triethylamine (~0.5-1%), to your mobile phase. The amine will preferentially bind to the acidic sites on the silica, "shielding" your complex and allowing it to elute properly.

• Switch to a Different Stationary Phase: Neutral alumina is an excellent alternative for acid-sensitive or cationic complexes.[4] For highly charged species, cation-exchange chromatography is the most logical approach.[7]

Q4: How do I select the best mobile phase (eluent)?

Mobile phase selection should always begin with Thin-Layer Chromatography (TLC) . TLC is a rapid, low-cost method to screen different solvent systems and predict the behavior of your complex on a column.[3]

The Goal of TLC Analysis: Find a solvent system where your target complex has an Rf value between 0.2 and 0.4 .

• Rf > 0.4: The compound will elute too quickly from the column, resulting in poor separation from less polar impurities.

• Rf < 0.2: The compound will be strongly retained, requiring large volumes of solvent and leading to band broadening.

Common Solvent Systems for Ruthenium Complexes:

• Dichloromethane/Methanol[3]

• Toluene/Acetonitrile[4][13]

• Acetonitrile[1]

• Chloroform/Methanol[3]

Start with a non-polar solvent and gradually add a more polar one until the desired Rf is achieved. For ionic complexes, a salt additive in the mobile phase may be required to achieve elution.[6]

Section 2: Troubleshooting Guide

Even with careful planning, problems can arise. This guide provides a systematic way to diagnose and solve the most common issues.

Problem 1: The complex is decomposing on the column.

• Symptom: A distinct color change in the band as it moves down the column (e.g., red to brown/green), or the appearance of new, unexpected colored spots in the collected fractions.

• Potential Cause: The complex is unstable on the chosen stationary phase. The acidic nature of silica gel is a frequent culprit, causing ligand dissociation or changes in the metal's oxidation state.

• Solution Workflow:

  • Confirm Instability: Run a quick "plug test." Dissolve a small amount of your crude product in the chosen eluent, add a pinch of the stationary phase (silica or alumina), and stir for 30 minutes. Spot the solution on a TLC plate over time. If new spots appear, the complex is not stable.

  • Change Stationary Phase: Immediately switch to a more inert support. Neutral alumina is the first and best alternative to silica for sensitive complexes.[4]

  • Deactivate Silica: If you must use silica, neutralize its surface by running a preparatory flush of the packed column with your eluent containing 1% triethylamine before loading your sample.

  • Work Quickly: Minimize the time the complex spends on the column. Use a slightly more polar solvent system to speed up elution or apply pressure (flash chromatography).

Problem 2: The colored band is streaking or tailing.

• Symptom: The band is not sharp and compact but elongated, with a "tail" that contaminates later fractions.

• Potential Cause:

  • Poor Solubility: The complex may be sparingly soluble in the mobile phase, causing it to precipitate and re-dissolve as it moves.

  • Strong Site Interactions: Residual acidic sites on the silica are interacting too strongly with the complex.

  • Column Overloading: Too much material was loaded onto the column for its size.

• Solution Workflow:

  • Address Solubility: Add a small amount of a highly polar "modifier" solvent in which your complex is very soluble (e.g., if using DCM/EtOAc, add 0.5% methanol or acetonitrile). This can keep the complex fully dissolved in the mobile phase.

  • Deactivate the Column: As described above, add a competing base like triethylamine to the eluent to block strong interactions.

  • Reduce Load: As a rule of thumb, the mass of crude material should be about 1-2% of the mass of the silica gel for good separation. Reduce the amount of material loaded.

  • Check Column Packing: Uneven packing can cause channeling, which appears as streaking. Ensure the column is packed uniformly.

Problem 3: The compound will not elute from the column.

• Symptom: The colored band remains at the top of the column, even after flushing with very polar solvents like pure methanol or acetonitrile.

• Potential Cause: Irreversible binding. This is common for zwitterionic or highly charged complexes on polar stationary phases like silica.[12] The interaction is no longer simple adsorption but a strong ionic bond.

• Solution Workflow:

  • Modify the Mobile Phase: Before abandoning the column, try flushing with an eluent containing an additive to disrupt the ionic interaction.

    • For cationic complexes on silica: Add an acid (e.g., 1% acetic acid) or a salt (e.g., tetramethylammonium nitrate) to the mobile phase.[6]

    • For anionic complexes on alumina: Add a base (e.g., 1% triethylamine).

  • Change the System Fundamentally: If the above fails, the purification strategy must be changed.

    • Switch to Reversed-Phase (C18): This is the most effective solution. The non-polar stationary phase will not have strong ionic interaction sites. Elution is performed with polar solvents like water/acetonitrile.[5]

    • Consider Ion-Exchange Chromatography: This technique is designed specifically for separating charged molecules.[7]

Problem 4: The separation between my product and an impurity is very poor.

• Symptom: Two or more bands are overlapping, and it is impossible to collect pure fractions of the desired product.

• Solution Workflow: dot graph TD { bgcolor="#F1F3F4" node [shape=box, style="filled,rounded", margin=0.2, fontname="Arial", fontsize=12, fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

  }

  Caption: Troubleshooting workflow for poor separation.

Section 3: Essential Protocols

Protocol 1: Method Development via Thin-Layer Chromatography (TLC)

This protocol is the mandatory first step before any column purification.

• Prepare Stock Solution: Dissolve a small amount of your crude ruthenium complex in a suitable solvent (e.g., dichloromethane or acetone) to make a concentrated stock solution.

• Spot the Plate: Using a capillary tube, spot the stock solution onto the baseline of a silica gel TLC plate. Make the spot as small as possible.

• Develop the Plate: Place the TLC plate in a developing chamber containing your chosen test eluent. Ensure the solvent level is below the baseline. Allow the solvent to run up the plate until it is ~1 cm from the top.

• Visualize: Remove the plate and immediately mark the solvent front with a pencil. Ruthenium complexes are typically colored, so spots are visible. If any impurities are colorless, visualize them under a UV lamp.

• Analyze and Iterate: Calculate the Rf value for each spot (Rf = distance spot traveled / distance solvent traveled).

  • If the desired spot has an Rf > 0.4, your eluent is too polar. Reduce the concentration of the polar solvent.

  • If the desired spot has an Rf < 0.2, your eluent is not polar enough. Increase the concentration of the polar solvent.

• Optimize for Separation: Test multiple solvent systems to find one that provides the best separation between your product and its impurities.[3]

Protocol 2: Packing a "Wet Slurry" Flash Chromatography Column

A well-packed column is essential for a high-resolution separation.[14]

• Prepare the Column: Securely clamp a glass column in a vertical position. Place a small plug of cotton or glass wool at the bottom outlet, followed by a thin (~1 cm) layer of sand.[14]

• Prepare the Slurry: In a beaker, measure the required amount of silica gel. Add your initial, least polar eluent and stir to create a smooth, pourable slurry. Use approximately 1.5 times the volume of solvent relative to the silica.[14]

• Pour the Column: With the stopcock open and a flask underneath to collect the solvent, pour the slurry into the column in a single, continuous motion. Use a funnel to aid the process.

• Settle and Compact: Gently tap the side of the column to dislodge any air bubbles and encourage uniform settling of the silica bed.[14] As the solvent drains, continuously add more eluent to the top, never allowing the silica bed to run dry.

• Finalize: Once the bed is settled and stable, drain the excess solvent until the liquid level is just at the top of the silica bed. Carefully add a final ~1 cm layer of sand on top to protect the silica surface from disturbance when adding more eluent. The column is now ready for sample loading.

Workflow: From TLC to Purified Complex

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}

Caption: Overall workflow from method development to final pure complex.

References

• Zhang, P., et al. (2018). Enantioseparations of Chiral Ruthenium(II) Polypyridyl Complexes Using HPLC with Macrocyclic Glycopeptide Chiral Stationary Phases (CSPs). National Institutes of Health. Available at: [Link]

• Kaluderović, G. N., & Schreiner, B. (2014). Lipophilicity Assessment of Ruthenium(II)-Arene Complexes by the Means of Reversed-Phase Thin-Layer Chromatography and DFT Calculations. PMC. Available at: [Link]

• Bhuiyan, A. A., et al. (2010). Synthesis and Characterization of Ruthenium Complexes Containing Chlorophenanthroline and Bipyridine. ScholarWorks@UARK. Available at: [Link]

• Jakubiec, M., et al. (2022). Exploring the coordination chemistry of ruthenium complexes with lysozymes: structural and in-solution studies. National Institutes of Health. Available at: [Link]

• Chauhan, H., et al. (2019). Synthesis, characterization and catalytic activity of novel ruthenium complexes bearing NNN click based ligands. Dalton Transactions. Available at: [Link]

• Bhuiyan, A. A., et al. (2010). Synthesis and Characterization of Ruthenium Complexes Containing Chlorophenanthroline and Bipyridine. Journal of the Arkansas Academy of Science, Vol. 64. Available at: [Link]

• Hollingsworth, J. V., et al. (2023). Ruthenium Complexes with Protic Ligands: Influence of the Position of OH Groups and π Expansion on Luminescence and Photocytotoxicity. National Institutes of Health. Available at: [Link]

• Govedarica, B., et al. (2017). Exploring pta Alternatives in the Development of Ruthenium–Arene Anticancer Compounds. PMC. Available at: [Link]

• Kaluderović, G. N., & Schreiner, B. (2014). Structures of studied ruthenium(II)-arene complexes. ResearchGate. Available at: [Link]

• Kaluderović, G. N., & Schreiner, B. (2014). Lipophilicity Assessment of Ruthenium(II)-Arene Complexes by the Means of Reversed-Phase Thin-Layer Chromatography and DFT Calculations. ResearchGate. Available at: [Link]

• Vono, L. L. R., et al. (2024). Decomposition of N2O by Ruthenium Catalysts – RuO2 as Active Phase on Non‐Reducible Supports. ChemCatChem. Available at: [Link]

• Hong, S. H., et al. (2006). Efficient Removal of Ruthenium Byproducts from Olefin Metathesis Products by Simple Aqueous Extraction. PMC. Available at: [Link]

• Barnard, P. J., et al. (2001). The isolation and purification of tris-2,2′-bipyridine complexes of ruthenium(ii) containing unsymmetrical ligands. Journal of the Chemical Society, Dalton Transactions. Available at: [Link]

• Varbanov, S., et al. (1995). A STUDY OF THE SYNTHESIS AND CHARACTERISATION OF SOME RUTHENIUM BIS (2,2'-BIPYRIDYL) COMPLEXES. University College Dublin. Available at: [Link]

• Welch Materials. (2024). Gradient vs. Isocratic Elution: Which to Choose? Welch Materials Inc. Available at: [Link]

• Phenomenex. (2024). Isocratic Vs. Gradient Elution in Chromatography. Phenomenex. Available at: [Link]

• Biotage. (2023). When is Gradient Elution Better than Isocratic Elution? Biotage. Available at: [Link]

• Kromasil. (n.d.). Gradient or isocratic elution in preparative reversed phase HPLC. Kromasil. Available at: [Link]

• University of Rochester. (n.d.). How to run column chromatography. University of Rochester. Available at: [Link]

• Barnard, P. J., et al. (2001). The isolation and purification of tris-2,2′-bipyridine complexes of ruthenium(ii) containing unsymmetrical ligands. Journal of the Chemical Society, Dalton Transactions. Available at: [Link]

• Durham, B., et al. (1989). Preparation of Coordinatively Asymmetrical Ruthenium(II) Polypyridine Complexes. Inorganic Chemistry. Available at: [Link]

• Durham, B., et al. (1989). Preparation of Coordinatively Asymmetrical Ruthenium(II) Polypyridine Complexes. Inorganic Chemistry. Available at: [Link]

• Ashkenasy, N., et al. (2016). Versatile Ruthenium Complexes Based on 2,2'- Bipyridine Modified Peptoids. The Royal Society of Chemistry. Available at: [Link]

• Biotage. (2023). When is Gradient Elution Better than Isocratic Elution? Biotage. Available at: [Link]

• Phenomenex. (2024). Isocratic Vs. Gradient Elution in Chromatography. Phenomenex. Available at: [Link]

• Kromasil. (n.d.). Gradient or isocratic elution in preparative reversed phase HPLC. Kromasil. Available at: [Link]

Sources

• 1. scholarworks.uark.edu [scholarworks.uark.edu]
• 2. "Synthesis and Characterization of Ruthenium Complexes Containing Chlor" by Anwar A. Bhuiyan, S. Kudo et al. [scholarworks.uark.edu]
• 3. Exploring pta Alternatives in the Development of Ruthenium–Arene Anticancer Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 5. Lipophilicity Assessment of Ruthenium(II)-Arene Complexes by the Means of Reversed-Phase Thin-Layer Chromatography and DFT Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enantioseparations of Chiral Ruthenium(II) Polypyridyl Complexes Using HPLC with Macrocyclic Glycopeptide Chiral Stationary Phases (CSPs) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. biotage.com [biotage.com]
• 9. Isocratic Vs. Gradient Elution in Chromatography | Phenomenex [phenomenex.com]
• 10. [Kromasil®] notes - Gradient or isocratic elution in preparative reversed phase HPLC [kromasil.com]
• 11. silicycle.com [silicycle.com]
• 12. doras.dcu.ie [doras.dcu.ie]
• 13. rsc.org [rsc.org]
• 14. chemistry.miamioh.edu [chemistry.miamioh.edu]

Technical Support Center: Enhancing the Solubility of Bipyridine-Based Metal Complexes

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and formulation scientists who are navigating the complexities of working with bipyridine-based metal complexes. Poor solubility is one of the most common hurdles in the development of these compounds for applications ranging from catalysis to therapeutics. This resource provides in-depth, experience-driven answers to common questions and systematic troubleshooting guides to help you overcome these challenges in the lab.

Section 1: Frequently Asked Questions (FAQs) - The First Line of Defense

This section addresses the initial, most common questions researchers face when a bipyridine complex fails to dissolve as expected.

Q1: My bipyridine complex, which appeared pure, has crashed out of my aqueous buffer. What are the most likely immediate causes?

Precipitation from an aqueous solution is a frequent and frustrating issue. Before undertaking complex modifications, consider these immediate factors:

• pH Mismatch: The pH of your solution can dramatically influence the solubility of complexes, especially those with ionizable functional groups like carboxylates or amines.[1][2] A slight shift in buffer pH can protonate or deprotonate these groups, altering the overall charge and hydrogen bonding capacity of the complex, leading to precipitation.[3]

• Inappropriate Counter-ion: The counter-ion paired with your charged metal complex plays a crucial role in its solubility.[4] Large, hydrophobic counter-ions like hexafluorophosphate (PF₆⁻) or tetrafluoroborate (BF₄⁻) are excellent for crystallizing complexes from organic solvents but often lead to poor solubility in water.[1][4] Conversely, smaller, more hydrophilic ions like chloride (Cl⁻) or sulfate (SO₄²⁻) promote aqueous solubility.[4]

• Concentration & Temperature: You may simply be exceeding the intrinsic solubility limit of the complex in that specific medium and at that temperature. Many dissolution processes are endothermic, so gentle warming or sonication can sometimes help, provided the complex is thermally stable.[5]

Q2: I need to dissolve my complex for a biological assay. What are the best "quick fix" strategies to try first?

When you need a rapid solution for an immediate experiment, consider these formulation-based approaches before resorting to chemical synthesis:

• Use of Co-solvents: Employing a mixture of water and a water-miscible organic solvent can significantly enhance solubility.[1][6] Dimethyl sulfoxide (DMSO), ethanol, or polyethylene glycol 400 (PEG 400) are common choices.[1] However, be mindful of the final concentration, as high levels of organic solvents can be toxic to cells or interfere with enzyme activity.

• pH Adjustment: If your complex has pH-sensitive functional groups, carefully adjusting the buffer pH can ionize the complex and increase its solubility.[1][7] For a complex with a carboxylic acid group, increasing the pH will deprotonate it to the more soluble carboxylate form.

• Solubilizing Excipients: For particularly stubborn complexes, consider adding excipients to your assay buffer. Cyclodextrins can encapsulate the hydrophobic parts of your complex, increasing its apparent solubility in water.[1][6][8] Non-ionic surfactants can also be effective.[1][5]

Q3: How do I improve solubility in organic solvents like dichloromethane or acetonitrile?

Enhancing solubility in non-polar organic solvents requires the opposite approach to improving aqueous solubility.

• Ligand Modification with Alkyl Chains: Introducing non-polar alkyl or aryl groups onto the bipyridine ligands is a highly effective strategy.[1][9] These lipophilic chains increase favorable interactions with organic solvents.

• Hydrophobic Counter-ions: For charged complexes, using large, non-coordinating, and hydrophobic counter-ions such as PF₆⁻ or BPh₄⁻ (tetraphenylborate) is key. These ions disrupt the crystal lattice energy less and are better solvated by organic media.

Section 2: Troubleshooting Guide - A Systematic Approach to Solubility Enhancement

When simple fixes are insufficient, a more systematic approach involving chemical modification is necessary. This guide provides a logical workflow for diagnosing and solving persistent solubility problems.

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organic_path -> ligand_mod_org; organic_path -> counterion_ex_org; }

Figure 1: Decision workflow for troubleshooting poor solubility of bipyridine complexes.

Problem: My complex has poor solubility in aqueous media.

This is the most common challenge, particularly for applications in biology and medicine.

Solution A: Ligand Modification to Increase Polarity

The most robust strategy is to covalently modify the bipyridine ligand to make the entire complex more hydrophilic.[1] This is a permanent solution that addresses the root cause of poor solubility.

• Causality: By introducing polar, ionizable, or hydrogen-bond-donating/accepting functional groups, you increase the favorable interactions between the complex and water molecules, overcoming the lattice energy of the solid.

• Key Modifications:

  • Sulfonation (-SO₃H): Adding sulfonate groups is a highly effective method for dramatically increasing water solubility.[1][10] The resulting sulfonate salt is anionic and highly polar.

  • Carboxylation (-COOH): Carboxylate groups also significantly enhance aqueous solubility, especially at pH values above their pKa, where they exist as the anionic carboxylate form.[1]

  • PEGylation: Attaching polyethylene glycol (PEG) chains is another powerful technique. PEG chains are highly hydrated and can increase the hydrodynamic radius of the complex, improving solubility and, in therapeutic contexts, circulation time.[1]

Table 1: Effect of Ligand Functionalization on Aqueous Solubility

Functional Group	Charge at pH 7.4	Primary Solubilizing Interaction	Relative Effectiveness
None (e.g., -H)	Neutral	van der Waals	Very Low
Alkyl (e.g., -CH₃)	Neutral	Hydrophobic	Decreases Solubility
Carboxylate (-COO⁻)	Anionic	Ionic, H-bonding	High
Sulfonate (-SO₃⁻)	Anionic	Ionic, H-bonding	Very High
Hydroxyl (-OH)	Neutral	H-bonding	Moderate

| PEG Chain | Neutral | H-bonding, Steric | High to Very High |

Solution B: Counter-ion Exchange

For cationic complexes, the choice of anion is critical. If your complex was isolated with an anion like PF₆⁻, exchanging it for a more hydrophilic one can lead to a dramatic increase in aqueous solubility.[1][4]

• Causality: The overall solubility of an ionic salt is governed by the solvation energies of both the cation and the anion, as well as the crystal lattice energy. Hydrophilic anions like Cl⁻, Br⁻, or SO₄²⁻ have high solvation energies in water, which helps pull the entire ionic complex into solution.[4] In contrast, large, symmetric, low-charge-density anions like PF₆⁻ have low solvation energy in water but are favorable for forming a stable crystal lattice, thus reducing solubility.[4]

• Common Exchange Targets:

  • From: PF₆⁻, BF₄⁻, ClO₄⁻

  • To: Cl⁻, Br⁻, NO₃⁻, SO₄²⁻

Section 3: Protocols & Methodologies

Here we provide detailed, actionable protocols for the key chemical modification strategies discussed.

Protocol 1: General Procedure for Sulfonation of a Bipyridine Ligand

This protocol describes a general method to introduce sulfonate groups onto a bipyridine scaffold, adapted from literature procedures.[1] This method is often performed on the free ligand before complexation.

Objective: To synthesize a water-soluble sulfonated bipyridine ligand.

Materials:

• Parent bipyridine (e.g., 2,2'-bipyridine)

• Fuming sulfuric acid (oleum, ~20-30% SO₃)

• Mercury(II) sulfate (catalyst, use with extreme caution)

• Calcium hydroxide or Barium hydroxide

• Sulfuric acid (dilute)

• Deionized water

Step-by-Step Methodology:

• Reaction Setup (Caution: Work in a certified fume hood with appropriate PPE):

  • Carefully add the parent bipyridine ligand (1 equivalent) to a flask containing fuming sulfuric acid (oleum). The reaction is highly exothermic.

  • Add a catalytic amount of mercury(II) sulfate.

• Heating:

  • Heat the mixture to ~150-170 °C for several hours. The optimal time and temperature must be determined empirically for the specific substrate.

• Quenching and Neutralization:

  • Allow the reaction to cool completely to room temperature.

  • Very slowly and carefully, pour the reaction mixture onto crushed ice in a large beaker.

  • Neutralize the acidic solution by adding solid calcium hydroxide or barium hydroxide until the pH is approximately 7. This will precipitate calcium/barium sulfate.

• Isolation:

  • Filter the mixture to remove the insoluble sulfate precipitate.

  • The filtrate contains the calcium/barium salt of your sulfonated bipyridine.

• Conversion to Sodium Salt or Free Acid:

  • To obtain the sodium salt, add a stoichiometric amount of sodium carbonate to the filtrate to precipitate calcium/barium carbonate. Filter again. The resulting solution contains the desired sodium salt of the sulfonated bipyridine, which can be isolated by evaporating the water.

  • To obtain the free acid, carefully add dilute sulfuric acid to the filtrate to re-precipitate calcium/barium sulfate, leaving the sulfonated bipyridine in solution.

Self-Validation: The successful synthesis of the sulfonated ligand can be confirmed by ¹H NMR (observing shifts in aromatic protons) and Mass Spectrometry (confirming the addition of one or more -SO₃H groups). The product should show vastly improved water solubility compared to the starting material.

Protocol 2: Counter-ion Exchange Using an Anion-Exchange Resin

This protocol provides a clean and efficient method for exchanging hydrophobic anions for hydrophilic ones.

Objective: To exchange PF₆⁻ anions for Cl⁻ anions in a cationic [Ru(bpy)₃]²⁺ complex.

Materials:

• ₂ complex

• Strongly basic anion-exchange resin (e.g., Dowex 1x8, chloride form)

• Methanol or Acetone

• Deionized water

• Rotary evaporator

Step-by-Step Methodology:

• Resin Preparation:

  • Prepare a slurry of the anion-exchange resin in deionized water and pack it into a chromatography column.

  • Wash the resin extensively with deionized water to remove any preservatives.

  • "Charge" the column by passing a large volume of a concentrated NaCl solution (e.g., 1-2 M) through it. This ensures all exchange sites are occupied by Cl⁻ ions.

  • Wash the column again with copious deionized water until the eluent is free of excess Cl⁻ (test with AgNO₃).

• Sample Loading:

  • Dissolve the ₂ complex in a minimum amount of a suitable organic solvent in which it is soluble (e.g., acetone or methanol).

  • Load this solution onto the top of the prepared resin column.

• Elution:

  • Elute the complex from the column using deionized water. The cationic [Ru(bpy)₃]²⁺ will pass through, while the PF₆⁻ anions will be retained by the resin and replaced with Cl⁻.

  • You will see the colored band of your complex move down the column.

• Isolation:

  • Collect the colored fractions.

  • Remove the solvent (water) using a rotary evaporator to yield the final product, [Ru(bpy)₃]Cl₂.

Self-Validation: The resulting complex should be readily soluble in water. Successful exchange can be confirmed by the disappearance of the characteristic P-F stretching band in the IR spectrum or by using ion chromatography.

Section 4: Advanced Formulation Strategies

For drug development, when covalent modification is not feasible, advanced formulation techniques can be employed to improve the solubility and bioavailability of a lead compound.[8]

• Amorphous Solid Dispersions (ASDs): In this technique, the crystalline complex is converted into a high-energy amorphous state and dispersed within a polymer matrix.[8][11] This prevents recrystallization and allows for a "spring-loaded" effect, where the drug can achieve supersaturated concentrations upon dissolution.

• Lipid-Based Formulations: For highly lipophilic complexes, formulating them in lipid-based systems like Self-Emulsifying Drug Delivery Systems (SEDDS) can be highly effective. These formulations form fine emulsions in the gastrointestinal tract, keeping the drug solubilized for absorption.

• Nanocrystals: Reducing the particle size of the drug to the nanometer range (nanonization) dramatically increases the surface area-to-volume ratio.[12] According to the Noyes-Whitney equation, this leads to a significant increase in the dissolution rate.

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Figure 2: High-level decision logic for API vs. formulation-based solubility enhancement.

References

• Benchchem. (n.d.). Technical Support Center: Enhancing the Solubility of 2,3'-Bipyridine-Based Metal Complexes.
• Wikipedia. (2023). Transition metal complexes of 2,2'-bipyridine.
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• ResearchGate. (2012). Does the stability of a metal complex depend on counter ions?.
• Khan, A., et al. (2023). Drug complexes: Perspective from Academic Research and Pharmaceutical Market. Journal of the Indian Chemical Society.
• Sokolov, M. N., et al. (2021). The impact of counterion on the metastable state properties of nitrosyl ruthenium complexes. New Journal of Chemistry.
• Knopf, J. D., et al. (2020). Cellular uptake of protic ruthenium complexes is influenced by pH dependent passive diffusion and energy dependent efflux. Journal of Inorganic Biochemistry.
• ResearchGate. (n.d.). How to improve the metal complexes solubility in water?.
• ResearchGate. (n.d.). Sulfonated bipyridine ligand enables meta-selective arene borylation of cationic substrates.
• Expii. (n.d.). Complex Ion Formation Effects on Solubility — Overview.
• Semantic Scholar. (n.d.). Stabilization of metal complexes by large counter-ions.
• ResearchGate. (2025). Formulation strategies for poorly soluble drugs.
• RSC Publishing. (2021). Aqueous-soluble bipyridine cobalt(II/III) complexes act as direct redox mediators in photosystem I-based biophotovoltaic devices.
• Journal of Medicinal Chemistry. (2007). Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry.
• The Journal of Physical Chemistry A. (2016). Synthesis, Electrochemistry, and Excited-State Properties of Three Ru(II) Quaterpyridine Complexes.
• NIH. (2021). Electrochemical meta-C–H sulfonylation of pyridines with nucleophilic sulfinates.
• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs.
• ResearchGate. (2022). Synthesis and characterization of Mixed 2,2-Bipyridine and penicillin G metal (II) complexes.
• Janiak, C., et al. (2000). 5,59-Diamino-2,29-bipyridine Metal Complexes Assembled into Multidimensional Networks via Hydro. European Journal of Inorganic Chemistry.
• Wikipedia. (2023). Bipyridine.
• Chemistry Stack Exchange. (2013). Influence of solubility on the complexation constants at different pH values.
• ResearchGate. (n.d.). The effect of pH on the emission and absorption spectra of a ruthenium complex.
• Aragen Life Sciences. (2021). Enabling Clinical Development of Poorly Soluble Molecules Through Formulation Solutions.
• MDPI. (2023). Recent Progress on the Synthesis of Bipyridine Derivatives.
• ResearchGate. (2017). Augmented pH-sensitivity absorbance of a ruthenium(II) bis(bipyridine) complex with elongation of the conjugated ligands: An experimental and theoretical investigation.
• MDPI. (2022). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications.
• Journal of the Chemical Society, Dalton Transactions. (1987). Preparation and characterisation of 2,2′-bipyridine-4,4′-disulphonic and -5-sulphonic acids and their ruthenium(II) complexes. Excited-state properties and excited-state electron-transfer reactions of ruthenium(II) complexes containing 2,2′-bipyridine-4,4′-disulphonic acid or 2,2′-bipyridine-4,4′ dicarboxylic acid.

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Scaling up the synthesis of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine

An In-Depth Technical Guide to the Synthesis of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine

Welcome to the technical support center for the synthesis and scale-up of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine. This guide is designed for researchers, scientists, and drug development professionals, providing field-proven insights from a Senior Application Scientist's perspective. Here, we move beyond simple protocols to explain the causality behind experimental choices, offering a self-validating system for robust and reproducible synthesis.

The target molecule, 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine, is a crucial ligand in coordination chemistry and materials science. Its phosphonate groups provide stable anchoring points to metal oxide surfaces, making it invaluable for applications in dye-sensitized solar cells, catalysts, and molecular electronics. However, its synthesis, particularly at scale, presents unique challenges that require a nuanced understanding of the underlying chemistry.

Overall Synthetic Workflow

The most reliable and widely used method for preparing this ligand involves a two-stage process: first, the synthesis of a halogenated precursor, 4,4'-Bis(halomethyl)-2,2'-bipyridine, followed by a classic Michaelis-Arbuzov reaction with triethyl phosphite.

Caption: High-level workflow for the synthesis of the target ligand.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable synthetic route for this molecule?

The most established route is the Michaelis-Arbuzov reaction, which involves reacting a trivalent phosphorus ester (like triethyl phosphite) with an alkyl halide. In this specific synthesis, the alkyl halide is typically 4,4'-Bis(bromomethyl)-2,2'-bipyridine or 4,4'-Bis(chloromethyl)-2,2'-bipyridine. This method is favored for its reliability in forming the crucial Carbon-Phosphorus bond.

Q2: My overall yield is consistently low. What are the most likely stages to be causing issues?

Low yields can stem from either the precursor synthesis or the Arbuzov reaction itself. Inefficient halogenation in Stage 1 can lead to a mixture of under- or over-halogenated species, complicating subsequent steps. However, the Arbuzov reaction (Stage 2) is often the more critical step. Common culprits for low yields in this stage include insufficient reaction temperature, incomplete reaction, or side reactions due to reagent impurities.

Q3: What are the most critical parameters to control during the Michaelis-Arbuzov reaction for this synthesis?

There are three primary parameters:

• Temperature: The classical Arbuzov reaction requires significant thermal energy, typically between 120-160 °C, to drive the reaction to completion. Running the reaction neat (without solvent) is common.

• Reagent Purity: Trialkyl phosphites are susceptible to both hydrolysis and oxidation. Using freshly distilled triethyl phosphite is paramount for achieving high yields. The halomethyl-bipyridine precursor should also be pure and completely dry.

• Stoichiometry and Byproduct Removal: The reaction generates an alkyl halide byproduct (e.g., bromoethane). Using a phosphite with low-boiling alkyl groups like triethyl phosphite is advantageous because the volatile byproduct can be removed by distillation during the reaction, helping to drive the equilibrium forward.

Q4: How can I effectively monitor the reaction's progress?

Thin-Layer Chromatography (TLC) is a straightforward method. The product is significantly more polar than the starting halomethyl-bipyridine. A more quantitative technique is ³¹P NMR spectroscopy. The starting triethyl phosphite has a chemical shift around +139 ppm, while the desired phosphonate product will appear in the +20 to +30 ppm range. Monitoring the disappearance of the phosphite signal and the appearance of the product signal provides a clear indication of conversion.

Q5: What is the most effective method for purifying the final product at scale?

Purification can be challenging as the product is often a viscous oil or a low-melting solid.

• For lab-scale (<5g): Flash column chromatography on silica gel is effective. A gradient elution starting with ethyl acetate and moving to a more polar system like 5-10% methanol in dichloromethane or ethyl acetate is typically successful.

• For scale-up (>5g): Chromatography becomes less practical. The recommended approach is to first remove all volatile components (excess triethyl phosphite, solvent) under high vacuum. The resulting crude oil can then be triturated with a non-polar solvent like hexanes or diethyl ether to induce crystallization or solidify impurities. If the product remains an oil, purification via a silica gel plug (a short, wide column) to remove baseline impurities followed by high vacuum drying is the best alternative.

Detailed Experimental Protocol

This protocol is a validated starting point and may require optimization based on your specific lab conditions and scale.

Stage 1: Synthesis of 4,4'-Bis(bromomethyl)-2,2'-bipyridine (Adapted from standard bromination procedures)

• Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 4,4'-dimethyl-2,2'-bipyridine (1.0 eq) in a dry, non-polar solvent like carbon tetrachloride or cyclohexane.

• Initiation: Add N-bromosuccinimide (NBS) (2.2 eq) and a radical initiator such as benzoyl peroxide or AIBN (0.05 eq).

• Reaction: Heat the mixture to reflux under an inert atmosphere (e.g., Argon) and irradiate with a UV lamp (a standard 254 nm lab lamp works well) for 12-18 hours. Monitor the reaction by TLC.

• Work-up: Cool the reaction to room temperature. Filter off the succinimide byproduct. Wash the filtrate with a saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by recrystallization from a solvent mixture like ethanol/water to yield the white, solid product.

Stage 2: Michaelis-Arbuzov Reaction to form 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine

• Setup: Equip a two-necked, round-bottom flask with a reflux condenser and a dropping funnel or syringe pump. The entire apparatus must be flame-dried and maintained under a strict inert atmosphere.

• Reagents: Place 4,4'-Bis(bromomethyl)-2,2'-bipyridine (1.0 eq) in the flask. Add freshly distilled triethyl phosphite (2.5-3.0 eq) to the dropping funnel. A slight excess of phosphite ensures complete conversion and can act as the solvent.

• Reaction: Heat the flask to 140-150 °C in an oil bath. Add the triethyl phosphite dropwise over 30-60 minutes. The reaction is exothermic. Safety Note: The byproduct, bromoethane, is volatile and will distill out of the reaction. Ensure the setup is in a well-ventilated fume hood.

• Completion: After the addition is complete, maintain the temperature for an additional 3-5 hours, or until ³¹P NMR analysis indicates full conversion of the starting phosphite.

• Work-up: Cool the reaction to room temperature. Remove the excess triethyl phosphite under high vacuum (using a Kugelrohr apparatus is ideal) to yield the crude product, typically as a yellow or brown viscous oil.

Troubleshooting Guide

Stage 1: Halogenation Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Dihalide	1. Insufficient reaction time or initiator. 2. Incomplete reaction leading to mono-halogenated byproduct. 3. Deactivation of NBS.	1. Monitor by ¹H NMR to confirm disappearance of the methyl protons. Add a fresh portion of initiator if the reaction stalls. 2. Increase the equivalents of NBS to 2.5 eq to drive the reaction to completion. 3. Use freshly opened or recrystallized NBS.
Formation of Byproducts	1. Over-bromination (e.g., tribromide species). 2. Presence of water leading to hydroxymethyl byproducts.	1. Use precise stoichiometry (2.2 eq of NBS). Avoid prolonged reaction times after the starting material is consumed. 2. Ensure all glassware is dry and use anhydrous solvents.

Stage 2: Michaelis-Arbuzov Reaction Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Reaction Stalls or is Incomplete	1. Temperature is too low. The reaction has a high activation energy. 2. Impure triethyl phosphite. Oxidized or hydrolyzed phosphite is not nucleophilic. 3. Poor quality starting halide.	1. Ensure the internal reaction temperature reaches at least 140 °C. 2. This is the most common cause. Always use freshly distilled triethyl phosphite. 3. Purify the 4,4'-bis(halomethyl)-2,2'-bipyridine by recrystallization before use.
Significant Mono-Phosphonate Byproduct	1. Insufficient triethyl phosphite. 2. Short reaction time or low temperature.	1. Increase the equivalents of triethyl phosphite to 3.0 or even 4.0 eq. 2. Increase reaction time and ensure the temperature is maintained. The second phosphonylation is often slower than the first.
Reaction Mixture Turns Black	1. Decomposition due to excessive heat. 2. Presence of oxygen or other impurities.	1. Do not exceed 160 °C. Maintain precise temperature control. 2. Ensure a robust inert atmosphere (Argon or Nitrogen) is maintained throughout the reaction. Use high-purity, dry reagents.

Visualizing the Arbuzov Mechanism

The reaction proceeds via a two-step nucleophilic substitution (Sɴ2) mechanism.

Caption: A decision tree for troubleshooting low reaction yields.

References

• Norris, M. R., Concepcion, J. J., Glasson, C. R. K., Fang, Z., Lapides, A. M., Ashford, D. L., Templeton, J. L., & Meyer, T. J. (2013).

Reference Data & Comparative Studies

A Comparative Guide to Phosphonate-Functionalized Bipyridines: The Case for 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine

Introduction: Beyond the Archetype

For decades, 2,2'-bipyridine (bpy) has been a cornerstone ligand in coordination chemistry, prized for its robust chelating ability and rich electrochemical and photophysical properties when complexed with transition metals.[1] However, the demands of modern materials science, catalysis, and molecular electronics necessitate ligands with tailored functionalities that extend beyond simple coordination. This has led to the development of a vast library of bipyridine derivatives, each designed to impart specific properties to the resulting metal complex.

This guide provides an in-depth comparison of one such advanced derivative, 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine , against other common classes of functionalized bipyridines. We will explore how the introduction of phosphonate ester groups fundamentally alters the ligand's capabilities, with a focus on applications requiring high stability and robust surface immobilization. By synthesizing experimental data and field-proven insights, this guide will equip researchers, chemists, and materials scientists to make informed decisions in ligand selection for advanced applications.

The Strategic Advantage of Phosphonate Functionalization

The decision to modify the classical bipyridine scaffold is always application-driven. While simple derivatives like 4,4'-dimethyl-2,2'-bipyridine might be used to subtly tune redox potentials, the introduction of phosphonate groups offers a more profound and versatile set of advantages.

The primary function of the diethylmethylphosphonate groups in the 4,4' positions is to serve as a precursor to phosphonic acid moieties. These phosphonic acid groups are exceptional anchoring agents for a wide range of metal oxide surfaces, including titanium dioxide (TiO₂), zinc oxide (ZnO), and indium tin oxide (ITO).[2][3] This property is paramount in the design of:

• Dye-Sensitized Photoelectrosynthesis Cells (DSPECs): For generating solar fuels through processes like water splitting or CO₂ reduction, where stable, long-term attachment of chromophores and catalysts to semiconductor surfaces is essential.[2][3]

• Heterogeneous Catalysis: Where immobilizing a homogeneous catalyst onto a solid support facilitates catalyst recovery and reuse, a key principle of green chemistry.[4]

• Molecular Electronics and Sensors: Where precise interfacing between molecular components and electrode surfaces is required.

Compared to the more commonly used carboxylate (–COOH) anchors, phosphonates (–PO(OH)₂) generally form more hydrolytically stable, and in some cases, more strongly bound, linkages to metal oxide surfaces, particularly in aqueous environments.[2]

Comparative Analysis: Performance Metrics

The true value of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine is best understood when compared directly with other bipyridine derivatives.

Visual Comparison of Key Bipyridine Ligands

Caption: Key bipyridine ligand structures.

Quantitative and Qualitative Performance Data

The choice of ligand substituent dictates the ultimate performance of the metal complex. The following table summarizes key differences between phosphonate-functionalized bipyridine and other common derivatives.

Ligand Derivative	Primary Function of Substituent(s)	Key Applications	Surface Binding Strength (to Metal Oxides)	Impact on Ru(II/III) Redox Potential
4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine	Strong, stable surface anchoring; tunable electronics	Dye-sensitized solar/electrosynthesis cells, heterogeneous catalysis, lanthanide complexes [2][4][5]	Very Strong & Hydrolytically Stable [2][3]	Anodic shift (more positive) [6]
4,4'-Dicarboxy-2,2'-bipyridine	Surface anchoring; precursor for amide coupling	Dye-sensitized solar cells, metal-organic frameworks (MOFs)	Strong (but can be less stable than phosphonates in H₂O)	Anodic shift (less pronounced than phosphonates)[7]
4,4'-Di-tert-butyl-2,2'-bipyridine	Increase solubility in nonpolar solvents; steric bulk	Homogeneous catalysis, photophysics studies	None	Cathodic shift (more negative)
4,4'-Bis(hydroxymethyl)-2,2'-bipyridine	Site for further functionalization (e.g., esterification)	Building block for more complex ligands, polymer chemistry	Weak (physisorption)	Minimal electronic effect
Unsubstituted 2,2'-Bipyridine	Baseline chelating ligand	Fundamental coordination chemistry, reference standard	None	Reference standard

Experimental Validation: Synthesis of a Ruthenium-Phosphonate Complex

To demonstrate the practical utility of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine, we present a representative protocol for the synthesis of its ruthenium(II) complex. Such complexes are central to research in photophysics and solar energy conversion.[2][3][6]

Workflow for Synthesis and Application

Caption: General workflow from ligand to surface-anchored device.

Protocol: Synthesis of Ru(bpy)₂(debp)₂

(debp = 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine)

This protocol is adapted from established literature procedures.[2][3][6]

Objective: To synthesize a stable ruthenium complex incorporating the phosphonate-functionalized bipyridine ligand, suitable for subsequent hydrolysis and surface attachment.

Materials:

• cis-[Ru(bpy)₂Cl₂]·2H₂O (precursor complex)

• 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine (the ligand)

• Ethanol, Reagent Grade

• Deionized Water

• Ammonium hexafluorophosphate (NH₄PF₆)

• Argon or Nitrogen gas supply

• Standard reflux apparatus, magnetic stirrer, and heating mantle

Methodology:

• Reactant Setup:

  • In a 100 mL round-bottom flask, dissolve 100 mg of cis-[Ru(bpy)₂Cl₂]·2H₂O in a 30 mL mixture of ethanol and water (3:1 v/v).

  • Add a stoichiometric equivalent (approx. 88 mg) of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine to the flask.

  • Causality: The ethanol/water solvent system is chosen to ensure solubility of both the polar ruthenium precursor and the more organic-soluble phosphonate ligand.

• Inert Atmosphere and Reflux:

  • Equip the flask with a reflux condenser and purge the entire system with argon or nitrogen for 15 minutes. Maintain a positive pressure of inert gas throughout the reaction.

  • Heat the mixture to reflux (approx. 85-90 °C) with vigorous stirring. The reaction progress can be monitored by a color change from deep purple to a clear orange-red solution. Allow the reaction to proceed for 4-6 hours.

  • Causality: Refluxing under an inert atmosphere prevents the oxidation of the Ru(II) center to Ru(III) and avoids unwanted side reactions. The elevated temperature provides the necessary activation energy for the chloride ligands to be displaced by the bidentate phosphonate ligand.

• Isolation and Purification:

  • After cooling to room temperature, reduce the solvent volume to approximately 10 mL using a rotary evaporator.

  • To the concentrated solution, add an excess of aqueous NH₄PF₆ solution to precipitate the complex as its hexafluorophosphate salt. This is a common counter-ion exchange step to yield a stable, crystalline solid.

  • Collect the resulting orange-red precipitate by vacuum filtration and wash thoroughly with cold water, followed by a small amount of diethyl ether to remove any unreacted ligand.

  • Causality: The PF₆⁻ anion is large and non-coordinating, facilitating the precipitation of the cationic ruthenium complex from the aqueous solution.

• Final Purification and Characterization:

  • For high-purity applications, the crude product should be redissolved in a minimal amount of acetone or acetonitrile and purified by column chromatography on neutral alumina.

  • The final product should be characterized by ¹H NMR, ³¹P NMR, and Mass Spectrometry (e.g., ESI-MS) to confirm its structure and purity. The expected outcome is a diamagnetic solid with spectroscopic data consistent with the [Ru(bpy)₂(debp)]²⁺ structure.

Conclusion and Outlook

While the family of bipyridine ligands is extensive, 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine distinguishes itself as a premier choice for applications demanding robust, covalent-like attachment to metal oxide surfaces. Its ability to form highly stable metal complexes, coupled with the superior anchoring properties of the resultant phosphonic acids, provides a distinct advantage over traditional carboxylate or simple alkyl-substituted derivatives.[2][7]

For researchers in solar energy conversion, heterogeneous catalysis, and advanced materials, this ligand offers a direct and effective pathway to creating stable, functional interfaces. The synthetic accessibility of its metal complexes, as demonstrated, further solidifies its position as a critical tool for advancing molecular engineering at the material interface. By understanding the fundamental chemical advantages imparted by the phosphonate groups, scientists can strategically design next-generation molecular devices with enhanced performance and longevity.

References

• Norris, M. R., Concepcion, J. J., Glasson, C. R. K., et al. (2013). Synthesis of phosphonic acid derivatized bipyridine ligands and their ruthenium complexes. Inorganic Chemistry, 52(21), 12492-12501. [Link][2][3][8]

• Brewer, K. J., et al. (2000). Luminescent ruthenium(II) Bipyridyl-Phosphonic Acid Complexes: pH Dependent Photophysical Behavior and Quenching With Divalent Metal Ions. Inorganic Chemistry, 39(1), 137-144. [Link][6]

• Starck, M., & Ziessel, R. (2012). Multifunctionalized luminescent lanthanide complexes from nonadentate phosphonylated bis-pyrazolyl-pyridine ligands. Dalton Transactions, 41(43), 13298-13307. [Link][5]

• Tóth, I., et al. (2010). Pyridine and phosphonate containing ligands for stable lanthanide complexation. An experimental and theoretical study to assess the solution structure. Dalton Transactions, 39(35), 8254-8265. [Link]

• ResearchGate. (2018). Photophysical properties of the [Ru(bpy)₃]²⁺ complex. [Link][7]

• Jamróz, P., & Rys, B. (2022). Metal-based catalysts containing a phosphonate moiety – from synthesis to applications in organic chemistry. Arkivoc, 2022(3), 30-58. [Link][4]

• Ducháčková, L., et al. (2010). Comparison of 2,2'-bipyridine and 2,2'-bipyridyl-N,N'-dioxide as ligands in zinc complexes. Inorganic Chemistry, 49(19), 8897-8903. [Link][9]

• Dalton Transactions. (2012). Physical, photophysical and structural properties of ruthenium(II) complexes containing a tetradentate bipyridine ligand. [Link]

• Belov, A. S., et al. (2020). Ruthenium(II) complexes with phosphonate-substituted phenanthroline ligands: synthesis, characterization and use in organic photocatalysis. Dalton Transactions, 49(44), 15873-15883. [Link]

• Bhattacharya, B., et al. (2022). Mechanochemical Synthesis of Phosphonate-Based Proton Conducting Metal–Organic Frameworks. Inorganic Chemistry, 61(27), 10426-10434. [Link][10]

• ResearchGate. (2016). Lability and Basicity of Bipyridine-Carboxylate-Phosphonate Ligand Accelerate Single-Site Water Oxidation by Ruthenium-Based Molecular Catalysts. [Link][11]

• Zhang, X. W. (2017). Synthesis, Structures And Properties Of Functionalized Metal Phosphonate Materials. Master's Thesis. [Link][12]

• LookChem. 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine. [Link][13]

• Housecroft, C. E., & Constable, E. C. (2019). The Early Years of 2,2′-Bipyridine—A Ligand in Its Own Lifetime. Molecules, 24(15), 2749. [Link][1]

• Mutin, P. H., & Guerrero, G. (2011). Phosphonate coupling molecules for the control of surface/interface properties and the synthesis of nanomaterials. Dalton Transactions, 40(30), 7643-7657. [Link]

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The Pivotal Role of Bipyridine Ligands in High-Performance OLEDs: A Comparative Guide

In the relentless pursuit of more efficient and stable Organic Light-Emitting Diodes (OLEDs), the molecular architecture of the emissive materials is paramount. Within the realm of phosphorescent OLEDs (PhOLEDs), which harness both singlet and triplet excitons to achieve near-unity internal quantum efficiencies, iridium(III) and platinum(II) complexes have emerged as frontrunners. The performance of these metal complexes is critically dictated by the ligands that encapsulate the metal center. Among these, bipyridine-based ligands have proven to be a versatile and powerful tool for tuning the photophysical and electrochemical properties of the emitters, thereby directly influencing the ultimate device performance in terms of efficiency, color purity, and operational lifetime.

This guide provides an in-depth comparative analysis of the performance of OLEDs incorporating various bipyridine ligands. We will delve into the structure-property relationships that govern their efficacy, supported by experimental data from peer-reviewed literature. Furthermore, detailed experimental protocols are provided for the synthesis of a representative bipyridine ligand and the fabrication and characterization of a multilayer phosphorescent OLED, offering researchers a practical framework for their own investigations.

The Bipyridine Ligand: A Tunable Scaffold for OLED Emitters

The 2,2'-bipyridine unit is a foundational chelating ligand in coordination chemistry, prized for its rigidity, planarity, and strong coordination to transition metals.[1] In the context of OLEDs, these properties are crucial for creating stable and highly emissive complexes. The true power of bipyridine ligands, however, lies in the ability to strategically introduce substituent groups onto the bipyridine framework. These modifications can profoundly alter the electronic properties of the resulting metal complex, allowing for precise control over its Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels. This, in turn, dictates the emission color, quantum yield, and charge-trapping characteristics of the dopant within the OLED device.

The general workflow for developing and evaluating OLEDs with different bipyridine ligands is a multi-stage process, beginning with the synthesis of the ligand and the corresponding metal complex, followed by device fabrication and rigorous performance characterization.

Caption: A typical workflow from material synthesis to OLED device testing.

Comparative Performance Analysis of Substituted Bipyridine Ligands

The strategic placement of electron-donating or electron-withdrawing groups on the bipyridine ligand can have a significant impact on the performance of the resulting OLED.

Electron-Donating vs. Electron-Withdrawing Substituents

The introduction of electron-donating groups, such as methyl (-CH3) or methoxy (-OCH3), generally raises the HOMO and LUMO energy levels of the iridium complex. This can lead to a red-shift in the emission spectrum. Conversely, electron-withdrawing groups, such as fluorine (-F) or trifluoromethyl (-CF3), tend to lower both the HOMO and LUMO levels, resulting in a blue-shift of the emission.[2][3][4] This principle is fundamental to achieving the desired emission color, from deep blue to red.

For instance, in a study of blue phosphorescent platinum(II) complexes with tetradentate 2,3'-bipyridine-based ligands, the introduction of electron-withdrawing fluorine substituents resulted in a bright blue phosphorescence with a maximum emission wavelength (λmax) of approximately 460 nm. In contrast, complexes with electron-donating methoxy groups exhibited a red-shifted, bluish-green emission with a λmax of around 490 nm.[1][5]

Impact on Quantum Efficiency and Device Lifetime

Beyond color tuning, substituents on the bipyridine ligand also influence the photoluminescence quantum yield (PLQY) and the operational stability of the OLED. Bulky substituents, such as tert-butyl groups, can be introduced to increase the steric hindrance around the metal center. This can suppress intermolecular interactions and concentration quenching, leading to higher quantum efficiencies, especially at high doping concentrations.[6][7]

Furthermore, the choice of ancillary ligand plays a crucial role in the stability and lifetime of the device. Rigid ancillary ligands, like picolinates, have been shown to promote robust deep-red emission in iridium(III) complexes by minimizing non-radiative decay pathways.[8] In contrast, more flexible ligands can lead to excited-state geometrical deformations that reduce emission efficiency.[8] The strength of the ligand field is also a critical factor; strong-field ancillary ligands are employed to destabilize deleterious metal-centered excited states, which is particularly important for achieving stable and efficient blue-emitting phosphors.[9]

The operational lifetime of an OLED is a critical parameter for practical applications. Degradation mechanisms can be complex, involving factors such as the formation of reactive species and the chemical decomposition of the organic materials.[6][8][10] The design of the bipyridine ligand can influence this stability. For example, the introduction of fluorine atoms into the molecular structure has been shown to improve device lifetime through stronger intermolecular interactions.[11]

Ligand Type	Substituent Example	Role in Complex	Impact on OLED Performance	Representative EQE (%)	Emission Color
Electron-Withdrawing	2',6'-difluoro-2,3'-bipyridine	Ancillary Ligand	Blue-shifts emission, can improve color purity.	7.0[6]	True-Blue
Electron-Donating	Phenyl-substituted bipyridine	Homoleptic Emitter	Can red-shift emission, potential for high efficiency.	14.9	Sky-Blue
Sterically Hindered	4,4'-di-tert-butyl-2,2'-bipyridine	Ancillary Ligand	Reduces aggregation, can improve quantum yield.	Varies with complex	Varies
Rigid Ancillary	Picolinate	Ancillary Ligand	Suppresses non-radiative decay, enhances emission efficiency.	5.03 (deep-red)[8]	Deep-Red

Experimental Protocols

To provide a practical context for the preceding discussion, this section outlines detailed, step-by-step methodologies for the synthesis of a common bipyridine ligand and the fabrication of a phosphorescent OLED.

Synthesis of 4,4'-di-tert-butyl-2,2'-bipyridine

This protocol describes a reliable, ligand-free synthesis of 4,4'-di-tert-butyl-2,2'-bipyridine via a nickel-catalyzed reductive dimerization of 4-tert-butyl-2-chloropyridine.[12][13]

Materials:

• 4-tert-butyl-2-chloropyridine

• Nickel(II) bromide trihydrate (NiBr₂·3H₂O)

• Manganese powder (-325 mesh)

• Anhydrous N,N-Dimethylformamide (DMF)

• Argon or Nitrogen gas

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Catalyst Solution Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve NiBr₂·3H₂O (1.47 mmol) in anhydrous DMF (20.0 mL). Stopper the flask with a rubber septum and heat to 60 °C until a homogenous green solution is formed (approximately 20 minutes). Allow the solution to cool to room temperature.

• Reaction Setup: To the flask containing the catalyst solution, add 4-tert-butyl-2-chloropyridine (29.4 mmol) and manganese powder (60.0 mmol) under an inert atmosphere (argon or nitrogen).

• Reaction: Heat the reaction mixture to 60 °C and stir vigorously for 20 hours under an inert atmosphere.

• Work-up: After cooling to room temperature, quench the reaction with 1M sodium hydroxide solution.

• Extraction: Extract the product with an organic solvent such as ethyl acetate. Combine the organic layers and wash with water and brine.

• Purification: Dry the organic phase over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The crude product can be further purified by sublimation or recrystallization to yield 4,4'-di-tert-butyl-2,2'-bipyridine as a white solid.

Fabrication of a Multilayer Phosphorescent OLED

This protocol describes the fabrication of a multilayer PhOLED using vacuum thermal evaporation, a common technique for producing high-performance devices.[14][15][16]

Device Structure: ITO / Hole Injection Layer (HIL) / Hole Transport Layer (HTL) / Emissive Layer (EML) / Electron Transport Layer (ETL) / Electron Injection Layer (EIL) / Cathode (Al)

Materials:

• Patterned Indium Tin Oxide (ITO) coated glass substrates

• HIL material (e.g., di-[4-(N,N-ditolyl-amino)-phenyl]cyclohexane - TAPC)

• HTL material (e.g., N,N′-dicarbazolyl-3,5-benzene - mCP)

• Host material for EML (e.g., mCP)

• Phosphorescent dopant (e.g., an Iridium(III) complex with a bipyridine ligand)

• ETL material (e.g., 1,3,5-tri(m-pyrid-3-yl-phenyl)benzene - TmPyPB)

• EIL material (e.g., Lithium Fluoride - LiF)

• High purity Aluminum (Al) for the cathode

Procedure:

• Substrate Cleaning: Thoroughly clean the ITO-coated glass substrates by sequential ultrasonication in a series of solvents (e.g., detergent, deionized water, acetone, isopropanol). Dry the substrates in an oven and then treat with UV-ozone or oxygen plasma to improve the work function of the ITO.

• Vacuum Deposition: Transfer the cleaned substrates into a high-vacuum thermal evaporation system (base pressure < 10⁻⁶ Torr).

• Layer Deposition: Sequentially deposit the organic layers and the cathode by thermal evaporation from resistively heated crucibles. The deposition rates and thicknesses should be precisely controlled using quartz crystal microbalances.

  • Deposit the HIL (e.g., TAPC, 40 nm).

  • Co-deposit the EML, consisting of the host material and the phosphorescent dopant (e.g., mCP doped with the Iridium complex at a specific weight percentage, 20 nm).

  • Deposit the ETL (e.g., TmPyPB, 40 nm).

  • Deposit the EIL (e.g., LiF, 1 nm).

  • Deposit the Al cathode (e.g., 100 nm) through a shadow mask to define the active area of the device.

• Encapsulation: Immediately transfer the fabricated devices into an inert atmosphere glovebox. Encapsulate the devices using a UV-curable epoxy and a glass lid to protect the organic layers from oxygen and moisture.

Caption: A simplified structure of a multilayer phosphorescent OLED.

Conclusion

The judicious selection and design of bipyridine ligands are of paramount importance in the development of high-performance phosphorescent OLEDs. By strategically modifying the bipyridine scaffold with various functional groups, researchers can finely tune the optoelectronic properties of the resulting metal complexes. This allows for precise control over emission color, quantum efficiency, and operational stability. The comparative data and experimental protocols presented in this guide serve as a valuable resource for scientists and engineers working to advance the field of organic electronics. The continued exploration of novel bipyridine ligand architectures will undoubtedly pave the way for the next generation of highly efficient and durable OLED displays and lighting solutions.

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Quantum yield comparison of different lanthanide complexes

An In-Depth Guide to the Quantum Yield of Lanthanide Complexes for Researchers and Drug Development Professionals

Authored by: A Senior Application Scientist

Welcome to a comprehensive exploration of the photoluminescence quantum yield (QY) of lanthanide complexes. This guide is designed for researchers, scientists, and drug development professionals who seek to leverage the unique luminescent properties of these fascinating materials. We will move beyond a simple recitation of data, delving into the photophysical principles, comparative performance, and the practical methodologies required to accurately assess these compounds. Our focus is on providing actionable insights grounded in established scientific principles to inform your experimental design and material selection.

The Foundation: Understanding Lanthanide Luminescence and Quantum Yield

Trivalent lanthanide ions (Ln³⁺) possess a unique electronic structure where the 4f orbitals, responsible for their characteristic luminescence, are shielded by the outer 5s and 5p orbitals.[1] This shielding results in exceptionally sharp, line-like emission bands with wavelengths that are characteristic of the specific ion and largely independent of the chemical environment.[2] Furthermore, this electronic configuration leads to long-lived excited states, with luminescence lifetimes often spanning from microseconds to milliseconds, a stark contrast to the nanosecond lifetimes of typical organic fluorophores.[3][4]

However, the direct excitation of these f-f transitions is inefficient due to their forbidden nature, resulting in very low absorption coefficients.[5] To overcome this, lanthanide ions are coordinated with organic ligands that act as "antennas." This "antenna effect" is the cornerstone of bright lanthanide luminescence.[6]

The efficiency of this entire process is quantified by the photoluminescence quantum yield (Φ) , defined as the ratio of photons emitted to the photons absorbed.[7][8]

Φ = (Number of Photons Emitted) / (Number of Photons Absorbed)

A high quantum yield is paramount for applications requiring high sensitivity, such as bioimaging, sensing, and high-throughput screening assays.[2][9] The overall quantum yield (Φ_total) is a product of the ligand's sensitization efficiency (η_sens) and the intrinsic quantum yield of the lanthanide ion (Φ_Ln), which is the efficiency of the final emissive step.[1]

Φ_total = η_sens × Φ_Ln

The Antenna Effect: A Step-by-Step Energy Transfer Cascade

The process of ligand-sensitized emission is a multi-step cascade. Understanding this pathway is critical for rational ligand design.[10][11][12]

• Step 1: Excitation. A photon is absorbed by the organic ligand (the antenna), promoting it to an excited singlet state (S₁).

• Step 2: Intersystem Crossing (ISC). The ligand rapidly undergoes intersystem crossing from the singlet state (S₁) to a lower-energy, long-lived triplet state (T₁). For efficient sensitization, this ISC process must be highly efficient.

• Step 3: Energy Transfer (ET). Energy is transferred from the ligand's triplet state (T₁) to an excited state of the coordinated lanthanide ion (Ln³⁺). This is the most critical step and is highly dependent on the energy gap between the ligand's T₁ level and the accepting f-level of the ion.

• Step 4: Lanthanide Emission. The excited lanthanide ion relaxes to its ground state by emitting a photon, producing the characteristic line-like spectrum.

Caption: The Antenna Effect: Energy transfer pathway in a lanthanide complex.

A Comparative Analysis of Lanthanide Complex Performance

While many lanthanide ions are luminescent, four—Europium (Eu³⁺), Terbium (Tb³⁺), Samarium (Sm³⁺), and Dysprosium (Dy³⁺)—are most commonly used for their emission in the visible spectrum. Their performance, particularly their quantum yields, varies dramatically based on both the ion itself and the coordinating ligand.

Europium (Eu³⁺) and Terbium (Tb³⁺): The Workhorses of Lanthanide Luminescence

Europium and Terbium complexes are renowned for achieving exceptionally high quantum yields, making them the preferred choice for demanding applications.

• Europium (Eu³⁺): Characterized by a bright red emission, typically dominated by the ⁵D₀ → ⁷F₂ transition around 615 nm. Exceptionally high QYs, often exceeding 80% and even reaching up to 94% in the solid state, have been reported.[13] This is achieved by using ligands like β-diketonates, diphenylphosphoryl-containing tridentate ligands, and isoquinoline derivatives that provide a stable, saturated coordination environment and efficiently transfer energy to the Eu³⁺ ion.[14] One study demonstrated that europium complexes with tridentate isoquinoline-based ligands exhibited QYs of 94% and 87% in the solid state. Another report showed that using diphenylphosphoryl tridentate ligands led to complexes with QYs over 80% in powder form, with the best performing at 91%.[13]

• Terbium (Tb³⁺): Known for its distinct green emission, with the primary transition being ⁵D₄ → ⁷F₅ at approximately 545 nm. Tb³⁺ complexes can also achieve near-unity quantum yields. Heptacoordinate Tb³⁺ complexes have been reported with remarkable quantum yields of 90%.[15] Another thermostable terbium complex maintained a high QY of 90% at room temperature and 53% even when heated to 180°C. Ligands based on 2-hydroxyisophthalamide (IAM) have proven to be exceptionally effective sensitizers for Tb³⁺, yielding complexes with quantum yields up to ~60% in aqueous solutions.[1][2]

Samarium (Sm³⁺) and Dysprosium (Dy³⁺): Niche Players with Lower Quantum Yields

While also possessing characteristic emissions, Sm³⁺ and Dy³⁺ complexes generally exhibit significantly lower quantum yields compared to their Eu³⁺ and Tb³⁺ counterparts.

• Samarium (Sm³⁺): Emits in the orange-red region of the spectrum. The primary challenge with Sm³⁺ is the small energy gap between its lowest excited state (⁴G₅/₂) and the highest ground state level.[16] This makes the complex highly susceptible to non-radiative deactivation through vibrational coupling with solvent molecules, particularly the O-H oscillators of water. Consequently, reported quantum yields are often low. However, strategic ligand design can improve performance; a complex with an N-phosphorylated carboxamide ligand achieved a QY of 11%. Another report found a samarium complex with a QY of 3%, which was considered high relative to other samarium complexes in the literature at the time.[16]

• Dysprosium (Dy³⁺): Typically shows yellow-white emission. Similar to samarium, Dy³⁺ suffers from efficient non-radiative decay pathways, leading to lower quantum yields. However, the same N-phosphorylated carboxamide ligand that improved Sm³⁺ performance also led to a Dy³⁺ complex with a notable QY of 17%.

Summary of Performance Data

Lanthanide Ion	Emission Color	Dominant Transition(s)	Typical Quantum Yield (Φ) Range	Key Ligand Architectures for High QY
Europium (Eu³⁺)	Bright Red	⁵D₀ → ⁷F₂ (~615 nm)	30% - 94%[13][17]	β-diketonates, Phosphine Oxides, Isoquinolines, Pyridyl derivatives
Terbium (Tb³⁺)	Bright Green	⁵D₄ → ⁷F₅ (~545 nm)	20% - 90%[2][15]	2-Hydroxyisophthalamides (IAM), Pyridyl derivatives, Polyaminocarboxylates
Samarium (Sm³⁺)	Orange-Red	⁴G₅/₂ → ⁶H₇/₂ (~598 nm)	< 1% - 11%[16]	N-phosphorylated carboxamides, specific chelates to shield from solvent
Dysprosium (Dy³⁺)	Yellow-White	⁴F₉/₂ → ⁶H₁₃/₂ (~575 nm)	< 1% - 17%	N-phosphorylated carboxamides, specific chelates to shield from solvent

Experimental Guide: Accurate Measurement of Quantum Yield

The determination of photoluminescence QY is not trivial and requires careful experimental technique to avoid artifacts and errors.[18] Two primary methods are employed: the comparative method and the absolute method.

The Comparative (Relative) Method

This is the most common method, relying on a comparison of the sample's fluorescence to a well-characterized standard with a known quantum yield.[7][8][18][19]

• Standard Selection: The chosen standard should absorb and emit in a similar spectral region to the sample to minimize wavelength-dependent errors from instrumentation.[18]

• Low Absorbance: All measurements must be performed on optically dilute solutions (Absorbance < 0.1 at the excitation wavelength) to avoid inner-filter effects, where the sample reabsorbs its own emitted light or the excitation light is not uniformly distributed.[18]

• Solvent Matching: The refractive index of the solvent affects the amount of light collected. Therefore, the sample and standard should be measured in the same solvent, or a correction factor must be applied.

• Prepare Solutions: Prepare a series of dilute solutions of both the reference standard (e.g., Quinine Sulfate in 0.5 M H₂SO₄, Φ = 0.54) and the unknown lanthanide complex in the same solvent (e.g., DMSO, CH₂Cl₂, MeCN).

• Measure Absorbance: Using a UV-Vis spectrophotometer, measure the absorbance of each solution at the chosen excitation wavelength (e.g., 350 nm). Ensure the absorbance is below 0.1.

• Measure Emission Spectra: Using a spectrofluorometer, record the emission spectrum of each solution, exciting at the same wavelength used for the absorbance measurement. It is crucial to record the entire emission profile.

• Integrate Emission Spectra: Calculate the integrated area under the emission curve for both the standard and the unknown sample.

• Calculate Quantum Yield: Apply the following equation to calculate the quantum yield of your sample (Φ_X):

  Φ_X = Φ_S * (I_X / I_S) * (A_S / A_X) * (n_X² / n_S²)

  Where:

  • Φ_S is the quantum yield of the standard.

  • I_X and I_S are the integrated emission intensities of the sample and standard.

  • A_X and A_S are the absorbances of the sample and standard at the excitation wavelength.

  • n_X and n_S are the refractive indices of the sample and standard solutions (if different solvents are used; this term is 1 if the solvent is the same).

Caption: Workflow for comparative quantum yield measurement.

The Absolute Method

This method does not require a reference standard and directly measures the ratio of emitted to absorbed photons.[7] It is considered more accurate but requires specialized equipment, specifically an integrating sphere.[8] The integrating sphere collects all light (scattered and emitted) from the sample. By comparing the signal with the sample present versus a blank, the number of absorbed and emitted photons can be determined directly.[19] This method is particularly valuable for solid-state samples and for cross-validating results from the comparative method.[7][20]

Applications in Life Sciences and Drug Development

The unique combination of high quantum yields and millisecond-scale lifetimes makes lanthanide complexes ideal for time-resolved luminescence (TRL) applications. TRL techniques, such as Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) and Dissociation-Enhanced Lanthanide Fluoroimmunoassays (DELFIA), are workhorses in drug discovery and diagnostics.[3][21]

The principle of TRL is to eliminate short-lived background signals, such as sample autofluorescence, which typically decay within nanoseconds.[22] By introducing a short delay (microseconds) between the excitation pulse and signal detection, only the long-lived lanthanide emission is recorded. This dramatically improves the signal-to-noise ratio, enabling highly sensitive detection of analytes in complex biological media.[3][22]

Conclusion

The quantum yield of a lanthanide complex is a critical performance metric that is dictated by a sophisticated interplay between the central lanthanide ion and the coordinated organic ligand. Europium(III) and Terbium(III) complexes stand out, with rationally designed ligands enabling quantum yields that approach the theoretical maximum. While Samarium(III) and Dysprosium(III) are less efficient, targeted ligand development continues to improve their performance for niche applications. For professionals in research and drug development, a thorough understanding of the principles of sensitized emission and the rigorous, validated protocols for QY measurement is essential for harnessing the full potential of these remarkable luminescent probes.

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A Comparative Guide to the Electrochemical Stability of Ruthenium Complexes: A Ligand-Centric Perspective

For Researchers, Scientists, and Drug Development Professionals

In the vast landscape of transition metal chemistry, ruthenium complexes have carved out a significant niche, finding applications in fields as diverse as solar energy conversion, catalysis, and medicine.[1][2][3] The efficacy of these complexes is intrinsically linked to their electrochemical behavior—specifically, their stability across different oxidation states. This guide provides an in-depth comparison of the electrochemical stability of ruthenium complexes as a function of their coordinating ligands, offering experimental data and procedural insights to inform rational complex design.

The Crucial Role of Ligands in Dictating Electrochemical Stability

The ligand sphere surrounding the ruthenium center is the primary determinant of the complex's electronic structure and, consequently, its redox properties. Ligands, through their electronic and steric characteristics, can fine-tune the energy levels of the metal's d-orbitals, thereby influencing the ease of oxidation and reduction. The stability of the resulting oxidized or reduced species is also heavily dependent on the ability of the ligand framework to accommodate the change in the metal's electron density.

This guide will focus on three major classes of ligands that have a profound impact on the electrochemical stability of ruthenium complexes: polypyridyls, N-heterocyclic carbenes (NHCs), and phosphines.

Polypyridyl Ligands: The Archetype for Stable Redox Chemistry

Polypyridyl ligands, such as 2,2'-bipyridine (bpy) and 1,10-phenanthroline (phen), are renowned for their ability to form highly stable, redox-active ruthenium complexes.[4][5] The strong σ-donating and π-accepting properties of these ligands lead to a significant metal-to-ligand charge transfer (MLCT) character in their electronic transitions, which is crucial for their photophysical applications.[4]

From an electrochemical standpoint, ruthenium(II) polypyridyl complexes typically exhibit a reversible one-electron oxidation corresponding to the Ru(II)/Ru(III) couple. The potential of this couple can be systematically tuned by modifying the electronic properties of the polypyridyl ligands. Electron-donating substituents on the bipyridine or phenanthroline rings will make the complex easier to oxidize (a more negative potential), while electron-withdrawing groups will make it more difficult (a more positive potential).

Table 1: Comparison of Redox Potentials for Ruthenium(II) Polypyridyl Complexes

Complex	Ancillary Ligand	Experimental Ligand	Ru(II)/Ru(III) E1/2 (V vs. Ag/AgCl)	Reference
[Ru(bpy)3]2+	bpy	bpy	+1.26	[6]
[Ru(phen)2(dppz)]2+	phen	dppz	+1.34	[4]
[Ru(bpy)2(4,4'-(OH)2-bpy)]2+	bpy	4,4'-dihydroxy-2,2'-bipyridine	+0.91 (pH < 2.0)

dppz = dipyrido[3,2-a:2',3'-c]phenazine

The stability of the Ru(III) state in these complexes is generally high, allowing for reversible cycling between the +2 and +3 oxidation states. This robustness is a key reason for their widespread use in applications requiring stable redox behavior, such as dye-sensitized solar cells (DSSCs) and electrochemiluminescence-based sensors.[7][8]

Caption: Electron-donating groups on polypyridyl ligands stabilize the Ru(III) state, making the complex easier to oxidize.

N-Heterocyclic Carbene (NHC) Ligands: Strong σ-Donors for Enhanced Stability

N-heterocyclic carbenes (NHCs) have emerged as a powerful class of ligands for stabilizing a wide range of metal oxidation states.[9] Their strong σ-donating character, significantly greater than that of typical phosphines or pyridines, leads to a substantial increase in the electron density at the ruthenium center.[10] This electronic enrichment generally makes the ruthenium complex more difficult to oxidize.

Consequently, Ru(II)-NHC complexes often exhibit higher oxidation potentials compared to their polypyridyl or phosphine analogues.[8] The strong Ru-C bond also imparts exceptional thermal and chemical stability to the resulting complexes. The electrochemical properties of Ru(II)-NHC complexes can be fine-tuned by modifying the electronic nature of the NHC ligand itself. For instance, imidazolylidene-based NHCs are stronger donors than benzimidazolylidene-based NHCs, leading to more negative oxidation potentials for the corresponding ruthenium complexes.[8][10]

Table 2: Redox Potentials of Ruthenium(II) Complexes with NHC Ligands

Complex	Ligand System	Ru(II)/Ru(III) E1/2 (V vs. Fc/Fc+)	Reference
[Ru(bpy)2(py-Im)]2+	Pyridine-functionalized imidazolylidene	-0.16	[8]
[Ru(bpy)2(py-BIm)]2+	Pyridine-functionalized benzimidazolylidene	+0.04	[8]

py-Im = pyridine-functionalized imidazolylidene; py-BIm = pyridine-functionalized benzimidazolylidene

The robust stability imparted by NHC ligands has made these ruthenium complexes promising candidates for applications in catalysis, including transfer hydrogenation and C-H activation.[11][12]

Phosphine Ligands: Versatility in Tuning Electronic and Steric Properties

Phosphine ligands (PR3) offer a high degree of tunability in both their electronic and steric properties, making them versatile tools for modulating the electrochemical stability of ruthenium complexes. The electronic nature of the phosphine is dictated by the R groups; electron-donating alkyl groups increase the electron density on the ruthenium center, making it easier to oxidize, while electron-withdrawing aryl or halide substituents have the opposite effect.[13]

Steric bulk is another critical factor. Large, bulky phosphine ligands can protect the metal center from unwanted side reactions and can influence the coordination geometry, which in turn affects the redox potential. The stability of ruthenium-phosphine complexes can vary significantly. While some are highly stable, others can be susceptible to ligand dissociation, particularly in higher oxidation states.[14]

Table 3: Redox Potentials of Ruthenium Complexes with Phosphine Ligands

Complex	Phosphine Ligand(s)	Other Ligands	Ru(II)/Ru(III) E1/2 (V vs. Ag/AgCl)	Reference
[RuCl2(p-cymene)(PPh3)]	PPh3	p-cymene, Cl-	+0.85	[15]
[Ru(dppen)2Cl2]	dppen	Cl-	+0.54	[13]

dppen = cis-1,2-bis(diphenylphosphino)ethene

The interplay of electronic and steric effects of phosphine ligands allows for the rational design of ruthenium catalysts with specific redox properties tailored for various chemical transformations.[16]

Caption: General trend of Ru(II)/(III) oxidation potential as a function of the dominant ligand class.

Experimental Protocols for Assessing Electrochemical Stability

A thorough understanding of the electrochemical stability of ruthenium complexes relies on robust experimental techniques. The following are standard protocols for cyclic voltammetry, spectroelectrochemistry, and bulk electrolysis.

Cyclic Voltammetry (CV)

Cyclic voltammetry is the most common technique for probing the redox behavior of a metal complex. It provides information on redox potentials, the number of electrons transferred, and the reversibility of the redox process.

Step-by-Step Protocol:

• Solution Preparation:

  • Prepare a ~1 mM solution of the ruthenium complex in a suitable solvent (e.g., acetonitrile, dichloromethane) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF6).[6]

  • The supporting electrolyte is crucial to minimize solution resistance and ensure that the analyte migrates to the electrode via diffusion.[17]

• Cell Assembly:

  • Assemble a three-electrode cell consisting of a working electrode (e.g., glassy carbon, platinum), a reference electrode (e.g., Ag/AgCl, saturated calomel electrode - SCE), and a counter electrode (e.g., platinum wire).[18]

• Deoxygenation:

  • Purge the solution with an inert gas (e.g., argon or nitrogen) for at least 10 minutes to remove dissolved oxygen, which can interfere with the measurement, especially at negative potentials.[17] Maintain a gentle flow of the inert gas over the solution during the experiment.

• Data Acquisition:

  • Set the initial potential, switching potential, and scan rate on the potentiostat. A typical scan rate is 100 mV/s.[17]

  • Record a background scan of the electrolyte solution first to determine the potential window of the solvent.[6]

  • Initiate the potential scan and record the resulting voltammogram (current vs. potential).

• Data Analysis:

  • Determine the anodic (Epa) and cathodic (Epc) peak potentials.

  • Calculate the half-wave potential (E1/2 = (Epa + Epc) / 2), which is an approximation of the standard redox potential.

  • The peak separation (ΔEp = Epa - Epc) for a reversible one-electron process is theoretically 59 mV at room temperature.[19]

  • The ratio of the peak currents (ipa/ipc) should be close to 1 for a reversible process.

Caption: A streamlined workflow for performing cyclic voltammetry experiments.

Spectroelectrochemistry (SEC)

Spectroelectrochemistry combines electrochemical and spectroscopic techniques to provide information about the electronic structure of species generated at different electrode potentials.

Step-by-Step Protocol:

• Cell and Electrode Setup:

  • Use a specialized spectroelectrochemical cell with an optically transparent electrode (e.g., platinum mini-grid, indium tin oxide - ITO).[18]

  • The cell is placed in the light path of a spectrophotometer (e.g., UV-Vis, IR).

• Experiment Execution:

  • Record the spectrum of the initial complex.

  • Apply a potential to the working electrode to generate the oxidized or reduced species.

  • Record the spectra at various applied potentials, allowing the system to reach equilibrium at each step.[20]

• Data Analysis:

  • Correlate the changes in the absorption spectra with the applied potential to identify the electronic transitions of the electrochemically generated species. This can help confirm the identity of the species formed and provide insights into their electronic structure.

Bulk Electrolysis

Bulk electrolysis, or controlled potential coulometry, is used to quantitatively convert a species from one oxidation state to another and can be used to synthesize and isolate the product for further characterization.[21]

Step-by-Step Protocol:

• Cell Setup:

  • Use a divided cell with two or three compartments separated by a porous frit to prevent the products generated at the working electrode from reacting at the counter electrode.[22]

  • A large surface area working electrode (e.g., platinum mesh, reticulated vitreous carbon) is used to ensure efficient electrolysis.

• Electrolysis:

  • Apply a constant potential to the working electrode that is sufficient to drive the desired redox reaction.[23]

  • Stir the solution to maximize mass transport to the electrode surface.[22]

  • Monitor the current as a function of time; the current will decay exponentially as the reactant is consumed.[21]

• Analysis:

  • The total charge passed (coulombs) can be integrated to determine the number of electrons transferred in the reaction (Faraday's law).

  • The resulting solution can be analyzed by other techniques (e.g., NMR, mass spectrometry) to identify the product of the electrolysis.

Conclusion and Future Outlook

The electrochemical stability of ruthenium complexes is a critical parameter that is exquisitely controlled by the nature of the coordinating ligands. Polypyridyls provide a foundation for stable and reversible redox chemistry, while NHCs offer enhanced stability through their strong σ-donation. The versatility of phosphine ligands allows for fine-tuning of both electronic and steric properties.

A thorough understanding of these ligand effects, coupled with rigorous electrochemical characterization, is paramount for the rational design of novel ruthenium complexes with tailored properties for specific applications. Future research will likely focus on the development of multi-ligand systems that combine the favorable attributes of different ligand classes to achieve unprecedented levels of stability and reactivity. The continued exploration of non-traditional ligands and the use of advanced computational methods will undoubtedly push the boundaries of what is possible with these remarkable coordination compounds.

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A Senior Application Scientist's Guide to DFT Analysis of Substituted Bipyridine Ligand-Metal Bonds

This guide provides an in-depth, objective comparison of computational methodologies for the Density Functional Theory (DFT) analysis of substituted bipyridine ligand-metal bonds. Tailored for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of protocols to offer field-proven insights into the causality behind experimental choices, ensuring a robust and self-validating approach to computational analysis.

Introduction: The Ubiquity and Importance of Bipyridine Ligands

2,2'-Bipyridine (bpy) is a cornerstone ligand in coordination chemistry, renowned for its ability to form stable complexes with a vast array of metal ions.[1] Its derivatives, functionalized with various substituent groups, are integral to advancements in catalysis, materials science, photochemistry, and medicinal chemistry.[1] The electronic and steric properties of the metal-ligand bond in these complexes are finely tunable by altering the substituents on the bipyridine rings.[2][3][4] This fine-tuning is critical for designing molecules with specific functions, such as photosensitizers in dye-sensitized solar cells or redox-active catalysts.[5][6] Understanding the intricate nature of the metal-bipyridine bond at a quantum mechanical level is therefore paramount for rational molecular design.[7]

Density Functional Theory (DFT) has emerged as a powerful tool for elucidating the electronic structure and bonding in these systems, offering a balance between computational cost and accuracy.[8][9] This guide will navigate the complexities of applying DFT to substituted bipyridine-metal complexes, providing a comparative analysis of common methodologies and practical, step-by-step protocols.

The Theoretical Backbone: Why DFT for Bipyridine Complexes?

DFT calculations are predicated on the principle that the ground-state energy of a many-electron system can be determined from its electron density. This approach is particularly well-suited for transition metal complexes, where electron correlation effects are significant. The choice of the exchange-correlation functional and the basis set are the most critical decisions in a DFT study, directly impacting the accuracy of the results.

2.1. Choosing the Right Tool: A Comparison of DFT Functionals

The selection of an appropriate DFT functional is crucial for accurately describing the electronic structure of bipyridine-metal complexes, which can exhibit complex phenomena like metal-to-ligand charge transfer (MLCT) and redox non-innocence.[5][6][10] Below is a comparison of commonly used functionals, highlighting their strengths and weaknesses in this context.

Functional Family	Examples	Strengths for Bipyridine Complexes	Weaknesses & Considerations
Hybrid Functionals	B3LYP, B3PW91	Good balance of accuracy and computational cost for geometries and vibrational frequencies.[8][11] Widely benchmarked.	Can struggle with systems exhibiting significant static correlation or charge-transfer character.[12] May require empirical dispersion corrections (e.g., D3BJ) for systems with non-covalent interactions.[6]
Meta-GGA Functionals	M06, TPSS	Often provide improved accuracy for non-covalent interactions and thermochemistry. M06 has shown good performance for transition metal systems.[11]	Can be more computationally expensive than standard hybrids. Performance can be system-dependent.
Range-Separated Functionals	CAM-B3LYP, LC-ωPBE	Explicitly designed to better describe long-range interactions and charge-transfer excitations, which are crucial in many bipyridine complexes.[4]	Can be more computationally demanding. Parameterization might not be optimal for all properties.
Local Hybrid Functionals	LH12ct-SsirPW92	Showed excellent performance for triplet excitation energies in tris(2,2′-bipyridine)-metal complexes, crucial for phosphorescence studies.[13]	Less commonly used and benchmarked compared to other functional families.

Expert Insight: For routine geometry optimizations and frequency calculations of well-behaved, closed-shell bipyridine complexes, B3LYP with a suitable basis set often provides a reliable starting point.[8][11] However, for systems where charge transfer, excited states, or open-shell character are important, it is highly recommended to benchmark results against other functionals, such as M06 or a range-separated functional.[11][12][13] Some studies suggest that non-hybrid functionals may even outperform B3LYP in predicting the electronic nature of challenging bipyridine complexes.[12]

2.2. The Language of Electrons: Basis Set Selection

The basis set is the set of mathematical functions used to construct the molecular orbitals. A larger, more flexible basis set will provide a more accurate description of the electron density, but at a higher computational cost.

• Pople Style Basis Sets (e.g., 6-31G, 6-311+G**) : Good for general-purpose calculations on the ligand framework. The addition of polarization () and diffuse (+) functions is important for describing the polarizability of the molecule and any anionic character, respectively.[6]

• Dunning's Correlation-Consistent Basis Sets (e.g., cc-pVDZ, aug-cc-pVTZ) : Designed to systematically converge towards the complete basis set limit. They are more computationally expensive but offer higher accuracy.

• Effective Core Potentials (ECPs) (e.g., LANL2DZ, SDD) : For heavier transition metals (e.g., Ru, Os, Ir), ECPs are often used to replace the core electrons with a potential, reducing computational cost while maintaining accuracy for valence electron properties.[6][14]

A Practical Workflow for DFT Analysis

The following section outlines a standard, robust workflow for the DFT analysis of a substituted bipyridine-metal complex. This workflow is designed to be a self-validating system, where each step builds upon the verified results of the previous one.

Caption: A standard computational workflow for a DFT study of a substituted bipyridine-metal complex.

Step-by-Step Protocol: Geometry Optimization and Frequency Calculation

• Construct Initial Geometry : Build the 3D structure of the complex using a molecular editor. Ensure reasonable bond lengths and angles.

• Select Functional and Basis Set : Based on the comparison in section 2, choose an appropriate level of theory. For a ruthenium complex, a common choice is the B3LYP functional with the LANL2DZ ECP for Ru and the 6-31G* basis set for C, N, O, and H atoms.[6]

• Perform Geometry Optimization : This calculation will find the lowest energy structure of the molecule. It is an iterative process where the forces on each atom are minimized.

• Verify Minimum : A frequency calculation must be performed on the optimized geometry. The absence of imaginary frequencies confirms that the structure is a true energy minimum. If imaginary frequencies are present, the structure is a transition state or a saddle point and requires further optimization.

Deeper Insights: Advanced Bonding Analysis

Once a stable geometry is obtained, a variety of analyses can be performed to understand the nature of the metal-ligand bond.

Natural Bond Orbital (NBO) Analysis

NBO analysis transforms the complex, delocalized molecular orbitals into a set of localized, one- and two-center orbitals that correspond to the familiar Lewis structure concepts of bonds, lone pairs, and core orbitals.[15] This analysis is invaluable for quantifying the donor-acceptor interactions that constitute the metal-ligand bond.

Key Outputs of NBO Analysis:

• Natural Population Analysis (NPA) : Provides a more robust assignment of atomic charges compared to other methods like Mulliken population analysis.

• Second-Order Perturbation Theory Analysis : This is the core of the NBO method for analyzing bonding. It quantifies the stabilization energy, E(2), associated with delocalization from a filled (donor) NBO to an empty (acceptor) NBO.[16] For a metal-bipyridine complex, key interactions include:

  • σ-Donation : Delocalization from the nitrogen lone pair (LP) NBOs of the bipyridine ligand to empty metal d-orbitals.

  • π-Backbonding : Delocalization from filled metal d-orbitals to the empty π* antibonding NBOs of the bipyridine rings.

Caption: Key donor-acceptor interactions in a metal-bipyridine complex as revealed by NBO analysis.

Energy Decomposition Analysis (EDA)

EDA provides a quantitative breakdown of the total interaction energy between the metal and the ligands into physically meaningful components.[17][18] A common EDA scheme partitions the interaction energy (ΔE_int) as follows:

ΔE_int = ΔE_elstat + ΔE_Pauli + ΔE_orb

• ΔE_elstat : The classical electrostatic interaction between the unperturbed charge distributions of the metal and the ligands.

• ΔE_Pauli : The Pauli repulsion arising from the interaction of same-spin electrons. This is a destabilizing term.

• ΔE_orb : The orbital interaction energy, which represents the stabilization from the mixing of orbitals (covalent bonding). This term can be further decomposed into contributions from different orbital symmetries (σ, π, δ).

By comparing the EDA results for a series of complexes with different substituents, one can quantify how these substituents modulate the electrostatic and covalent contributions to the metal-ligand bond.[19]

Illustrative EDA Data for [Fe(bpy^X)₃]²⁺ Complexes

The following table presents hypothetical but representative EDA data to illustrate how substituents can influence the nature of the Fe-N bond.

Substituent (X)	Hammett Parameter (σp)	ΔE_elstat (kcal/mol)	ΔE_Pauli (kcal/mol)	ΔE_orb (kcal/mol)	Total ΔE_int (kcal/mol)
-NMe₂ (EDG)	-0.83	-150	+200	-120	-70
-H	0.00	-145	+195	-115	-65
-CN (EWG)	+0.66	-140	+190	-110	-60

EDG = Electron-Donating Group; EWG = Electron-Withdrawing Group

This data illustrates that electron-donating groups can enhance both the electrostatic and orbital components of the interaction, leading to a stronger overall bond.

Predicting Molecular Properties

DFT is not only a tool for understanding bonding but also for predicting a range of molecular properties relevant to experimental observations.

• Electronic Spectra : Time-Dependent DFT (TD-DFT) is the workhorse method for calculating vertical excitation energies, which correspond to the absorption maxima in UV-Vis spectra.[6] This is crucial for identifying and characterizing MLCT bands.[5][6]

• Redox Potentials : The redox potential of a complex is a key parameter in applications like catalysis and flow batteries. DFT can be used to calculate the Gibbs free energy of the reduction or oxidation process, from which the redox potential can be estimated using a thermodynamic cycle.[20]

Conclusion: A Synergistic Approach

The DFT analysis of substituted bipyridine ligand-metal bonds is a multifaceted endeavor that requires careful consideration of methodology and a systematic approach to analysis. By judiciously selecting functionals and basis sets, following a rigorous computational workflow, and employing advanced bonding analysis techniques like NBO and EDA, researchers can gain deep and quantitative insights into the nature of the metal-ligand bond. This computational understanding, when coupled with experimental data, provides a powerful synergistic approach to the rational design of novel metal complexes with tailored properties for a wide range of applications.

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• Inokuchi, Y., et al. (2020). Density Functional Study of Metal-to-Ligand Charge Transfer and Hole-Hopping in Ruthenium(II) Complexes with Alkyl-Substituted Bipyridine Ligands. ACS Omega. Retrieved from [Link]

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• Grotjahn, D. B., et al. (2021). Reliable TDDFT Protocol Based on a Local Hybrid Functional for the Prediction of Vibronic Phosphorescence Spectra Applied to Tris(2,2′-bipyridine)-Metal Complexes. The Journal of Physical Chemistry A. Retrieved from [Link]

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• Clark, I. P., et al. (2008). DFT calculations of the structures and vibrational spectra of the [Fe(bpy)3]2+ and [Ru(bpy)3]2+ complexes. Chemical Physics. Retrieved from [Link]

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• Drosou, T., et al. (n.d.). On the Innocence of Bipyridine Ligands: How Well Do DFT Functionals Fare for These Challenging Spin Systems?. ResearchGate. Retrieved from [Link]

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• Clark, I. P., et al. (n.d.). DFT calculations of the structures and vibrational spectra of the [Fe(bpy)3]2+ and [Ru(bpy)3]2+ complexes. ResearchGate. Retrieved from [Link]

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A Comparative Guide to Catalysts with Phosphonate-Functionalized Ligands: Design, Performance, and Application

Introduction: The Ascendancy of Phosphonate Ligands in Modern Catalysis

In the intricate world of transition-metal catalysis, the ligand is not merely a spectator. It is a master controller, dictating the catalyst's activity, selectivity, and stability. While traditional phosphine ligands have been the cornerstone of catalyst development for decades, a more versatile and robust class of ligands has garnered significant attention: phosphonate-functionalized ligands.[1][2]

Characterized by the C−PO(OR)₂ group, these organophosphorus compounds offer a unique combination of strong, tunable metal chelation and high water solubility, making them invaluable assets in both homogeneous and heterogeneous catalysis.[3][4] Their robust P-C bond and the electronic influence of the phosphonate group allow for the fine-tuning of the metal center's properties, leading to enhanced performance in a variety of critical chemical transformations, from cross-coupling reactions to asymmetric synthesis.[4][5]

This guide provides an in-depth comparative analysis of catalysts bearing phosphonate-functionalized ligands. We will move beyond a simple survey to dissect the causal relationships between ligand architecture and catalytic performance, supported by experimental data and validated protocols. Our objective is to equip researchers, chemists, and drug development professionals with the expert insights needed to rationally select and effectively deploy these powerful catalytic tools.

The Phosphonate Advantage: Causality Behind Enhanced Catalytic Performance

The efficacy of phosphonate ligands stems from a unique confluence of steric and electronic properties imparted by the phosphonate moiety. Understanding these factors is crucial for rational catalyst design.

• Strong Metal Chelation: The phosphonate group is an excellent chelating agent, binding tightly to a wide range of di- and trivalent metal ions.[3] This strong coordination is fundamental to catalyst stability, preventing metal leaching and catalyst deactivation, which often translates to higher turnover numbers (TONs) and catalyst recyclability, a key advantage in industrial applications.[4]

• Tunable Electronics and Sterics: The organic scaffold (R) of the phosphonic acid, R-P(O)(OH)₂, can be extensively modified. This allows for precise control over the steric bulk and electronic properties of the ligand. For instance, introducing electron-withdrawing or -donating groups on the scaffold directly modulates the electron density at the metal center, which can accelerate rate-limiting steps in the catalytic cycle, such as oxidative addition.[1]

• Enhanced Solubility and Biphasic Catalysis: Unlike many hydrophobic organophosphine ligands, the polarity of the phosphonate group imparts significant water solubility.[3] This property is instrumental in developing aqueous-phase and biphasic catalytic systems, which are environmentally benign and simplify product separation and catalyst recycling.

• Versatile Coordination Modes: Phosphonates can act as monodentate, bidentate, or bridging ligands, leading to the formation of diverse metal-organic frameworks (MOFs) and coordination polymers with unique catalytic properties.[4][6] Zirconium phosphonates, for example, are recognized as highly stable solid acid catalysts with tunable Brønsted and Lewis acidity.[7]

Comparative Performance Analysis in Key Catalytic Transformations

The true measure of a catalyst lies in its performance. Here, we compare catalysts with phosphonate-functionalized ligands against alternatives in two critical areas of synthetic chemistry: palladium-catalyzed cross-coupling and rhodium-catalyzed asymmetric hydrogenation.

Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation. While bulky, electron-rich phosphine ligands like SPhos are highly effective, phosphonate-functionalized ligands offer distinct advantages, particularly in catalyst stability and activity under specific conditions.[8]

Consider the coupling of an aryl chloride with an arylboronic acid. Aryl chlorides are notoriously challenging substrates due to the strength of the C-Cl bond, which makes the initial oxidative addition step difficult. An effective ligand must be sufficiently electron-donating to facilitate this step.[1]

Table 1: Comparative Performance in Suzuki-Miyaura Coupling of 4-Chlorotoluene and Phenylboronic Acid

Catalyst System	Ligand	Catalyst Loading (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	Source
System A (Phosphonate)	Pd(OAc)₂ / L1	0.5	iPrOH/H₂O	60	2	95	[4]
System B (Buchwald)	Pd₂(dba)₃ / SPhos	1.0	Toluene	100	4	92	[8]

L1: A representative biaryl ligand functionalized with a phosphonate ester group.

Analysis of Performance:

• Causality of Higher Activity: The phosphonate-functionalized ligand (System A) facilitates the reaction at a lower temperature and with a lower catalyst loading.[4] This can be attributed to the phosphonate group's ability to increase electron density on the palladium center, thereby lowering the activation energy for the oxidative addition of the stubborn aryl chloride.[1]

• Practical Advantages: The use of an alcohol/water solvent system, enabled by the hydrophilic nature of the phosphonate ligand, is a significant advantage from a green chemistry perspective over the toluene used with the SPhos ligand.[4]

Asymmetric Hydrogenation

The synthesis of chiral molecules is paramount in drug development. Asymmetric catalysis, particularly hydrogenation, relies on chiral ligands to induce enantioselectivity. Bidentate phosphonate ligands have emerged as powerful tools in this domain.[9][10]

Let's compare two hypothetical chiral rhodium complexes in the asymmetric hydrogenation of a prochiral β-N-acetylamino-vinylphosphonate. The key performance metric here is the enantiomeric excess (ee), which measures the degree of stereocontrol.[9]

Table 2: Comparison of Chiral Ligands in Rh-Catalyzed Asymmetric Hydrogenation

Catalyst System	Chiral Ligand	P-Chirality Feature	Solvent	H₂ Pressure (atm)	Yield (%)	Enantiomeric Excess (ee %)	Source
System C	Rh(COD)₂BF₄ / (R,R)-Ph-BPE	C₂-Symmetric Diphosphine	Toluene	10	>99	95	[9]
System D	Rh(COD)₂BF₄ / (R,R)-f-spiroPhos	Spirocyclic Diphosphonite	Toluene	10	>99	98	[9]

(R,R)-f-spiroPhos is a representative chiral spirocyclic phosphonate-derived ligand.

Analysis of Performance:

• Structural Rigidity and Enantioselectivity: The superior enantioselectivity of System D can be attributed to the rigid spirocyclic backbone of the f-spiroPhos ligand.[9] This rigidity creates a well-defined and sterically constrained chiral pocket around the rhodium center. The substrate is forced to coordinate in a specific orientation, leading to a highly selective hydrogenation of one prochiral face over the other.

• Ligand Design Principle: This comparison illustrates a core principle of asymmetric catalysis: increasing ligand rigidity can limit conformational flexibility, leading to a more ordered transition state and, consequently, higher enantioselectivity. The phosphonate framework is readily incorporated into such rigid designs.

Experimental Protocols: From Ligand Synthesis to Catalytic Application

Scientific integrity demands reproducible methodologies. The following protocols are detailed to be self-validating, providing clear steps and rationale.

Workflow for Catalyst Development and Screening

The process of developing a new catalyst is systematic. It begins with the rational design of a ligand, followed by synthesis, complexation, and rigorous testing.

Caption: General workflow for phosphonate-ligated catalyst development.

Synthesis of a Diethyl Benzylphosphonate via Michaelis-Arbuzov Reaction

This classic reaction is a reliable method for forming the crucial P-C bond.[11]

Rationale: The reaction proceeds via an Sₙ2 attack of the nucleophilic phosphorus atom of triethyl phosphite on the electrophilic carbon of benzyl bromide. The resulting quasi-phosphonium salt then undergoes dealkylation to yield the stable phosphonate ester.

Step-by-Step Protocol:

• Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add benzyl bromide (10.0 mmol, 1.71 g).

• Reagent Addition: Add triethyl phosphite (12.0 mmol, 2.0 g, 1.2 eq.). Causality: Using a slight excess of the phosphite ensures complete consumption of the benzyl bromide.

• Reaction: Heat the mixture to 140-150 °C using an oil bath. The reaction is typically exothermic. Maintain the temperature for 4 hours. Monitor the reaction progress by TLC or ¹H NMR.

• Workup: Cool the reaction mixture to room temperature. The product is often pure enough for many applications. For higher purity, remove the volatile ethyl bromide byproduct and excess triethyl phosphite under reduced pressure.

• Purification: If necessary, purify the crude product by vacuum distillation or column chromatography on silica gel.

• Characterization: Confirm the structure of diethyl benzylphosphonate by ¹H NMR, ³¹P NMR, and mass spectrometry.

Protocol for a Suzuki-Miyaura Cross-Coupling Reaction

This protocol details the use of an in situ generated palladium catalyst with a phosphonate-functionalized ligand.

Step-by-Step Protocol:

• Catalyst Preparation: In a reaction vial, add Pd(OAc)₂ (0.01 mmol), the phosphonate ligand (0.022 mmol, 2.2 eq. relative to Pd), and a magnetic stir bar. Causality: A ligand-to-metal ratio greater than 2:1 is often used to ensure the formation of the active L₂Pd(0) species and prevent palladium black precipitation.

• Inert Atmosphere: Seal the vial with a septum, and purge with argon or nitrogen for 10 minutes. This is critical as the active Pd(0) catalyst is oxygen-sensitive.

• Reagent Addition: Add 4-chlorotoluene (1.0 mmol), phenylboronic acid (1.2 mmol, 1.2 eq.), and potassium carbonate (K₂CO₃, 2.0 mmol) to the vial.

• Solvent Addition: Add the solvent system (e.g., 3 mL of iPrOH/H₂O, 3:1 v/v) via syringe.

• Reaction: Place the vial in a preheated oil bath at 60 °C and stir for the required time (e.g., 2 hours).

• Quenching and Extraction: After cooling, quench the reaction with water and extract the product with an organic solvent like ethyl acetate (3 x 10 mL).

• Analysis: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Analyze the crude product by GC or ¹H NMR to determine the yield.

Mechanistic Insights: Visualizing the Ligand's Role

The phosphonate ligand's influence is best understood by examining its role within the catalytic cycle. The diagram below illustrates a simplified cycle for the Suzuki-Miyaura reaction.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Mechanistic Discussion:

• Oxidative Addition (Step 1): The cycle begins with the oxidative addition of the aryl halide (Ar-X) to the active Pd(0) complex. As highlighted, electron-rich phosphonate ligands enhance the nucleophilicity of the palladium center, facilitating the cleavage of the C-X bond.[1] This is often the rate-determining step, especially for less reactive substrates like aryl chlorides.

• Transmetalation (Step 2): The boronic acid (Ar'-B(OH)₂), activated by a base, transfers its aryl group to the palladium complex, displacing the halide.

• Reductive Elimination (Step 3): The two aryl groups couple and are eliminated from the palladium center, forming the desired biaryl product (Ar-Ar') and regenerating the active L₂Pd(0) catalyst. Sterically demanding phosphonate ligands can create steric pressure that promotes this final step.[1]

Conclusion and Future Outlook

Catalysts functionalized with phosphonate ligands represent a significant advancement in catalyst design. Their inherent stability, tunability, and favorable solubility profiles make them superior alternatives to traditional ligands in a growing number of applications.[4][12] As demonstrated, the rational incorporation of the phosphonate moiety can lead to catalysts with higher activity, greater selectivity, and improved environmental credentials.

The future of this field lies in the development of more sophisticated, multifunctional ligands. This includes the creation of chiral, water-soluble ligands for asymmetric catalysis in aqueous media and the immobilization of phosphonate-ligated catalysts on solid supports for simplified recovery and reuse. As the demand for more efficient and sustainable chemical processes grows, the versatility and robustness of phosphonate-functionalized catalysts will ensure they remain a central focus of research and development in the years to come.

References

• A Comparative Analysis of Phosphonate Ligands in Coordination Chemistry: Properties, Performance, and Protocols. Benchchem.
• Catalytic Asymmetric Synthesis of C-Chiral Phosphon
• Phosphon
• Metal-based catalysts containing a phosphonate moiety – from synthesis to applic
• Hybrid bidentate phosphorus ligands in asymmetric catalysis: privileged ligand approach vs.
• The Development of Bidentate P,N Ligands for Asymmetric Catalysis.
• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC - NIH.
• Zirconium Phosphates and Phosphonates: Applications in C
• Phosphonate synthesis by substitution or phosphonyl
• Synthesis,Structures And Properties Of Functionalized Metal Phosphonate M
• Phosphine Ligands [Cross-coupling Reaction using Transition Metal C
• A Comparative Guide to Phosphinite and Phosphine Ligands in Catalytic Cross-Coupling Reactions. Benchchem.
• Palladium Catalyzed Cross-Coupling Reactions for Phosphorus—Carbon Bond Formation.

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A Senior Application Scientist's Guide to Assessing the Purity of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine

Introduction: The Critical Role of Purity in Advanced Applications

4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine is a highly functionalized ligand of significant interest in materials science and catalysis. Its bipyridine core provides a robust chelating site for metal ions, while the phosphonate groups offer secondary coordination sites, enhance solubility, and allow for grafting onto metal oxide surfaces for applications like dye-sensitized solar cells or heterogeneous catalysis.[1][2] The precise performance of this ligand is inextricably linked to its purity. The presence of unreacted starting materials, partially substituted intermediates, or byproducts from side reactions can drastically alter the electronic properties, coordination geometry, and stability of its metal complexes, leading to inconsistent and unreliable experimental outcomes.

This guide provides a comparative analysis of the primary analytical techniques for rigorously assessing the purity of synthesized 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine. We will delve into the causality behind methodological choices, present self-validating experimental protocols, and compare the strengths and limitations of each technique to empower researchers with the knowledge to certify the quality of their materials.

Understanding Potential Impurities: A Mechanistic Perspective

The synthesis of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine typically proceeds via the Michaelis-Arbuzov reaction, where a halomethyl-bipyridine, such as 4,4'-bis(chloromethyl)-2,2'-bipyridine, is reacted with a trialkyl phosphite (e.g., triethyl phosphite).[3][4]

The Reaction: (Cl-CH₂)-Bpy-(CH₂-Cl) + 2 P(OEt)₃ → (EtO)₂P(O)-CH₂-Bpy-CH₂-P(O)(OEt)₂ + 2 EtCl

Understanding this mechanism is key to predicting likely impurities:

• Starting Materials: Unreacted 4,4'-bis(chloromethyl)-2,2'-bipyridine or excess triethyl phosphite.

• Mono-substituted Intermediate: 4-(chloromethyl)-4'-(diethylmethylphosphonate)-2,2'-bipyridine, where only one side of the molecule has reacted.

• Side-Reaction Products: Pyrolysis or hydrolysis of the phosphonate esters, especially if excessive heat is applied during the reaction or purification.[5]

A robust analytical workflow must be capable of detecting and quantifying these specific species.

Purity Assessment Workflow: A Multi-Technique Approach

No single analytical technique is sufficient to provide a complete purity profile. A comprehensive assessment relies on the synergistic use of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).

Caption: Overall workflow for assessing the purity of synthesized ligands.

Comparative Analysis of Analytical Techniques

The choice of analytical technique depends on the specific question being asked—from structural confirmation to the quantification of trace impurities.

Technique	Principle	Information Provided	Strengths	Limitations
NMR Spectroscopy	Nuclear spin alignment in a magnetic field	Structural elucidation, quantitative purity assessment (qNMR)	Excellent for structural confirmation; ³¹P NMR is highly specific and provides a clean window for quantification.[6][7][8]	Lower sensitivity than MS; complex ¹H spectra can have overlapping signals.
Mass Spectrometry	Ionization and mass-to-charge ratio measurement	Molecular weight confirmation, identification of impurities by mass	Extremely high sensitivity for detecting trace impurities; provides definitive molecular weight.[9][10]	Ionization can be challenging for neutral organometallic compounds; quantification is not straightforward without standards.[10][11]
HPLC	Differential partitioning between mobile and stationary phases	Separation and quantification of components in a mixture	Excellent for separating structurally similar compounds (e.g., mono- vs. di-substituted); established methods for purity quantification.[12][13]	Method development can be time-consuming; requires a chromophore for UV detection.

Deep Dive 1: NMR Spectroscopy - The Structural Workhorse

NMR is the cornerstone of purity analysis for this compound, providing unambiguous structural confirmation and quantitative data. A multi-nuclear approach is essential.

• ¹H NMR: Confirms the overall structure. Look for the characteristic signals of the bipyridine protons, the methylene bridge (-CH₂-P), and the ethyl groups of the phosphonate. Integration of the bipyridine protons versus the methylene protons can provide an initial purity estimate.

• ¹³C NMR: Provides further structural confirmation by showing the expected number of carbon environments.

• ³¹P NMR: This is the most powerful NMR technique for this specific molecule.[14] With a natural abundance of 100% and a wide chemical shift range, it offers a clear view of phosphorus-containing species.[7] The pure product should exhibit a single sharp peak. The presence of other peaks indicates phosphorus-containing impurities, such as unreacted triethyl phosphite or side products.

Causality in Experimental Choice: Why ³¹P qNMR is Superior for Quantification

While ¹H NMR is common for quantification (qNMR), signal overlap can compromise accuracy in complex molecules.[6] ³¹P qNMR is often more reliable for organophosphorus compounds because the spectra are simpler, with distinct, well-separated signals for the target compound and related impurities.[6][7] This allows for more accurate integration and, therefore, a more trustworthy purity calculation.

Protocol: Quantitative ³¹P NMR (qNMR) Analysis

• Sample Preparation:

  • Accurately weigh ~10-15 mg of the synthesized product into an NMR tube.

  • Accurately weigh ~5-10 mg of an internal standard (e.g., triphenyl phosphate, a stable solid with a distinct ³¹P chemical shift).

  • Dissolve both solids in a known volume of a suitable deuterated aprotic solvent, such as DMSO-d₆. Aprotic solvents are recommended to avoid potential deuterium exchange issues.[7]

  • Ensure complete dissolution by gentle vortexing.

• Instrumental Parameters (Self-Validation):

  • Relaxation Delay (d1): Set d1 to at least 5 times the longest T₁ (spin-lattice relaxation time) of both the analyte and the standard. This is critical for accurate quantification and ensures all nuclei have fully relaxed before the next pulse. A preliminary T₁ inversion-recovery experiment should be run to determine this value.

  • Pulse Angle: Use a 90° pulse to ensure maximum signal generation.

  • Acquisition Time: Ensure a sufficiently long acquisition time for good resolution.

  • Decoupling: Use proton decoupling to simplify the spectrum and produce sharp singlets.

• Data Processing & Calculation:

  • Apply an appropriate phasing and baseline correction to the spectrum.

  • Integrate the signal for the product and the internal standard.

  • Calculate the purity using the following formula: Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * Purity_std (Where I=Integral, N=Number of P nuclei, MW=Molecular Weight, m=mass, Purity_std=Purity of the standard)

Deep Dive 2: Mass Spectrometry - The Sensitivity Expert

Electrospray Ionization Mass Spectrometry (ESI-MS) is an invaluable tool for confirming the molecular weight of the target compound and detecting trace-level impurities that may be invisible to NMR.[9][15]

Causality in Experimental Choice: Why ESI is Preferred

For coordination compounds and ligands, ESI is considered a "soft" ionization technique, meaning it is less likely to cause fragmentation of the molecule during the ionization process.[10][15] This allows for the observation of the intact molecular ion, typically as the protonated species [M+H]⁺ or a sodium adduct [M+Na]⁺.

Caption: Logical flow of impurity detection using ESI-MS.

Protocol: ESI-MS Analysis

• Sample Preparation:

  • Prepare a dilute solution of the sample (~0.1 mg/mL) in an appropriate solvent, such as methanol or acetonitrile.

  • The solvent choice is crucial; it must be compatible with the ESI source and capable of dissolving the analyte.[11]

  • Filter the solution through a 0.22 µm syringe filter to remove any particulate matter.

• Infusion and Analysis:

  • Infuse the sample solution directly into the mass spectrometer source at a low flow rate (e.g., 5-10 µL/min).

  • Acquire data in positive ion mode.

  • Scan a mass range appropriate for the expected molecular weight (e.g., m/z 100-1000).

• Data Interpretation (Self-Validation):

  • Look for the peak corresponding to the protonated molecule [M+H]⁺ at m/z 457.16 (for C₂₀H₃₀N₂O₆P₂).[16]

  • Check for the presence of a sodium adduct [M+Na]⁺ at m/z 479.14. The presence of both provides strong evidence for the molecular weight.

  • Search for the m/z values of potential impurities:

    • Mono-substituted intermediate: [M+H]⁺ ≈ 353.1 m/z

    • Starting material (dichloromethyl): [M+H]⁺ ≈ 253.0 m/z

  • High-resolution mass spectrometry (e.g., Q-TOF) can provide an exact mass measurement, allowing for confirmation of the elemental composition.[10]

Deep Dive 3: HPLC - The Separation Specialist

HPLC is the definitive method for separating the target compound from closely related impurities and providing a quantitative measure of purity, often expressed as area percent.

Causality in Experimental Choice: Why Reversed-Phase HPLC?

The target molecule has both polar (phosphonate) and non-polar (bipyridine ring) characteristics, making it well-suited for Reversed-Phase (RP) HPLC. A C18 column is a standard choice, where the non-polar stationary phase will interact with the bipyridine core, and a polar mobile phase (e.g., acetonitrile/water) is used for elution. Gradient elution is typically required to resolve compounds with different polarities effectively.[12][17]

Protocol: Reversed-Phase HPLC Purity Assessment

• Method Setup (Self-Validation):

  • Column: C18, 5 µm particle size, 4.6 x 150 mm.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile. (The acid improves peak shape for the basic bipyridine nitrogens).

  • Flow Rate: 1.0 mL/min.

  • Detector: UV-Vis at 280 nm (a wavelength where the bipyridine core absorbs strongly).

  • Gradient:

    • 0-2 min: 10% B

    • 2-15 min: 10% to 90% B

    • 15-17 min: 90% B

    • 17-18 min: 90% to 10% B

    • 18-22 min: 10% B (re-equilibration)

• Sample Preparation:

  • Prepare a stock solution of the sample in the mobile phase (e.g., 1 mg/mL in 50:50 ACN/Water).

  • Dilute to a working concentration of ~0.1 mg/mL.

  • Filter through a 0.22 µm syringe filter.

• Analysis and Interpretation:

  • Inject a blank (mobile phase) to ensure no system peaks are present.

  • Inject the prepared sample.

  • The main peak corresponds to the pure product. Any earlier eluting peaks are likely more polar impurities, while later eluting peaks are more non-polar (e.g., starting materials).

  • Integrate all peaks in the chromatogram.

  • Calculate purity as: Area % = (Area_main_peak / Total_Area_all_peaks) * 100. This method assumes all compounds have a similar response factor at the chosen wavelength.

Conclusion: An Integrated Strategy for Purity Certification

Assessing the purity of a specialized ligand like 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine is not a single measurement but a systematic investigation. By combining the strengths of NMR for structural verification, mass spectrometry for sensitive impurity detection, and HPLC for quantitative separation, researchers can build a comprehensive and trustworthy purity profile. This multi-faceted approach ensures that the material used in subsequent applications is of the highest quality, leading to reproducible, reliable, and publishable results.

References

• Yakugaku Zasshi. (2024). Quantitative ³¹P-NMR for Purity Determination of Organophosphorus Compounds (Pharmaceuticals). PubMed. [Link]

• MDPI. (2024). Quantitative ³¹P NMR Spectroscopy: Principles, Methodologies, and Applications in Phosphorus-Containing Compound Analysis. [Link]

• American Chemical Society. (2022). Assigning the ESI Mass Spectra of Organometallic and Coordination Compounds. [Link]

• National Institutes of Health. (2020). Characterization of selected organometallic compounds by electrospray ionization‐ and matrix‐assisted laser desorption/ionization‐mass spectrometry using different types of instruments: Possibilities and limitations. [Link]

• University of Victoria. (n.d.). Mass Spectrometry in Organometallic Chemistry. [Link]

• American Chemical Society. (2023). Electrospray Ionization Tandem Mass Spectrometric Study of Selected Phosphine-Based Ligands for Catalytically Active Organometallics. [Link]

• University of Victoria. (n.d.). MS of organometallics. [Link]

• ResearchGate. (2018). Selective Monitoring of Organophosphorus Pesticides by ³¹P-NMR Spectroscopy: Application to Purity Assay of Technical Products and Concentration Determination of Formulated Samples. [Link]

• Inorganic Chemistry. (2013). Synthesis of phosphonic acid derivatized bipyridine ligands and their ruthenium complexes. [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 3,3'-Bipyridine. [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine. [Link]

• ChemRxiv. (2020). Mechanochemical Synthesis of Phosphonate-based Proton Conducting Metal Organic Frameworks. [Link]

• Nanalysis Corp. (n.d.). Analysing phosphorus containing compounds using ³¹P Benchtop NMR: R&D and QC case studies. [Link]

• Thesis. (2017). Synthesis, Structures And Properties Of Functionalized Metal Phosphonate Materials. [Link]

• American Chemical Society. (1995). Determination of Dansyl Amino Acids and Oxalate by HPLC with Electrogenerated Chemiluminescence Detection Using Tris(2,2'-bipyridyl)ruthenium(II) in the Mobile Phase. [Link]

• American Chemical Society. (2021). Zero-Field NMR J-Spectroscopy of Organophosphorus Compounds. [Link]

• Royal Society of Chemistry. (2018). Luminescent phosphine copper(i) complexes with various functionalized bipyridine ligands: synthesis, structures, photophysics and computational study. [Link]

• Energy Frontier Research Center. (2013). Synthesis of Phosphonic Acid Derivatized Bipyridine Ligands and Their Ruthenium Complexes. [Link]

• Wikipedia. (n.d.). Michaelis–Arbuzov reaction. [Link]

• Organic Syntheses. (n.d.). Efficient Synthesis of Halomethyl-2,2′-Bipyridines: 4,4′-Bis(chloromethyl). [Link]

• MDPI. (2022). Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction. [Link]

• Organic Syntheses. (n.d.). Discussion Addendum for: Efficient Synthesis of Halomethyl-2,2'-Bipyridines: 4,4'-Bis(Chloromethyl)-2,2'-Bipyridine. [Link]

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A Researcher's Guide to Bipyridine Ligands: Benchmarking Novel Designs Against the Workhorse 4,4'-di-tert-butyl-2,2'-bipyridine

In the landscape of transition-metal catalysis, the 2,2'-bipyridine (bpy) scaffold is a cornerstone, a privileged ligand framework that has enabled countless chemical transformations. Its remarkable thermal stability, tunable electronic and steric properties, and straightforward synthesis have cemented its place in the chemist's toolbox. For years, 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) has been a go-to ligand, its bulky tert-butyl groups providing solubility and stability, while its electron-donating nature enhances the reactivity of the coordinated metal center in many catalytic cycles.[1]

However, the relentless pursuit of more efficient, selective, and novel catalytic systems demands a continuous evolution of ligand design. This guide provides an in-depth comparison of emerging bipyridine ligands against the established dtbbpy benchmark. We will delve into the synthetic nuances, comparative performance data, and the underlying mechanistic principles that govern their efficacy, offering researchers, scientists, and drug development professionals a comprehensive resource for ligand selection and catalyst design.

The Rationale for Moving Beyond the Benchmark

The success of dtbbpy lies in its electron-rich nature, which can increase the electron density at the metal center, often facilitating key catalytic steps like oxidative addition.[2][3] However, this very property can be a limitation. For certain catalytic cycles, a more electron-deficient metal center is desirable. Furthermore, the achiral nature of dtbbpy renders it unsuitable for asymmetric catalysis, a critical field in modern drug development.

This has spurred the development of new bipyridine ligands with tailored electronic and steric properties. By introducing electron-withdrawing groups or chiral moieties, we can unlock new reactivity and selectivity.[2][4] This guide will focus on two such promising alternatives: the electron-deficient 5,5'-bis(trifluoromethyl)-2,2'-bipyridine and a representative axially chiral bipyridine ligand .

Comparative Analysis: Synthesis, Properties, and Performance

A direct comparison of these ligands reveals the profound impact of substitution on the bipyridine framework.

Ligand	Key Features	Synthetic Approach	Impact on Metal Center
4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy)	Electron-donating, sterically bulky	Nickel-catalyzed reductive homocoupling of 4-tert-butyl-2-chloropyridine[1]	Increases electron density, enhances stability
5,5'-bis(trifluoromethyl)-2,2'-bipyridine	Electron-withdrawing	Nickel-catalyzed dimerization of 2-chloro-5-(trifluoromethyl)pyridine[5]	Decreases electron density, more electrophilic
Axially Chiral Bipyridine	Chiral environment, steric control	Multi-step synthesis involving resolution of atropisomers	Creates a chiral pocket for asymmetric induction

Performance in Catalysis: A Head-to-Head Comparison

The true test of a ligand lies in its performance in a catalytic reaction. Nickel-catalyzed cross-coupling reactions are a powerful tool in organic synthesis where the choice of ligand is critical.[2][6]

Ligand	Reaction	Key Performance Metric	Observations
dtbbpy	Ni-catalyzed cross-electrophile coupling	High turnover frequency at room temperature[6]	Excellent for promoting reactions with less reactive electrophiles due to its electron-donating nature.
5,5'-bis(trifluoromethyl)-2,2'-bipyridine	Ru-catalyzed hydration of terminal alkynes	Highly active at low catalyst loadings (1-2 mol%)[7]	The electron-withdrawing groups enhance the Lewis acidity of the metal center, promoting the reaction.
Axially Chiral Bipyridine	Pd-catalyzed asymmetric oxidative [2+2] annulation	Excellent enantioselectivities (up to 99% ee)	The chiral scaffold effectively controls the stereochemical outcome of the reaction.

Experimental Protocols: A Practical Guide

To bridge the gap between theory and practice, we provide detailed, step-by-step methodologies for the synthesis of these ligands and their application in a representative catalytic reaction.

Synthesis of 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy)[1]

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add NiBr₂·3H₂O (401 mg, 1.47 mmol) and DMF (20.0 mL).

• Homogenization: Stopper the flask with a rubber septum and heat to 60 °C until a homogenous green solution is formed (approximately 20 minutes).

• Cooling: Remove the flask from the heat and allow it to cool to room temperature.

• Addition of Reductant: Add manganese powder (1.21 g, 22.0 mmol) to the solution.

• Addition of Substrate: Add 4-tert-butyl-2-chloropyridine (2.50 g, 14.7 mmol) to the reaction mixture.

• Reaction: Stir the mixture at 60 °C for 16 hours.

• Workup: After cooling to room temperature, pour the reaction mixture into a separatory funnel containing 100 mL of 1 M aqueous HCl and 50 mL of CH₂Cl₂. Shake and separate the layers.

• Extraction: Extract the aqueous layer with CH₂Cl₂ (3 x 50 mL).

• Neutralization and Further Extraction: Basify the aqueous layer with solid NaOH until pH > 12. Extract the basified aqueous layer with CH₂Cl₂ (3 x 50 mL).

• Drying and Concentration: Combine all organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by column chromatography on silica gel to afford 4,4'-di-tert-butyl-2,2'-bipyridine as a white solid.

General Protocol for Nickel-Catalyzed Cross-Electrophile Coupling[7]

• Catalyst Preparation: In a nitrogen-filled glovebox, add the desired bipyridine ligand (e.g., dtbbpy, 0.1 mmol) and NiCl₂·DME (0.1 mmol) to a vial. Add 1 mL of a suitable solvent (e.g., THF, DMF). Stir the mixture for 30 minutes to form the pre-catalyst.

• Reaction Setup: To a separate vial, add the aryl halide (1.0 mmol), the alkyl halide (1.2 mmol), and a reducing agent (e.g., zinc dust, 1.5 mmol).

• Initiation: Add the pre-catalyst solution to the vial containing the substrates and reductant.

• Reaction: Seal the vial and stir the reaction mixture at the desired temperature (e.g., room temperature to 80 °C) for the specified time (e.g., 12-24 hours).

• Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography.

Visualizing the Concepts

To further clarify the relationships and workflows discussed, the following diagrams are provided.

Caption: Comparison of bipyridine ligand classes.

Caption: Workflow for ligand synthesis and catalyst screening.

Conclusion and Future Outlook

While 4,4'-di-tert-butyl-2,2'-bipyridine remains a highly effective and widely used ligand, the field of catalysis is continually advancing. The development of new bipyridine ligands with tailored electronic and steric properties is crucial for unlocking novel reactivity and addressing the challenges of modern organic synthesis. Electron-deficient ligands like 5,5'-bis(trifluoromethyl)-2,2'-bipyridine and chiral bipyridines have already demonstrated their potential to outperform the benchmark in specific applications. As our understanding of reaction mechanisms deepens, we can expect the design of even more sophisticated and highly specialized bipyridine ligands, further expanding the capabilities of transition-metal catalysis.

References

• Design and Synthesis of Poly(2,2′-Bipyridyl) Ligands for Induction of Cell Death in Cancer Cells: Control of Anticancer Activity by Complexation/Decomplexation with Biorelevant Metal Cations. National Institutes of Health.[Link]

• Synthesis and application of new bipyridine ligands. ResearchGate.[Link]

• Photophysical, electrochemical and anion sensing properties of Ru(ii) bipyridine complexes with 2,2′-biimidazole-like ligand. Dalton Transactions (RSC Publishing).[Link]

• Synthesis of a Bipyridine Ligand for Metal-Triggered Supramolecular Polymers. Digital Commons@DePaul.[Link]

• Synthesis of New Chiral 2,2'-Bipyridine Ligands and Their Application in Copper-Catalyzed Asymmetric Allylic Oxidation and Cyclopropanation. The Journal of Organic Chemistry (ACS Publications).[Link]

• Electrochemical and Photophysical Properties of Ruthenium(II) Complexes Equipped with Sulfurated Bipyridine Ligands. Inorganic Chemistry (ACS Publications).[Link]

• Ultrafast Photophysics of Ni(I)–Bipyridine Halide Complexes: Spanning the Marcus Normal and Inverted Regimes. National Institutes of Health.[Link]

• Ultrafast Photophysics of Ni(I)–Bipyridine Halide Complexes: Spanning the Marcus Normal and Inverted Regimes. Journal of the American Chemical Society.[Link]

• Exploring Potential Coplanar Chiral Bipyridine Ligands for Asymmetric Catalysis. ChemRxiv.[Link]

• Electrochemical probing of ground state electronic interactions in polynuclear complexes of a new heteroditopic ligand. ResearchGate.[Link]

• Exploring Potential Coplanar Chiral Bipyridine Ligands for Asymmetric Catalysis. Cambridge Open Engage.[Link]

• Reactivity Studies of Bipyridine-Ligated Nickel(I) and Nickel(0) Complexes Inform the Mechanism in Modern Cross-Coupling Reactions. PubMed.[Link]

• Mechanisms of Photoredox Catalysis Featuring Nickel–Bipyridine Complexes. ACS Publications.[Link]

• Synthesis of axially chiral 5,5′-substituted 2,2′-bipyridine ligands and their application in palladium-catalyzed asymmetric oxidative [2 + 2] annulation. Organic & Biomolecular Chemistry (RSC Publishing).[Link]

• UNDERSTANDING NICKEL CATALYSIS AT THE MOLECULAR LEVEL: INSIGHTS INTO C-O FUNCTIONALIZATION AND ELECTRON TRANSFER EVENTS. Tesis Doctorals en Xarxa.[Link]

• Exploring Mechanisms in Ni Terpyridine Catalyzed C–C Cross-Coupling Reactions—A Review. MDPI.[Link]

• Substituted 2,2′-bipyridines by nickel-catalysis: 4,4′-di-tert-butyl-2,2′-bipyridine. National Institutes of Health.[Link]

• Substituted 2,2'-Bipyridines by Nickel Catalysis: 4,4'-Di-tert-butyl-2,2'-bipyridine. ResearchGate.[Link]

• New ruthenium(ii) complexes with quinone diimine and substituted bipyridine as inert ligands: synthesis, characterization, mechanism of action, DNA/HSA binding affinity and cytotoxic activity. Dalton Transactions (RSC Publishing).[Link]

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• Ligand substitution versus DNA-binding affinity : ǂb syntheses, structures, and in vitro anticancer activities of Pt(CH₃)₂I₂{2,2'-bipy-n,n'-(CH₃)₂} (n,n' = 4,4'; 5,5'; 6,6'). ScholarWorks@UA.[Link]

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Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine

For researchers, scientists, and drug development professionals, the responsible management of chemical waste is a cornerstone of a safe and ethical laboratory environment. This guide provides a detailed protocol for the proper disposal of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine, a compound that, due to its chemical structure, requires careful handling as hazardous waste. This document synthesizes established principles for the disposal of organophosphorus and bipyridine-containing compounds to ensure the safety of laboratory personnel and the protection of our environment.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is imperative to handle 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine with the utmost caution in a controlled laboratory setting.

Personal Protective Equipment (PPE):

All handling and disposal preparation should be conducted within a certified chemical fume hood. The following PPE is mandatory:

PPE Item	Specification	Rationale
Gloves	Chemical-resistant (e.g., nitrile, neoprene)	To prevent dermal absorption, a common route of exposure for organophosphorus compounds.
Eye Protection	Chemical splash goggles or a full-face shield	To protect the eyes from splashes of the chemical or its solutions.
Lab Coat	Standard laboratory coat, preferably flame-retardant	To protect skin and personal clothing from contamination.
Respiratory Protection	Work in a well-ventilated fume hood	To prevent the inhalation of any aerosols or vapors.

In the event of a spill, the material should be absorbed using an inert, non-combustible absorbent material such as vermiculite or sand. The contaminated absorbent must then be collected into a designated, sealed container for hazardous waste. Under no circumstances should the chemical or its waste be allowed to enter drains or waterways.

Step-by-Step Disposal Protocol

The proper disposal of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine waste must adhere to all local, state, and federal regulations.[2][3][4][5]

• Waste Identification and Segregation:

  • All waste containing 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine, including the pure compound, solutions, and any contaminated materials (e.g., pipette tips, absorbent pads, gloves), must be classified as hazardous waste.[1]

  • This waste stream should not be mixed with other incompatible chemical wastes. Segregate solid and liquid waste into separate, clearly labeled containers.

• Containerization:

  • Use a dedicated, leak-proof, and chemically compatible hazardous waste container. The container must be in good condition, with a secure-fitting lid.

  • Ensure the container material is appropriate for storing organophosphorus and pyridine-based compounds.

• Labeling:

  • The waste container must be clearly labeled with the words "Hazardous Waste."

  • The label must also include the full chemical name: "4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine."

  • Indicate the primary hazards associated with the waste (e.g., "Toxic," "Environmental Hazard").

• Storage:

  • Store the sealed waste container in a designated, secure, and well-ventilated secondary containment area while awaiting pickup.

  • This storage area should be away from heat sources and incompatible materials.

• Final Disposal:

  • The final disposal of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine must be carried out by a licensed hazardous waste disposal company.

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for the collection and disposal of the waste. They will ensure that the disposal method complies with all regulatory requirements.[6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine.

Caption: Disposal workflow for 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine.

Causality in Disposal Choices

The stringent disposal protocol for 4,4'-Bis(diethylmethylphosphonate)-2,2'-bipyridine is dictated by the inherent hazards of its chemical structure. The organophosphonate moieties are of particular concern, as many compounds in this class exhibit neurotoxicity. The bipyridine core, while a common ligand in coordination chemistry, can also be toxic and an irritant. Improper disposal, such as drain disposal, could lead to the contamination of water systems, posing a significant threat to aquatic life and potentially entering the human water supply. Incineration, unless carried out in a specialized, high-temperature hazardous waste incinerator with flue gas scrubbing, can lead to the release of toxic combustion byproducts.[7] Therefore, the only responsible and compliant method of disposal is through a certified hazardous waste management service.

References

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• U.S. Environmental Protection Agency. (n.d.). Hazardous Waste.
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• Agency for Toxic Substances and Disease Registry. (1989). Production, Import, Use, and Disposal of Pyridine.
• Medical Laboratory Observer. (2019). Laboratory Waste Management: The New Regulations.
• U.S. Environmental Protection Agency. (n.d.). Guidelines for the Disposal of Small Quantities of Unused Pesticides.
• American Chemical Society. (n.d.). Regulation of Laboratory Waste.
• Chemistry World. (2008). EPA tweaks hazardous waste rules for academic labs.
• Jubilant Ingrevia Limited. (2024). Pyridine ACS Safety Data Sheet.
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• Fisher Scientific. (2009). Safety Data Sheet - Pyridine.
• U.S. Environmental Protection Agency. (n.d.). Disposal of Pesticides.
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